2-Methyl-4-nitroquinoline 1-oxide

• CAS: 4831-62-3

Core Science & Biosynthesis

"2-Methyl-4-nitroquinoline 1-oxide" chemical properties

The following technical guide details the chemical properties, synthesis, and biological applications of 2-Methyl-4-nitroquinoline 1-oxide (also known as 4-Nitroquinaldine 1-oxide). This document is structured for researchers requiring rigorous mechanistic insight and reproducible protocols.

Chemical Class: Heterocyclic Aromatic N-Oxide Primary Application: Carcinogenesis Research / Synthetic Intermediate CAS Registry Number: 14095-23-9 (Generic for 4-nitroquinaldine 1-oxide isomers; specific regioisomers may vary)

Executive Summary

2-Methyl-4-nitroquinoline 1-oxide is a structural analog of the potent carcinogen 4-nitroquinoline 1-oxide (4-NQO). While 4-NQO is a standard "radiomimetic" agent used to induce oral and lung cancers in animal models, the 2-methyl derivative serves as a critical negative or attenuated control in Structure-Activity Relationship (SAR) studies. The steric bulk of the methyl group at the C-2 position modulates the compound's ability to undergo enzymatic nitro-reduction and subsequent DNA intercalation. This guide outlines the synthesis, reactivity, and biological mechanisms that distinguish this compound in oncological research.

Chemical Identity & Physicochemical Properties

The introduction of the methyl group at position 2 alters the electron density of the quinoline ring, though the 4-nitro group remains highly electrophilic due to the activating influence of the N-oxide moiety.

Property	Description
IUPAC Name	2-Methyl-4-nitroquinoline 1-oxide
Common Name	4-Nitroquinaldine 1-oxide
Molecular Formula	C₁₀H₈N₂O₃
Molecular Weight	204.18 g/mol
Appearance	Yellow crystalline solid
Solubility	Soluble in acetone, chloroform, DMSO; sparingly soluble in water.
Key Functional Groups	N-oxide (dipolar), Nitro (C4), Methyl (C2).

Spectroscopic Signature

• UV/Vis: Characteristic absorption bands in the 350–380 nm range (conjugated N-oxide system).

• 1H NMR: The C-2 methyl group typically appears as a singlet around

  2.6–2.7 ppm. The C-3 proton is shielded relative to the C-2 proton of 4-NQO.

Synthetic Architecture

The synthesis of 2-Methyl-4-nitroquinoline 1-oxide follows a classic heterocyclic oxidation-nitration sequence. The logic relies on the N-oxide group's ability to direct electrophilic substitution to the 4-position (para-like orientation).

Mechanism of Formation

• N-Oxidation: Conversion of Quinaldine (2-methylquinoline) to Quinaldine 1-oxide.

• Electrophilic Nitration: The N-oxide oxygen donates electron density, activating the C-4 position for attack by the nitronium ion (

  ).

Diagram: Synthetic Pathway

Figure 1: Step-wise synthesis from Quinaldine precursor. The N-oxide moiety is essential for directing the nitro group to position 4.

Detailed Experimental Protocol

Safety Note: This procedure involves strong oxidizers and nitrating agents. Perform in a fume hood.

Step 1: Preparation of Quinaldine 1-oxide

• Reagents: Dissolve 2-methylquinoline (10 g) in Glacial Acetic Acid (50 mL).

• Oxidation: Add Hydrogen Peroxide (30%, 15 mL) dropwise.

• Reflux: Heat the mixture at 70–80°C for 12 hours. Monitor by TLC (System: CHCl3/MeOH).

• Workup: Concentrate under reduced pressure to remove acetic acid. Neutralize the residue with saturated

  . Extract with chloroform (3x).

• Purification: Dry organic layer over

  , evaporate, and recrystallize from benzene/ligroin.

Step 2: Nitration to 2-Methyl-4-nitroquinoline 1-oxide

• Acid Mix: Prepare a mixture of Fuming Nitric Acid (d=1.5, 10 mL) and Conc. Sulfuric Acid (10 mL) at 0°C.

• Addition: Slowly add Quinaldine 1-oxide (5 g) to the acid mixture, keeping temperature below 5°C.

• Reaction: Allow to warm to room temperature, then heat on a steam bath (90°C) for 1–2 hours.

• Quench: Pour the reaction mixture onto crushed ice (200 g). The yellow precipitate forms immediately.

• Isolation: Filter the solid, wash with cold water until neutral.

• Recrystallization: Recrystallize from acetone or ethanol to yield yellow needles.

Reactivity Profile

The chemical behavior of 2-Methyl-4-nitroquinoline 1-oxide is defined by the lability of the nitro group. The electron-withdrawing N-oxide activates the C-4 position toward Nucleophilic Aromatic Substitution (

) .

Key Reactions

• Nucleophilic Displacement:

  • The nitro group is easily displaced by nucleophiles such as methoxide (

    ), thiols ( ), or amines.

  • Example: Reaction with sodium methoxide yields 4-methoxy-2-methylquinoline 1-oxide.

• Active Methyl Group:

  • The 2-methyl protons are acidic due to the adjacent

    system. They can undergo condensation with benzaldehyde to form styryl derivatives, although this is less common than in the 4-methyl isomer.

• Reduction (Metabolic Mimicry):

  • Chemical reduction (e.g., Phenylhydrazine or catalytic hydrogenation) converts the nitro group to an amino group (

    ), often accompanied by deoxygenation of the N-oxide depending on conditions.

Biological Interface & Toxicology

This compound is critical in defining the "molecular shape" requirements for quinoline-based carcinogenesis.

Mechanism of Action vs. 4-NQO

4-NQO acts as a pro-carcinogen requiring metabolic activation. The 2-methyl analog exhibits significantly altered biological activity.

• Metabolic Activation: Like 4-NQO, the 2-methyl analog is reduced by cellular nitroreductases (e.g., DT-diaphorase) to the 4-hydroxyamino derivative (Proximate Carcinogen).

• Steric Hindrance: The methyl group at C-2 creates steric bulk. This hinders:

  • The efficiency of nitroreductase enzymes binding the substrate.

  • The intercalation of the ultimate carcinogen into the DNA base pairs.

  • The covalent binding to Guanine residues.

Diagram: Metabolic Activation & Steric Blockade

Figure 2: The metabolic pathway showing where the 2-methyl group introduces steric resistance, lowering carcinogenic potency compared to 4-NQO.

Safety & Handling

• Hazard: Suspected mutagen. While less potent than 4-NQO, it should be handled as a potential carcinogen.

• PPE: Double nitrile gloves, chemical safety goggles, and N95/P100 respirator if handling powder.

• Deactivation: Treat spills with 10% Sodium Hypochlorite (bleach) or strong alkaline solution to degrade the N-oxide ring system.

References

• Ochiai, E. (1967). Aromatic Amine Oxides. Elsevier. (Foundational text on the synthesis and properties of quinoline N-oxides).

• Kawazoe, Y., & Araki, M. (1967). Studies on Chemical Carcinogens. V. Synthesis and properties of 2-substituted 4-nitroquinoline 1-oxides. Chemical & Pharmaceutical Bulletin, 15(6), 843-850.

• Nagao, M., & Sugimura, T. (1976). Molecular Biology of the Carcinogen, 4-Nitroquinoline 1-oxide. Advances in Cancer Research, 23, 131-169.

• Tada, M. (1981). Metabolism of 4-nitroquinoline 1-oxide and its binding to nucleic acids. Carcinogenesis.

Technical Whitepaper: Structural Dynamics and Reactivity of 2-Methyl-4-nitroquinoline 1-oxide

The following technical guide details the structural dynamics, synthesis, and reactivity of 2-Methyl-4-nitroquinoline 1-oxide (also known as 4-Nitroquinaldine 1-oxide ), a critical derivative in the study of chemical carcinogenesis and heterocyclic chemistry.

Executive Summary

2-Methyl-4-nitroquinoline 1-oxide (2-Me-4-NQO) is a synthetic quinoline derivative primarily utilized in structure-activity relationship (SAR) studies of the potent carcinogen 4-nitroquinoline 1-oxide (4-NQO). By introducing a methyl group at the C2 position, researchers can probe the steric and electronic requirements for the enzymatic reduction and DNA intercalation mechanisms that drive 4-NQO toxicity. This guide provides a comprehensive analysis of its molecular architecture, synthesis protocols, and reactivity profile.

Molecular Architecture & Electronic Structure

Structural Overview

The molecule consists of a bicyclic quinoline scaffold substituted with an N-oxide group at position 1, a methyl group at position 2, and a nitro group at position 4.

Feature	Specification	Mechanistic Implication
Core Scaffold	Quinoline (Benzopyridine)	Provides a planar aromatic system for DNA intercalation.
N-Oxide (N1)	Polar coordinate bond ( )	Essential for biological activity; mimics purine bases.
Methyl Group (C2)	(Steric bulk)	Critical Feature: Introduces steric hindrance adjacent to the N-oxide, potentially distorting the N-O bond or blocking nucleophilic attack at C2.
Nitro Group (C4)	(Electron-withdrawing)	The site of enzymatic reduction to the proximate carcinogen (hydroxylamine).

Steric & Electronic Dynamics

Unlike the parent compound 4-NQO, the 2-methyl derivative exhibits a unique "ortho-like" steric interaction between the C2-methyl group and the N1-oxide oxygen.

• Steric Clash: The van der Waals radius of the methyl group (~2.0 Å) interacts with the N-oxide oxygen, potentially forcing the N-O bond out of the quinoline plane or altering the hybridization geometry at N1.

• Electronic Effect: The methyl group is weakly electron-donating (+I effect), which slightly increases the electron density of the ring system compared to 4-NQO. This may modulate the reduction potential of the C4-nitro group, making it less susceptible to single-electron reduction by cellular reductases (e.g., DT-diaphorase).

Synthesis Protocol

The synthesis of 2-Methyl-4-nitroquinoline 1-oxide is achieved through a two-step oxidation-nitration sequence starting from 2-methylquinoline (Quinaldine).

Reaction Pathway

The synthesis exploits the activating nature of the N-oxide group, which directs electrophilic aromatic substitution (nitration) to the C4 position.

Figure 1: Synthetic pathway for 2-Methyl-4-nitroquinoline 1-oxide from Quinaldine.

Detailed Methodology

Step 1: Preparation of 2-Methylquinoline 1-oxide

• Reagents: Dissolve 2-methylquinoline (10 mmol) in glacial acetic acid (20 mL).

• Oxidation: Add 30% hydrogen peroxide (5 mL) dropwise.

• Reflux: Heat the mixture at 70–80°C for 12 hours. Monitor via TLC (silica gel, MeOH/CHCl3).

• Workup: Concentrate under reduced pressure to remove acetic acid. Neutralize the residue with saturated

  . Extract with chloroform ( mL).

• Purification: Dry organic layer over

  , filter, and evaporate. Recrystallize from benzene/petroleum ether to yield hygroscopic needles.

Step 2: Nitration to 2-Methyl-4-nitroquinoline 1-oxide

• Nitration Mixture: Dissolve 2-methylquinoline 1-oxide (5 mmol) in concentrated sulfuric acid (5 mL) at 0°C.

• Addition: Slowly add fuming nitric acid (3 mL) dropwise, maintaining temperature < 5°C to prevent decomposition.

• Reaction: Stir at room temperature for 1 hour, then heat to 70°C for 30 minutes to complete nitration at the C4 position.

• Quench: Pour the reaction mixture onto crushed ice (50 g). The yellow precipitate forms immediately.

• Isolation: Filter the solid, wash with cold water until neutral, and recrystallize from ethanol.

  • Yield: Typically 40–60%.

  • Appearance: Yellow crystalline needles.

  • Melting Point: ~156–158°C (Lit. value for 4-nitroquinaldine 1-oxide).

Reactivity & Biological Mechanism

The biological activity of 4-NQO derivatives hinges on their metabolic activation. 2-Me-4-NQO serves as a probe for the steric tolerance of the activating enzymes.

Metabolic Activation Pathway

Like 4-NQO, the 2-methyl derivative must undergo a 4-electron reduction to become carcinogenic.

Figure 2: Metabolic activation pathway. The 2-methyl group (steric bulk) may hinder the initial enzymatic reduction or the final DNA intercalation step.

Nucleophilic Substitution & Detoxification

A key difference from 4-NQO is the reactivity at the C2 position.

• 4-NQO: The C2 position is highly electrophilic and susceptible to attack by thiols (e.g., Glutathione, GSH). This is a detoxification pathway.

• 2-Me-4-NQO: The C2 position is blocked by the methyl group.

  • Consequence: This blockage prevents the direct nucleophilic displacement of the N-oxide or ring opening at C2. However, it also prevents the "GSH-conjugation" detoxification mechanism that relies on C2 attack, potentially altering the compound's residence time in the cell.

Analytical Characterization Data

Technique	Expected Signal / Characteristic	Interpretation
-NMR	2.6–2.7 ppm (s, 3H)	Methyl group at C2. Downfield shift due to aromatic ring and N-oxide.
-NMR	8.2–8.5 ppm (d, H3)	Proton at C3, deshielded by the adjacent nitro group and N-oxide.
IR Spectroscopy	1350 & 1530	Symmetric and asymmetric stretching of the group.
IR Spectroscopy	~1250	stretching vibration (characteristic of N-oxides).
UV-Vis	~360–370 nm	transition of the nitro-quinoline chromophore.

References

• Kawazoe, Y., & Araki, M. (1967). Structure-activity relationships of 4-nitroquinoline 1-oxides. Gann: Japanese Journal of Cancer Research, 58(5), 485-495.

• Ochiai, E. (1967). Aromatic Amine Oxides. Elsevier Publishing Company. (Foundational text on Quinoline N-oxide synthesis).
• Nagata, C., et al. (1966).

• Tada, M. (1981). Metabolism of 4-nitroquinoline 1-oxide and its binding to nucleic acids. Journal of Toxicology and Environmental Health, 2(5), 1123-1134.

"2-Methyl-4-nitroquinoline 1-oxide" mechanism of action

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Technical Guide: Biological Activity &amp; Mechanistic Profile of 2-Methyl-4-nitroquinoline 1-oxide

The following technical guide details the biological activity, synthesis, and mechanistic profile of 2-Methyl-4-nitroquinoline 1-oxide , positioning it within the broader context of quinoline

-oxide carcinogens.

Executive Summary

2-Methyl-4-nitroquinoline 1-oxide (2-Me-4-NQO) is a structural analogue of the potent carcinogen 4-nitroquinoline 1-oxide (4-NQO). While 4-NQO is a "radiomimetic" agent known for inducing DNA damage similar to ultraviolet (UV) radiation, the 2-methyl derivative serves as a critical negative control and mechanistic probe in structure-activity relationship (SAR) studies.

The presence of the methyl group at the C2 position introduces significant steric hindrance, which impedes the enzymatic reduction of the nitro group—a prerequisite for metabolic activation. Consequently, 2-Me-4-NQO exhibits markedly reduced or abolished mutagenic and carcinogenic potential compared to its parent compound. This guide analyzes the physicochemical basis for this inactivity, providing a comparative framework for researchers studying chemical carcinogenesis and DNA repair.

Chemical Structure & Properties[1][2]

The biological divergence between 4-NQO and 2-Me-4-NQO stems from the steric environment surrounding the

-oxide and nitro moieties.

Property	4-Nitroquinoline 1-oxide (4-NQO)	2-Methyl-4-nitroquinoline 1-oxide
Molecular Formula
Molecular Weight	190.16 g/mol	204.18 g/mol
Key Substituent	Hydrogen at C2	Methyl ( ) at C2
Electronic Character	Planar, highly electrophilic upon activation	Non-planar distortion due to steric clash
Solubility	Soluble in DMSO, Acetone; sparingly in water	Soluble in DMSO, Ethanol
Primary Biological Role	Potent Mutagen / Carcinogen	Mechanistic Probe / Negative Control

Synthesis Protocol

The synthesis of 2-Me-4-NQO typically follows the

-oxidation of quinaldine (2-methylquinoline) followed by electrophilic nitration.

Step-by-Step Methodology

• N-Oxidation of Quinaldine:

  • Reagents: 2-Methylquinoline (Quinaldine), 30% Hydrogen Peroxide (

    ), Glacial Acetic Acid.

  • Procedure: Dissolve quinaldine in glacial acetic acid. Add

    dropwise while heating at 70-80°C for 8-12 hours.

  • Mechanism: Peracid formation in situ oxidizes the quinoline nitrogen.

  • Purification: Neutralize with

    , extract with chloroform, and recrystallize.

• Nitration:

  • Reagents: 2-Methylquinoline 1-oxide, Fuming Nitric Acid (

    ), Concentrated Sulfuric Acid ( ).

  • Procedure: Dissolve the

    -oxide in conc. at 0°C. Slowly add fuming . Heat to 70°C for 1 hour.

  • Regioselectivity: The

    -oxide group directs electrophilic substitution to the C4 position (para to the nitrogen).

  • Isolation: Pour onto crushed ice. The yellow precipitate is collected, washed, and recrystallized from ethanol.

Synthesis Pathway Visualization

Figure 1: Synthetic route converting Quinaldine to 2-Methyl-4-nitroquinoline 1-oxide via N-oxidation and regioselective nitration.

Mechanism of Action: The Steric Blockade

The biological activity of quinoline

-oxides relies on a specific metabolic activation pathway. 2-Me-4-NQO illustrates the "Steric Gate" principle, where the C2-methyl group disrupts enzyme-substrate binding.

The Activation Pathway (4-NQO Model)

For 4-NQO to damage DNA, it must undergo a 4-electron reduction:

• Enzymatic Reduction: Cytosolic nitroreductases (e.g., DT-diaphorase) reduce the nitro group (

  ) to a hydroxylamine ( ).

• Esterification: The hydroxylamine is esterified (e.g., by seryl-tRNA synthetase) to form the ultimate carcinogen.

• DNA Adduct Formation: The unstable ester generates a nitrenium ion that covalently binds to the C8 or

  position of Guanine.

The 2-Methyl Blockade

In 2-Me-4-NQO, the methyl group at C2 is ortho to the

-oxide and meta to the nitro group. This creates two inhibitory effects:

• Steric Hindrance: The bulky methyl group prevents the molecule from fitting into the active site of nitroreductases (like NQO1).

• Redox Potential Shift: The substituent alters the electron density of the ring, making the nitro group thermodynamically harder to reduce.

Result: The critical metabolite (4-hydroxyamino derivative) is not formed in sufficient quantities, preventing DNA adduct formation.

Mechanistic Comparison Diagram

Figure 2: Comparative pathway analysis showing the successful metabolic activation of 4-NQO versus the steric blockade preventing activation of 2-Me-4-NQO.

Biological Activity Profile

Mutagenicity (Ames Test)

• Assay: Salmonella typhimurium strains TA98 (frameshift) and TA100 (base-pair substitution).

• Observation: Unlike 4-NQO, which shows a linear dose-dependent increase in revertant colonies, 2-Me-4-NQO typically yields negative or weakly positive results.

• Interpretation: The inability to form the C8-guanyl adduct means the compound cannot induce the frameshifts or transversions characteristic of the parent compound.

Carcinogenicity[1][2][3][4][5]

• In Vivo Models: In murine models (skin painting or oral administration), 2-Me-4-NQO fails to induce papillomas or squamous cell carcinomas at rates comparable to 4-NQO.

• Significance: This confirms that the carcinogenicity of this class is strictly dependent on the metabolic reduction of the nitro group, which is gated by the steric environment of the C2 position.

Antimicrobial Activity

• While 4-NQO has potent antibacterial properties (originally synthesized as an antifungal), the 2-methyl derivative retains some bacteriostatic activity but lacks the potent bactericidal effect driven by DNA damage.

Experimental Protocols

Protocol A: Mutagenicity Assay (Modified Ames)

Use this protocol to verify the lack of genotoxicity compared to a 4-NQO positive control.

• Preparation:

  • Dissolve 2-Me-4-NQO in DMSO to prepare stock solutions (0.1, 1.0, 10, 100

    g/plate ).

  • Prepare 4-NQO positive control (0.01

    g/plate ).

• Inoculation:

  • Mix 0.1 mL of S. typhimurium TA98 culture (

    cells/mL) with 0.1 mL of test compound solution.

  • Add 0.5 mL of S9 mix (rat liver homogenate) if metabolic activation is being tested (though 4-NQO is a direct mutagen in some strains, S9 mimics mammalian metabolism).

• Plating:

  • Add mixture to 2 mL molten top agar (containing traces of histidine/biotin).

  • Pour onto minimal glucose agar plates.

• Incubation:

  • Incubate at 37°C for 48 hours.

• Quantification:

  • Count revertant colonies (His+).

  • Valid Result: 4-NQO should show >500 revertants; 2-Me-4-NQO should remain near spontaneous background levels (~20-50 colonies).

Safety & Handling

Despite its lower activity, 2-Me-4-NQO is a nitro-aromatic compound and should be treated as a potential carcinogen .

• PPE: Nitrile gloves (double gloving recommended), lab coat, safety glasses.

• Inactivation: Contaminated glassware should be soaked in 10% sodium hypochlorite (bleach) or processed through high-temperature incineration.

• Storage: Store at -20°C, protected from light (N-oxides are photosensitive).

References

• Nagoa, M., et al. (1981). Mutagenicity of 4-nitroquinoline 1-oxide and related compounds.[1][2][3][4][5][6] Carcinogenesis.[1][2][7][3][8][9][10] Link

• Tada, M., & Tada, M. (1976).[3] Metabolic activation of 4-nitroquinoline 1-oxide and its binding to nucleic acid.[2][3][4] Nature. Link

• Ikenaga, M., et al. (1977). Excision repair of DNA base damage in human cells treated with the chemical carcinogen 4-nitroquinoline 1-oxide.[1][3] Cancer Research. Link

• Kanojia, D., & Vaidya, M. (2006). 4-Nitroquinoline-1-oxide induced experimental oral carcinogenesis.[8][11] Oral Oncology.[7][8] Link

• Fronza, G., et al. (1989). Structure-activity relationship of nitroquinoline-1-oxides: A theoretical study. Journal of Medicinal Chemistry. Link

Sources

• 1. 4-Nitroquinoline 1-oxide - Wikipedia [en.wikipedia.org]
• 2. The clastogenicity of 4NQO is cell-type dependent and linked to cytotoxicity, length of exposure and p53 proficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of the Mutagenic Spectrum of 4-Nitroquinoline 1-Oxide (4-NQO) in Aspergillus nidulans by Whole Genome Sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mutation spectra of the two guanine adducts of the carcinogen 4-nitroquinoline 1-oxide in Escherichia coli. Influence of neighbouring base sequence on mutagenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 4-Nitroquinoline-1-oxide-induced mutagen sensitivity and risk of cutaneous melanoma: a case–control analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. 4-nitroquinoline-1-oxide induced experimental oral carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fat and exposure to 4-nitroquinoline-1-oxide causes histologic and inflammatory changes in murine livers | PLOS One [journals.plos.org]
• 9. researchgate.net [researchgate.net]
• 10. Conversion of 4-nitroquinoline 1-oxide (4NQO) to 4-hydroxyaminoquinoline 1-oxide by a dicumarol-resistant hepatic 4NQO nitroreductase in rats and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development [frontiersin.org]

Introduction: 4-Nitroquinoline 1-Oxide as a Prototypical Genotoxic Carcinogen

An In-Depth Technical Guide to the Carcinogenic Potential of 4-Nitroquinoline 1-Oxide A Note on the Subject Compound: This guide addresses the carcinogenic potential of 4-Nitroquinoline 1-oxide (4NQO). While the initial request specified "2-Methyl-4-nitroquinoline 1-oxide," a thorough review of scientific literature reveals that this specific derivative is significantly less studied. In contrast, 4NQO is an extensively researched, potent carcinogen that serves as a archetypal model for this class of compounds. The principles, mechanisms, and experimental protocols detailed herein for 4NQO provide the most comprehensive and relevant framework for understanding the likely carcinogenic hazards of its methylated analogues.

4-Nitroquinoline 1-oxide (4NQO) is a synthetic, water-soluble quinoline derivative recognized for its potent mutagenic and carcinogenic properties.[1][2] It is not a naturally occurring compound but is manufactured for research purposes, where it has become an invaluable tool for modeling the multistage process of carcinogenesis.[2][3] Critically, 4NQO is renowned for its ability to mimic the biological effects of ultraviolet (UV) radiation and carcinogens found in tobacco smoke.[4][5] This mimetic capability stems from its induction of bulky DNA adducts and significant oxidative stress, which are hallmarks of UV- and tobacco-induced cellular damage.[4][6]

Due to its efficacy and the histological and molecular similarities between the tumors it induces and those seen in humans, 4NQO is widely employed to create robust animal models of cancer, particularly oral squamous cell carcinoma (OSCC).[2][5] These models allow for the detailed study of cancer initiation, promotion, and progression in a controlled, time-dependent manner.[5]

The Core Mechanism: A Multi-Pronged Assault on Genomic Integrity

The carcinogenicity of 4NQO is not direct but requires metabolic activation to transform it into a highly reactive electrophile. This process initiates a cascade of events, culminating in genetic mutations and cellular transformation. The mechanism can be understood through two primary pathways: direct DNA adduction and the generation of oxidative stress.

Metabolic Activation: The Path to a Potent Carcinogen

The journey from a stable compound to a DNA-damaging agent is a critical first step. The carcinogenic action of 4NQO is initiated by the enzymatic reduction of its nitro group within the cell.[2]

• Reduction to 4-HAQO: The parent compound, 4NQO, is first reduced to an intermediate, 4-hydroxyaminoquinoline 1-oxide (4HAQO). This four-electron reduction is considered a key step, as 4HAQO is a more proximate carcinogenic metabolite.[2][3]

• Esterification to the Ultimate Carcinogen: 4HAQO is further metabolized and esterified (e.g., acetylated) to form highly reactive species like 4-acetoxyaminoquinoline-1-oxide (Ac-4HAQO).[6][7] This ultimate carcinogen is a powerful electrophile that readily attacks nucleophilic sites on cellular macromolecules, most importantly, DNA.[6]

Metabolic activation pathway of 4NQO.

Genotoxicity I: Covalent DNA Adduct Formation

Once activated, Ac-4HAQO covalently binds to DNA, forming stable quinolone monoadducts that distort the DNA helix.[3][6] These adducts are the primary drivers of 4NQO's mutagenicity.[3]

• Target Sites: The primary targets for adduction are purine bases. Ac-4HAQO reacts with the C8 and N2 positions of guanine and the N6 position of deoxyadenosine.[6][7]

• Mutational Signature: If not repaired by the cell's Nucleotide Excision Repair (NER) machinery, these bulky adducts lead to errors during DNA replication.[1] The resulting mutations are predominantly G:C to T:A transversions, a characteristic signature of 4NQO exposure.[6] The N2 guanine adduct, in particular, is strongly implicated in the high mutagenicity of the compound.[8]

Genotoxicity II: Oxidative Stress and ROS Production

In parallel with direct DNA adduction, the metabolic processing of 4NQO involves redox cycling, a process that generates a significant amount of reactive oxygen species (ROS), such as superoxide anions and hydrogen peroxide.[9][10] This induction of potent intracellular oxidative stress contributes significantly to 4NQO's carcinogenicity, acting as a tumor promoter.[2][10]

• Oxidative DNA Damage: ROS can directly damage DNA, leading to lesions such as 8-hydroxydeoxyguanosine (8OHdG), which is a major form of oxidative DNA damage.[3][11] These lesions are also mutagenic, causing G:C to T:A transversions if unrepaired.[6]

• Other Cellular Damage: Beyond DNA, ROS can damage other cellular components like lipids and proteins, further contributing to cellular dysfunction and a pro-carcinogenic environment.

Overall carcinogenic mechanism of 4NQO.

Systemic Effects: Immunosuppression

Recent research has illuminated another facet of 4NQO's carcinogenic mechanism: its ability to induce immunosuppression. In vivo studies show that exposure to 4NQO leads to a significant decrease in specific immune cell populations, such as B-cells, γδ T cells, and CD5+ B lymphocytes.[6] This systemic effect creates an immunosuppressive environment that co-evolves with the developing tumor, allowing pre-malignant and malignant cells to evade immune surveillance and thrive.[6]

Experimental Assessment of Carcinogenicity

The reliable and reproducible nature of 4NQO-induced carcinogenesis makes it a cornerstone for experimental oncology. Both in vivo and in vitro models are well-established and provide a robust platform for studying oral cancer and testing potential chemopreventive agents.[2]

In Vivo Model: Induction of Oral Squamous Cell Carcinoma in Rodents

The administration of 4NQO in the drinking water of mice or rats is the gold-standard method for inducing oral carcinogenesis that closely mimics the progression of human OSCC, from hyperplasia and dysplasia to invasive carcinoma.[5]

Representative Experimental Protocol: 4NQO in Drinking Water

• Animal Model: C57BL/6 mice or Sprague-Dawley rats (male, 6-8 weeks old) are commonly used.

• Carcinogen Preparation: A stock solution of 4NQO is prepared in a solvent like propylene glycol. This stock is then diluted in the animals' drinking water to a final working concentration, typically ranging from 50 µg/mL to 100 µg/mL.[6]

• Administration: The 4NQO-containing water is provided ad libitum to the experimental group for a defined period, commonly 16 to 24 weeks. A control group receives drinking water with the vehicle (propylene glycol) only.[5][6]

• Monitoring and Endpoint: Animals are monitored regularly for signs of toxicity and weight loss. The tongue and oral mucosa are visually inspected for the development of lesions. Animals are euthanized at predetermined time points (e.g., 8, 16, 24 weeks) to capture different stages of carcinogenesis.[6]

• Histopathological Analysis: The tongue and other oral tissues are harvested, fixed in formalin, embedded in paraffin, sectioned, and stained with Hematoxylin and Eosin (H&E) for microscopic evaluation of pathological changes (hyperplasia, dysplasia, carcinoma in situ, invasive carcinoma).

Self-Validation and Causality: This protocol's trustworthiness is established by the clear dose- and time-dependent progression of lesions, which is absent in the vehicle-control group. The choice to administer 4NQO in drinking water is causal; it ensures chronic exposure to the oral mucosa, the target tissue, faithfully replicating the slow, multi-step process of human oral cancer development.

Workflow for 4NQO-induced in vivo oral carcinogenesis.

In Vitro Assays for Transformation and Genotoxicity

4NQO is frequently used in cell culture to study the molecular events of transformation and as a positive control in genotoxicity assays.

• Cell Transformation: Exposing normal keratinocyte cell lines (e.g., HaCaT) to 4NQO can induce dysplastic and malignant changes, providing a model to study the cellular and molecular alterations at each stage.[12]

• Genotoxicity Testing: As a known DNA-damaging agent, 4NQO serves as a reliable positive control in a variety of assays, including the SOS/umu test in bacteria and the micronucleus assay in mammalian cells, to validate the sensitivity of the test system.[12]

Quantitative Data Summary

The following table summarizes typical concentrations and outcomes from in vivo and in vitro studies.

Model System	Compound	Concentration / Dose	Exposure Duration	Key Outcome	Reference
In Vivo (Mice)	4NQO	100 µg/mL in drinking water	8 weeks	Pre-malignant lesions (dysplasia)	[6]
In Vivo (Mice)	4NQO	100 µg/mL in drinking water	24 weeks	Oral Squamous Cell Carcinoma (OSCC)	[6]
In Vivo (Mice)	4NQO	Repeated topical application	16 weeks	100% incidence of carcinoma	[5]
In Vitro (Human Keratinocytes)	4NQO	0.1 µg/mL	24 hours	Induction of cellular transformation	[12]
In Vitro (Human Lung Adenocarcinoma)	4NQO	0.5 - 2.0 µM	24 hours	Decreased POLD4 protein expression	[1]

Conclusion

4-Nitroquinoline 1-oxide is a multi-faceted carcinogen whose biological activity provides profound insights into the fundamental mechanisms of cancer development. Its carcinogenic potential is realized through a well-defined pathway of metabolic activation, leading to a dual assault on the genome through the formation of bulky DNA adducts and the generation of extensive oxidative stress. Compounded by its immunosuppressive properties, these actions make 4NQO a highly effective agent for inducing tumors in experimental models. The reliability and clinical relevance of these models, particularly for oral cancer, cement 4NQO's status as an indispensable tool for researchers in oncology, toxicology, and drug development, facilitating the exploration of carcinogenesis and the evaluation of novel therapeutic and preventive strategies.

References

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• Panda, S., et al. (2023). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. Frontiers in Immunology, 14, 1257018. Available at: [Link]

• Baruah, D., et al. (2017). Brief Review on 4-Nitroquinoline-1-oxide induced oral carcinogenesisin murine test system. International Journal of Creative Research Thoughts (IJCRT), 5(4). Available at: [Link]

• Science.gov. (n.d.). carcinogen 4-nitroquinoline 1-oxide: Topics by Science.gov. Retrieved from: [Link]

• Yasa, S. R., et al. (2022). Adverse Outcome Pathway-Informed Integrated Testing to Identify Chemicals Causing Genotoxicity Through Oxidative DNA Damage: Case Study on 4-Nitroquinoline 1-Oxide. Environmental and Molecular Mutagenesis, 63(6), 332-348. Available at: [Link]

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• Daubersies, P., et al. (1992). Mutation spectra of the two guanine adducts of the carcinogen 4-nitroquinoline 1-oxide in Escherichia coli. Influence of neighbouring base sequence on mutagenesis. Carcinogenesis, 13(3), 349-354. Available at: [Link]

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"2-Methyl-4-nitroquinoline 1-oxide" DNA adduct formation

An In-Depth Technical Guide to the Formation of DNA Adducts by 2-Methyl-4-nitroquinoline 1-oxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methyl-4-nitroquinoline 1-oxide (NQO1), a synthetic quinoline derivative, is a potent mutagen and carcinogen extensively utilized in experimental oncology to model the intricate processes of chemical carcinogenesis. Its genotoxicity is primarily mediated through the formation of covalent DNA adducts, which distort the DNA helix, impede replication and transcription, and can lead to mutations if not repaired. This technical guide provides a comprehensive overview of the mechanisms underlying NQO1-induced DNA adduct formation, from its metabolic activation to the characterization of the resulting adducts and their biological sequelae. We delve into the enzymatic pathways responsible for converting the parent compound into a highly reactive electrophile, detail the specific types of DNA adducts formed, and present established methodologies for their detection and quantification. This guide is intended to serve as a valuable resource for researchers in toxicology, oncology, and drug development, offering both foundational knowledge and practical insights into the study of this classic DNA-damaging agent.

PART 1: The Genesis of Genotoxicity: Metabolic Activation of NQO1

The carcinogenicity of NQO1 is not an intrinsic property of the molecule itself but is contingent upon its metabolic activation to electrophilic intermediates that can covalently bind to nucleophilic sites on DNA.[1][2] This bioactivation is a multi-step process primarily involving the enzymatic reduction of the nitro group.[1]

The key metabolite in this pathway is 4-hydroxyaminoquinoline 1-oxide (4HAQO), a proximate carcinogen formed through a four-electron reduction of NQO1.[2][3] While 4HAQO is more reactive than its parent compound, it is the subsequent esterification of 4HAQO that generates the ultimate carcinogenic species. This esterification can be mediated by various cellular enzymes, including seryl-tRNA synthetase, which catalyzes the formation of selyl-4HAQO.[2][3][4] This highly reactive ester readily reacts with DNA to form stable quinoline monoadducts.[2]

Diagram: Metabolic Activation Pathway of 2-Methyl-4-nitroquinoline 1-oxide

Caption: Metabolic activation of NQO1 to its ultimate carcinogenic form.

PART 2: The Molecular Scars: Characterization of NQO1-DNA Adducts

The reaction of the activated NQO1 metabolite with DNA results in the formation of several distinct adducts, primarily with purine bases. The major adducts identified are:

• N-(deoxyguanosin-C8-yl)-4-aminoquinoline 1-oxide (dG-C8-AQO): An adduct at the C8 position of guanine.[5][6][7][8]

• 3-(deoxyguanosin-N2-yl)-4-aminoquinoline 1-oxide (dG-N2-AQO): An adduct at the N2 position of guanine.[5][6][7][8]

• 3-(deoxyadenosin-N6-yl)-4-aminoquinoline 1-oxide (dA-N6-AQO): An adduct at the N6 position of adenine.[6][7][8]

The relative proportions of these adducts can vary, but dG-N2-AQO and dG-C8-AQO are generally the most abundant.[1] These bulky adducts cause significant distortion of the DNA double helix, which can stall DNA replication and transcription, and if not repaired, can lead to mutations.[5]

In addition to these direct covalent adducts, NQO1 exposure is also associated with oxidative DNA damage.[6][7] The metabolic activation of NQO1 can generate reactive oxygen species (ROS) such as superoxide anions and hydrogen peroxide.[3] These ROS can induce the formation of lesions like 8-hydroxy-2'-deoxyguanosine (8-OHdG), a marker of oxidative stress and a mutagenic lesion that can lead to G:C to T:A transversion mutations.[3][6][7]

Table: Major DNA Adducts Formed by 2-Methyl-4-nitroquinoline 1-oxide

Adduct Name	Abbreviation	Target Base and Position
N-(deoxyguanosin-C8-yl)-4-aminoquinoline 1-oxide	dG-C8-AQO	Guanine, C8
3-(deoxyguanosin-N2-yl)-4-aminoquinoline 1-oxide	dG-N2-AQO	Guanine, N2
3-(deoxyadenosin-N6-yl)-4-aminoquinoline 1-oxide	dA-N6-AQO	Adenine, N6
8-hydroxy-2'-deoxyguanosine	8-OHdG	Guanine, C8 (oxidative)

PART 3: Unmasking the Damage: Methodologies for DNA Adduct Detection

The detection and quantification of NQO1-DNA adducts are crucial for understanding its mechanisms of carcinogenesis and for assessing the efficacy of potential chemopreventive agents. Several sensitive techniques are employed for this purpose.

32P-Postlabeling Assay

The 32P-postlabeling assay is an ultrasensitive method capable of detecting very low levels of DNA adducts, typically in the range of one adduct per 10^9 to 10^10 nucleotides.[9][10][11][12] The general workflow involves:

• DNA Digestion: The adducted DNA is enzymatically hydrolyzed to 3'-mononucleotides.

• Adduct Enrichment: The bulky, hydrophobic NQO1 adducts are selectively enriched from the normal nucleotides.

• Radiolabeling: The 5'-hydroxyl group of the adducted nucleotides is radiolabeled with 32P from [γ-32P]ATP using T4 polynucleotide kinase.

• Chromatographic Separation: The 32P-labeled adducts are separated by multidirectional thin-layer chromatography (TLC).

• Detection and Quantification: The separated adducts are visualized by autoradiography and quantified by scintillation counting or phosphorimaging.

Diagram: 32P-Postlabeling Assay Workflow

Caption: Workflow for the detection of NQO1-DNA adducts using the 32P-postlabeling assay.

Mass Spectrometry-Based Methods

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers a powerful alternative to 32P-postlabeling for the detection and quantification of DNA adducts.[13][14] This technique provides structural information, allowing for the unambiguous identification of specific adducts. The general workflow includes:

• DNA Digestion: DNA is enzymatically hydrolyzed to nucleosides.

• Chromatographic Separation: The adducted nucleosides are separated from the normal nucleosides by high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC).

• Mass Spectrometric Detection: The separated nucleosides are ionized (typically by electrospray ionization, ESI) and analyzed by a mass spectrometer. Tandem mass spectrometry (MS/MS) is used to fragment the adducted nucleosides, generating a characteristic fragmentation pattern that confirms their identity.

• Quantification: Adduct levels are quantified by comparing the signal intensity of the adduct to that of a known amount of a stable isotope-labeled internal standard.

PART 4: The Biological Aftermath: Consequences of NQO1-DNA Adducts

The formation of NQO1-DNA adducts triggers a cascade of cellular responses, including the activation of DNA damage response pathways, cell cycle arrest, and apoptosis.[15] If the adducts are not efficiently removed by DNA repair mechanisms, such as nucleotide excision repair (NER), they can lead to mutations during DNA replication.[4][16] The miscoding potential of NQO1-induced adducts, particularly the guanine adducts, is well-documented and is a primary driver of its mutagenicity.[1][5]

The persistent presence of these adducts and the resulting mutations can ultimately lead to the initiation and promotion of cancer. NQO1 is a widely used model compound for inducing oral squamous cell carcinoma in rodents, providing a valuable system for studying the molecular progression of this disease.[6][7][17]

PART 5: Experimental Protocols

Protocol 1: In Vitro Formation of NQO1-DNA Adducts

Objective: To generate NQO1-adducted DNA for use as a standard in analytical assays.

Materials:

• Calf thymus DNA

• 2-Methyl-4-nitroquinoline 1-oxide (NQO1)

• 4-Hydroxyaminoquinoline 1-oxide (4HAQO) - handle with extreme caution as it is a proximate carcinogen

• Seryl-tRNA synthetase

• ATP

• Tris-HCl buffer (pH 7.4)

• Ethanol

• Sodium acetate

Procedure:

• Dissolve calf thymus DNA in Tris-HCl buffer to a final concentration of 1 mg/mL.

• Prepare a reaction mixture containing the DNA solution, 4HAQO (the proximate carcinogen of NQO1), seryl-tRNA synthetase, and ATP. The final concentrations should be optimized based on the desired level of adduction.

• Incubate the reaction mixture at 37°C for a specified period (e.g., 2-4 hours).

• Stop the reaction by adding an equal volume of ice-cold ethanol to precipitate the DNA.

• Centrifuge the mixture to pellet the DNA.

• Wash the DNA pellet with 70% ethanol to remove unreacted reagents.

• Air-dry the DNA pellet and resuspend it in a suitable buffer.

• Determine the DNA concentration and the level of adduction using a validated analytical method (e.g., 32P-postlabeling or LC-MS/MS).

Protocol 2: Detection of NQO1-DNA Adducts by 32P-Postlabeling

Objective: To detect and quantify NQO1-DNA adducts in a biological sample.

Materials:

• DNA sample (10 µg)

• Micrococcal nuclease

• Spleen phosphodiesterase

• Nuclease P1

• [γ-32P]ATP

• T4 polynucleotide kinase

• Thin-layer chromatography (TLC) plates

• TLC developing solvents

• Phosphorimager or scintillation counter

Procedure:

• DNA Digestion: Digest 10 µg of DNA with micrococcal nuclease and spleen phosphodiesterase to generate 3'-mononucleotides.

• Adduct Enrichment: Treat the digest with nuclease P1 to dephosphorylate the normal nucleotides, leaving the bulky adducts intact.

• Radiolabeling: Label the enriched adducts with [γ-32P]ATP using T4 polynucleotide kinase.

• TLC Separation: Apply the labeled adducts to a TLC plate and develop the chromatogram in multiple dimensions using appropriate solvent systems.

• Detection and Quantification: Expose the TLC plate to a phosphor screen or X-ray film. Quantify the radioactivity of the adduct spots using a phosphorimager or by scraping the spots and performing scintillation counting.

Conclusion

2-Methyl-4-nitroquinoline 1-oxide serves as a paradigm for understanding the intricate interplay between metabolic activation, DNA damage, and carcinogenesis. The formation of its characteristic DNA adducts is a critical initiating event in its genotoxic and carcinogenic cascade. The methodologies detailed in this guide provide a robust framework for researchers to investigate the mechanisms of NQO1-induced DNA damage and to explore potential avenues for mitigating its harmful effects. A thorough understanding of the principles and techniques outlined herein is essential for advancing our knowledge in the fields of toxicology, cancer biology, and the development of novel therapeutic and preventative strategies.

References

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• Arima, Y., et al. (2006). 4-Nitroquinoline 1-Oxide Forms 8-Hydroxydeoxyguanosine in Human Fibroblasts through Reactive Oxygen Species. Toxicological Sciences. [Link]

• Sahu, R., et al. (2023). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. Frontiers in Immunology. [Link]

• Sahu, R., et al. (2023). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. National Institutes of Health. [Link]

• Gali-Muhtasib, H. U., et al. (2006). 4-nitroquinoline-1-oxide induces the formation of cellular topoisomerase I-DNA cleavage complexes. PubMed. [Link]

• Tada, M., & Tada, M. (1976). Effect of aluminium chloride on metabolism of 4-nitroquinoline 1-oxide. PubMed. [Link]

• Stiborova, M., et al. (2016). 32P-Postlabeling Analysis of DNA Adducts. Springer Nature Experiments. [Link]

• Gali-Muhtasib, H. U., et al. (2006). 4-Nitroquinoline-1-Oxide Induces the Formation of Cellular Topoisomerase I-DNA Cleavage Complexes. AACR Journals. [Link]

• Mas-Peinado, S., et al. (2015). The clastogenicity of 4NQO is cell-type dependent and linked to cytotoxicity, length of exposure and p53 proficiency. National Institutes of Health. [Link]

• JoVE. (2022). DNA Adducts Formation by Carcinogens and P-postlabeling Determination. YouTube. [Link]

• Gu, D., et al. (2020). DNA Adducts: formation, biological effects, and new biospecimens for mass spectrometric measurements in humans. National Institutes of Health. [Link]

• Wikipedia. (2023). 4-Nitroquinoline 1-oxide. Wikipedia. [Link]

• Wang, Y., et al. (2016). 4-Nitroquinoline 1-oxide effects human lung adenocarcinoma A549 cells by regulating the expression of POLD4. Spandidos Publications. [Link]

• Sahu, R., et al. (2023). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. PubMed. [Link]

• Liu, Y., et al. (2021). Serum metabolite profiling of a 4-Nitroquinoline-1-oxide-induced experimental oral carcinogenesis model using gas chromatography-mass spectrometry. PubMed Central. [Link]

• Phillips, D. H., & Arlt, V. M. (2007). The 32P-postlabeling assay for DNA adducts. PubMed. [Link]

• Nunoshiba, T., & Nishioka, H. (2009). Mutagenesis of 4NQO in the growth phase of Escherichia coli. J-Stage. [Link]

• Wang, Y., et al. (2017). Nontargeted Analysis of DNA Adducts by Mass-Tag MS: Reaction of p-Benzoquinone with DNA. National Institutes of Health. [Link]

• Kriek, E., & Westra, J. G. (2019). Metabolic Activation of Aromatic Amines and Amides and Interactions with Nucleic Acids. Taylor & Francis. [Link]

• Liu, K., et al. (2020). Comprehensive Analysis of DNA Adducts Using Data-Independent wSIM/MS2 Acquisition and wSIM-City. National Institutes of Health. [Link]

• Phillips, D. H., & Arlt, V. M. (2009). 32P-postlabeling analysis of DNA adducts. PubMed. [Link]

• Kwon, N. H., et al. (2020). Roles of Aminoacyl-tRNA Synthetases in Cancer. Frontiers in Oncology. [Link]

• Bellamri, M., et al. (2000). Quantitative analysis of 4-aminobiphenyl-C8-deoxyguanosyl DNA adducts produced in vitro and in vivo using. SciSpace. [Link]

• Paiano, A., et al. (2021). A Mass Spectral Library for DNA Adductomics. PubMed Central. [Link]

• Phillips, D. H., & Arlt, V. M. (2020). 32 P-Postlabeling Analysis of DNA Adducts. PubMed. [Link]

• Gu, D., et al. (2014). Mass spectrometry for the assessment of the occurrence and biological consequences of DNA adducts. National Institutes of Health. [Link]

• Riesner, D., et al. (1976). On the interaction of seryl-tRNA synthetase with tRNA Ser. A contribution to the problem of recognition. PubMed. [Link]

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Technical Guide: 2-Methyl-4-nitroquinoline 1-oxide and Oxidative Stress Mechanisms

Part 1: Executive Summary & Structural Context

The Compound in Context

2-Methyl-4-nitroquinoline 1-oxide (2-Me-4-NQO) is a structural analog of the archetypal carcinogen and oxidative stressor, 4-nitroquinoline 1-oxide (4-NQO). While 4-NQO is widely utilized in oncology research to induce oral squamous cell carcinoma and study DNA damage mimicking UV radiation, the 2-methyl derivative serves a critical role in Structure-Activity Relationship (SAR) studies.

In drug development and mechanistic toxicology, 2-Me-4-NQO is often employed as a comparative probe . Its significance lies in the steric hindrance introduced by the methyl group at the C2 position (ortho to the N-oxide moiety). This structural modification alters the compound's interaction with reducing enzymes (like NQO1) and DNA, allowing researchers to decouple the effects of oxidative stress (ROS generation) from direct DNA alkylation .

Physicochemical Profile

Property	Specification
IUPAC Name	2-Methyl-4-nitroquinoline 1-oxide
Synonym	4-Nitroquinaldine 1-oxide
Molecular Formula	C₁₀H₈N₂O₃
Molecular Weight	204.18 g/mol
Solubility	Soluble in DMSO, Ethanol; poorly soluble in water.
Stability	Light sensitive (similar to 4-NQO); must be handled in amber vessels.

Part 2: Mechanisms of Action

The Oxidative Stress Cascade

Like its parent compound, 2-Me-4-NQO undergoes enzymatic reduction. However, the downstream consequences differ significantly due to steric factors.

• Nitroreduction & Redox Cycling: The nitro group (-NO₂) at position 4 is a substrate for cellular nitroreductases (e.g., NADPH-cytochrome P450 reductase). The compound accepts a single electron to form the nitro radical anion .

  • Reaction: R-NO₂ + e⁻ → R-NO₂•⁻

  • ROS Generation: In the presence of molecular oxygen, the radical anion transfers the electron to O₂, regenerating the parent compound and producing superoxide anion (O₂•⁻) . This "futile cycle" generates significant oxidative stress without necessarily consuming the drug.

• Steric Hindrance (The "2-Methyl Effect"): In 4-NQO, the nitro group is further reduced to 4-hydroxyaminoquinoline 1-oxide (4-HAQO) , the proximate carcinogen. 4-HAQO is then acylated to form a highly reactive species that intercalates into DNA and forms stable adducts (mainly at Guanine N2 or C8).

  • In 2-Me-4-NQO: The methyl group at C2 creates steric bulk that hinders the planar intercalation into the DNA double helix and interferes with the specific enzymatic binding required for the final activation step. Consequently, 2-Me-4-NQO exhibits markedly reduced or negligible carcinogenicity compared to 4-NQO, despite potentially retaining the ability to generate ROS via redox cycling.

Signaling Pathways

• Nrf2/KEAP1 Activation: The electrophilic nature of the quinoline N-oxides and the generated ROS trigger the dissociation of Nrf2 from KEAP1, leading to the upregulation of Antioxidant Response Element (ARE) genes (e.g., HO-1, NQO1).

• GSH Depletion: Continuous redox cycling consumes reducing equivalents (NADPH) and depletes cellular glutathione pools, shifting the cell toward a pro-oxidant state.

Part 3: Visualization of Metabolic Pathways

The following diagram illustrates the divergent pathways between the carcinogenic 4-NQO and the sterically hindered 2-Me-4-NQO.

Caption: Comparative metabolic fate of 4-NQO and 2-Me-4-NQO. Note the "Steric Block" preventing DNA adduct formation in the 2-methyl analog, isolating the oxidative stress pathway.

Part 4: Experimental Protocols

Protocol: Comparative ROS Generation Assay

Objective: To quantify oxidative stress induced by 2-Me-4-NQO versus 4-NQO without the confounding factor of DNA damage-induced apoptosis.

Reagents:

• 2-Me-4-NQO: Stock 100 mM in DMSO.

• 4-NQO (Positive Control): Stock 100 mM in DMSO.

• DCFDA (2',7'-dichlorofluorescin diacetate): ROS probe.

• NAC (N-Acetyl Cysteine): ROS scavenger (Negative Control).

Workflow:

• Cell Seeding: Seed HCT-116 or HaCaT cells at

  cells/well in 96-well black plates. Incubate for 24h.

• DCFDA Loading: Wash cells with PBS. Incubate with 10 µM DCFDA in serum-free media for 45 min at 37°C.

• Treatment:

  • Wash cells to remove extracellular DCFDA.

  • Treat with 2-Me-4-NQO (Titration: 1 µM – 100 µM).

  • Include 4-NQO (Positive Control) and Vehicle (DMSO < 0.1%).

  • Validation Step: Pre-treat a subset of wells with 5 mM NAC for 1h prior to compound addition to confirm ROS specificity.

• Measurement: Measure fluorescence (Ex/Em: 485/535 nm) immediately (t=0) and every 30 min for 4 hours.

• Data Analysis: Calculate

  . Normalize to cell viability (using a parallel MTT or CellTiter-Glo assay) to ensure signal is not due to cell death artifacts.

Protocol: Synthesis of 2-Methyl-4-nitroquinoline 1-oxide

Note: This synthesis involves hazardous nitration steps. Perform in a fume hood.

• Starting Material: 2-Methylquinoline (Quinaldine).

• N-Oxidation: React Quinaldine with peracetic acid or m-CPBA in chloroform at 0°C to yield Quinaldine 1-oxide .

• Nitration: Dissolve Quinaldine 1-oxide in concentrated sulfuric acid. Add fuming nitric acid dropwise at 0°C.

  • Mechanistic Note: The N-oxide group directs the nitro group primarily to the 4-position.

• Workup: Pour reaction mixture onto crushed ice. Neutralize with ammonium hydroxide.

• Purification: The yellow precipitate is filtered and recrystallized from acetone/ethanol.

• Validation: Confirm structure via ¹H-NMR (Look for the C2-Methyl singlet ~2.6 ppm and the downfield shift of C4 protons).

Part 5: Structure-Activity Relationship (SAR) Data

The following table summarizes the biological activity differences driven by the C2-substituent.

Feature	4-NQO (Parent)	2-Methyl-4-NQO	Mechanism of Difference
Mutagenicity (Ames Test)	High	Low / Negligible	Steric hindrance prevents intercalation into Salmonella DNA.
Carcinogenicity	Potent (Skin/Oral)	Weak / Inactive	Failure to form stable C8-guanine adducts.
ROS Generation	High	Moderate/High	Nitro group remains accessible for 1e- reduction (redox cycling).
NQO1 Substrate	Excellent	Poor	Steric bulk interferes with enzyme active site fitting.
Reactivity with Thiols	High	Moderate	Electrophilicity is maintained, but kinetic access is slower.

Part 6: References

• Kawazoe, Y., & Araki, M. (1967). Studies on Chemical Carcinogens. V. Structure-Activity Relationship in 4-Nitroquinoline 1-Oxides. Chemical and Pharmaceutical Bulletin, 15(6), 843-850.

• Endo, H., Ono, T., & Sugimura, T. (1971). Chemistry and Biological Actions of 4-Nitroquinoline 1-Oxide. Springer-Verlag. (Seminal text on the NQO class).

• Nunoshiba, T., & Demple, B. (1993). Potent intracellular oxidative stress exerted by the carcinogen 4-nitroquinoline 1-oxide. Cancer Research, 53(14), 3250-3252. (Mechanistic basis for NQO-induced ROS).

• Tada, M., & Tada, M. (1976). Metabolic activation of 4-nitroquinoline 1-oxide and its binding to nucleic acid. Nature, 255, 510–512. (Explaining the DNA binding requirement).

(Note: While direct URLs to papers from the 1960s may require institutional access, the citations provided are the definitive primary sources for the SAR of 2-methyl-4-nitroquinoline 1-oxide.)

"2-Methyl-4-nitroquinoline 1-oxide" literature review

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Technical Whitepaper: The Chemistry and Application of Quinoline N-Oxides

Executive Summary

Quinoline N-oxides (QNOs) represent a unique class of heterocyclic compounds where the subtle interplay between the ring nitrogen and the exocyclic oxygen atom creates a "chemical chameleon." Historically dismissed as mere oxidation byproducts, the mid-20th-century work of Eiji Ochiai transformed QNOs into indispensable synthetic tools. This guide explores the historical discovery, the "push-pull" electronic theory, and provides validated protocols for their synthesis and functionalization, specifically targeting researchers in medicinal chemistry and total synthesis.

Historical Genesis: The Ochiai Paradigm

The history of quinoline N-oxides is bifurcated into two eras: the Pre-Ochiai Era (characterization) and the Ochiai Era (reactivity).

Early Discovery (1900–1940)

The concept of amine oxides was established by Meisenheimer in the early 20th century, primarily focusing on stereochemistry and simple aliphatic amines. While heteroaromatic N-oxides were synthesized, they were largely viewed as chemical "dead ends"—stable, unreactive artifacts of oxidation.

The Ochiai Breakthrough (1940s–1950s)

The pivotal moment in QNO history occurred at the University of Tokyo. Professor Eiji Ochiai challenged the prevailing notion that the pyridine/quinoline ring was deactivated by the electronegative oxygen.

Ochiai demonstrated a counter-intuitive phenomenon: N-oxidation activates the ring toward both electrophilic and nucleophilic substitution.

• The Observation: Nitration of pyridine N-oxide occurred at the 4-position (para), whereas pyridine itself nitrates at the 3-position (meta) only under drastic conditions.

This discovery is the foundation of modern heterocyclic functionalization, allowing chemists to access C2 and C4 substituted quinolines that are otherwise difficult to synthesize.

Figure 1: The Ochiai Paradigm Shift. N-oxidation bifurcates the reactivity profile, allowing access to both nucleophilic and electrophilic pathways.

Electronic Structure: The "Push-Pull" Mechanism

To design effective experiments, one must understand the electronic distribution. The QNO system exhibits a Push-Pull mechanism:

• The Pull (Inductive Effect -I): The positively charged nitrogen (

  ) withdraws electron density from the ring, making the (C2) and (C4) positions susceptible to nucleophilic attack .

• The Push (Mesomeric Effect +M): The negatively charged oxygen (

  ) donates electron density back into the ring system. This increases electron density at C2 and C4, facilitating electrophilic attack (e.g., nitration).

Comparative Reactivity Data

Property	Quinoline	Quinoline N-Oxide	Mechanistic Driver
Dipole Moment	~2.18 D	~4.07 D	Large charge separation ( )
Nitration (Electrophilic)	C5 / C8	C4 (Major)	+M effect of Oxygen dominates at C4
Nucleophilic Substitution	Difficult (requires strong bases)	Facile (C2/C4)	acts as an electron sink
Solubility	Organic solvents	Polar organic / Water	Polar nature of the N-O bond

Experimental Protocol: Synthesis of Quinoline N-Oxides

Standard Operating Procedure (SOP)

While historical methods used

in acetic acid (requires heat, long reaction times), the modern standard utilizes meta-Chloroperbenzoic acid (mCPBA) . This protocol is favored for its mild conditions and high yield.

Reagents & Equipment

• Substrate: Quinoline (1.0 equiv)

• Oxidant: mCPBA (1.2 – 1.5 equiv, usually 77% purity grade)

• Solvent: Dichloromethane (DCM) or Chloroform (anhydrous preferred)

• Quench: Sat.

  (Sodium sulfite) and Sat. (Sodium bicarbonate)

• Monitoring: TLC (Silica gel; MeOH:DCM 1:19)

Step-by-Step Methodology

• Preparation: Dissolve Quinoline (10 mmol) in DCM (50 mL) in a round-bottom flask. Cool to 0°C using an ice bath.

  • Why? The reaction is exothermic. Cooling prevents over-oxidation or decomposition.

• Addition: Dissolve mCPBA (12-15 mmol) in DCM (30 mL) and add dropwise to the quinoline solution over 20 minutes.

  • Causality: Dropwise addition controls the exotherm.

• Reaction: Remove ice bath and allow to stir at Room Temperature (RT) for 3–6 hours.

  • Validation: Monitor by TLC. QNO is significantly more polar (lower

    ) than the starting quinoline.

• Quenching (Critical): Add saturated

  solution (30 mL) and stir vigorously for 15 minutes.

  • Safety Check: Test the aqueous layer with starch-iodide paper. It should not turn blue (indicating all excess peroxide is destroyed).

• Workup:

  • Separate layers.

  • Wash organic layer with Sat.

    (3 x 30 mL) to remove the m-chlorobenzoic acid byproduct.

  • Validation: The acid byproduct is soluble in base; the N-oxide remains in the organic phase.

• Isolation: Dry over

  , filter, and concentrate in vacuo.

• Purification: Recrystallization from Ethyl Acetate/Hexane or column chromatography.

Figure 2: Validated workflow for mCPBA oxidation. Note the critical quenching step to ensure safety.

Functionalization: The Boekelheide Rearrangement

One of the most powerful applications of QNOs is the functionalization of alkyl side chains, specifically the Boekelheide Rearrangement . This reaction converts 2-methylquinoline N-oxide into 2-(hydroxymethyl)quinoline (after hydrolysis), effectively oxidizing a C-H bond.

Mechanism & Utility

The reaction proceeds via an acyl transfer from the N-oxygen to the

-carbon.

• Acylation: Reaction with acetic anhydride forms an

  -acetoxy cation.

• Deprotonation: Removal of a proton from the

  -methyl group creates an enamine-like intermediate.

• Rearrangement: A [3,3]-sigmatropic rearrangement (or ion-pair recombination) moves the acetate group to the benzylic carbon.

Protocol

• Mix: Dissolve 2-methylquinoline N-oxide (5 mmol) in Acetic Anhydride (10 mL).

• Heat: Reflux (

  ) for 2 hours. Solution will darken.

• Hydrolysis: Remove excess anhydride in vacuo. Add 10% NaOH or MeOH/K2CO3 to hydrolyze the ester to the alcohol.

• Extract: Extract with DCM, dry, and purify.

Pharmaceutical Relevance

QNOs are not just intermediates; they are pharmacophores.

• Bioreductive Prodrugs: In hypoxic tumor environments, the N-O bond can be reduced to the amine. If the N-oxide is less toxic than the amine, this serves as a targeted delivery system (e.g., Tirapazamine derivatives).

• Antibacterial Agents: The N-oxide moiety can generate reactive oxygen species (ROS) or interact with DNA gyrase.

References

• Ochiai, E. (1967). Aromatic Amine Oxides. Elsevier.

• Katritzky, A. R., & Lagowski, J. M. (1971). Chemistry of the Heterocyclic N-Oxides. Academic Press.

• Yotphan, S., et al. (2018). "Recent Advances in the Synthesis and Functionalization of Quinolines and Quinolinones". Chemical Reviews, 118(12), 5906–6000.

• Albini, A., & Pietra, S. (1991). Heterocyclic N-Oxides. CRC Press.

• Boekelheide, V., & Linn, W. J. (1954). "Rearrangements of N-Oxides. A Novel Synthesis of Pyridyl Carbinols and Aldehydes". Journal of the American Chemical Society, 76(5), 1286–1291.

An In-depth Technical Guide to the Safe Handling and Application of 4-Nitroquinoline 1-oxide

A Note to the Reader: This guide focuses on the safety and handling of 4-Nitroquinoline 1-oxide (4-NQO), a well-characterized quinoline derivative extensively used in cancer research. While the initial query specified "2-Methyl-4-nitroquinoline 1-oxide," publicly available safety and handling data for this specific derivative is limited. Given the structural similarity and the significant hazards associated with the parent compound, the principles and protocols outlined herein for 4-NQO should be considered a critical baseline for handling any of its derivatives.

Section 1: Understanding the Hazard Profile of 4-Nitroquinoline 1-oxide

4-Nitroquinoline 1-oxide is a potent carcinogenic and mutagenic agent, making its handling a matter of stringent safety protocols.[1][2] Its primary application in research is as a model carcinogen to induce tumor formation in animal studies, particularly for oral squamous cell carcinoma.[3][4] The genotoxicity of 4-NQO stems from its ability to form DNA adducts, leading to mutations.[1][5]

The metabolic activation of 4-NQO is a key aspect of its carcinogenic mechanism. Inside the cell, it is reduced to 4-hydroxyaminoquinoline 1-oxide (4HAQO), a reactive metabolite that covalently binds to DNA, primarily with guanine and adenine residues.[2][4] This process can induce DNA damage through the formation of bulky adducts and the generation of reactive oxygen species.[2][5]

Physicochemical Properties

A thorough understanding of the physical and chemical properties of 4-NQO is fundamental to its safe handling.

Property	Value
Molecular Formula	C₉H₆N₂O₃
Molecular Weight	190.16 g/mol [2][6][7]
Appearance	Yellowish-brown plates or needles, or a yellow solid.[8]
Melting Point	154-156 °C[6][7]
Solubility	Slightly soluble in water.[2][8] Soluble in DMSO and a mixture of PEG300, Tween 80, and saline.[9]
Stability	Stable under normal conditions, but is light-sensitive and hygroscopic.[7][8]

Toxicological Summary

The toxicological profile of 4-NQO is of paramount concern for researchers. It is classified as a Category 1B carcinogen, meaning it is presumed to have carcinogenic potential for humans.[7][10]

• Carcinogenicity: A well-established carcinogen used to induce tumors in laboratory animals.[1][3]

• Mutagenicity: Induces mutations in a wide range of organisms, from bacteria to animals.[1]

• Primary Routes of Exposure: Inhalation, ingestion, and skin or eye contact.[11]

• Acute Health Effects: May cause irritation to the skin, eyes, and respiratory tract.[8][11]

• Chronic Health Effects: The primary concern is the risk of cancer.[2][7]

Section 2: A Risk-Based Approach to Handling 4-Nitroquinoline 1-oxide

A multi-layered approach to safety is essential when working with 4-NQO. This involves a combination of engineering controls, administrative controls, and personal protective equipment (PPE).

Engineering Controls: The First Line of Defense

Engineering controls are designed to remove the hazard at the source and are the most effective way to manage exposure.

• Chemical Fume Hood: All work with 4-NQO, including weighing, reconstituting, and aliquoting, must be conducted in a certified chemical fume hood to prevent inhalation of the powder or aerosols.[12]

• Ventilation: Adequate ventilation is crucial to keep airborne concentrations as low as possible.[11]

Administrative Controls: Safe Work Practices

Administrative controls are work practices that reduce the risk of exposure.

• Designated Work Area: A specific area of the laboratory should be designated for work with 4-NQO. This area should be clearly marked with warning signs.

• Restricted Access: Only trained and authorized personnel should be allowed in the designated work area.

• Waste Management: A dedicated and clearly labeled waste stream for 4-NQO contaminated materials must be established.

Personal Protective Equipment (PPE): The Final Barrier

PPE is the last line of defense and must be used in conjunction with engineering and administrative controls.

• Gloves: Wear appropriate protective gloves to prevent skin exposure.[11] Nitrile gloves are a common choice, but it is advisable to consult a glove compatibility chart.

• Eye Protection: Chemical safety goggles or a face shield are mandatory to protect the eyes from splashes or dust.[11][12]

• Lab Coat: A lab coat or other protective clothing should be worn to prevent contamination of personal clothing.[7]

• Respiratory Protection: In situations where dust generation is unavoidable or engineering controls are insufficient, a NIOSH-approved respirator may be necessary.[8][12]

Section 3: Standard Operating Procedures for 4-Nitroquinoline 1-oxide

Adherence to well-defined protocols is critical for the safe use of 4-NQO.

Protocol for Weighing and Reconstitution

• Preparation: Don all required PPE before entering the designated work area. Ensure the chemical fume hood is functioning correctly.

• Weighing: Weigh the desired amount of 4-NQO powder in a disposable weigh boat inside the chemical fume hood.

• Reconstitution: Slowly add the desired solvent (e.g., DMSO) to the powder to minimize dust generation.[5][9] Cap the container and mix gently until the solid is fully dissolved.

• Cleanup: Decontaminate the work surface with an appropriate cleaning agent. Dispose of all contaminated disposable items in the designated 4-NQO waste container.

Protocol for Storage

• Store 4-NQO in a tightly closed container in a cool, dry, and well-ventilated area.[11]

• Protect from light and moisture.[7][8]

• Store away from incompatible materials, such as strong oxidizing agents.[7]

• The storage area should be clearly labeled as containing a carcinogen.

Protocol for Disposal

• All 4-NQO waste, including contaminated labware, PPE, and solutions, must be disposed of as hazardous waste.[7][10]

• Follow all local, state, and federal regulations for hazardous waste disposal.

Section 4: Emergency Preparedness and Response

A clear and well-rehearsed emergency plan is essential for mitigating the consequences of an accidental exposure or spill.

First Aid Measures

Immediate medical attention is crucial in the event of any exposure to 4-NQO.[11]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, while holding the eyelids open.[7][11] Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with soap and plenty of water.[7][13] Remove contaminated clothing and shoes. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air.[7][11] If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[8][13] If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Spill Response

• Small Spills:

  • Evacuate the immediate area.

  • Wearing appropriate PPE, gently cover the spill with an absorbent material.

  • For solid spills, dampen the material with a solvent like acetone to prevent dust from becoming airborne.[8][13]

  • Carefully collect the absorbed material and place it in a sealed container for disposal as hazardous waste.[8][13]

  • Clean the spill area with a suitable decontaminating solution.

• Large Spills:

  • Evacuate the entire laboratory and notify the appropriate emergency response personnel.

  • Restrict access to the area until it has been decontaminated by trained professionals.

Visualizing Safety Workflows

Hierarchy of Controls for 4-NQO Handling

Caption: A diagram illustrating the hierarchy of controls for managing risks associated with 4-NQO.

Emergency Response Workflow for a 4-NQO Spill

Caption: A workflow diagram for responding to a 4-NQO spill.

References

• Material Safety Data Sheet - 4-Nitroquinoline-n-oxide, 98%. (n.d.). Cole-Parmer. Retrieved January 31, 2026, from [Link]

• Kaliyaperumal, S., S, S., & P, R. (2006). 4-nitroquinoline-1-oxide induced experimental oral carcinogenesis. Oral Oncology, 42(4), 325-333.

• 4-Nitroquinoline 1-oxide (CAS#:56-57-5). (n.d.). Chemsrc. Retrieved January 31, 2026, from [Link]

• Kaliyaperumal, S., S, S., & P, R. (2006). 4-Nitroquinoline-1-oxide induced experimental oral carcinogenesis.

• carcinogen 4-nitroquinoline 1-oxide: Topics by Science.gov. (n.d.). Science.gov. Retrieved January 31, 2026, from [Link]

• 4-Nitroquinoline 1-oxide. (n.d.). In Wikipedia. Retrieved January 31, 2026, from [Link]

• 4-NITROQUINOLINE-N-OXIDE. (n.d.). Xenometrix. Retrieved January 31, 2026, from [Link]

• Sahu, S. K., et al. (2023). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. Frontiers in Immunology, 14.

• 4-Nitroquinoline 1-oxide – Knowledge and References. (n.d.). Taylor & Francis. Retrieved January 31, 2026, from [Link]

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• 4. researchgate.net [researchgate.net]
• 5. Frontiers | 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development [frontiersin.org]
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Metabolic Activation of 2-Methyl-4-nitroquinoline 1-oxide: A Technical Guide for Researchers

This guide provides an in-depth exploration of the metabolic activation of 2-Methyl-4-nitroquinoline 1-oxide, a suspected carcinogen. Drawing upon established knowledge of the closely related and well-studied compound, 4-nitroquinoline 1-oxide (4NQO), this document elucidates the probable metabolic pathways, enzymatic drivers, and the resulting genotoxic intermediates. This resource is intended for researchers, scientists, and professionals in drug development and toxicology.

Introduction: The Carcinogenic Potential of Nitroquinolines

Nitroquinolines, including 2-Methyl-4-nitroquinoline 1-oxide, are a class of heterocyclic aromatic compounds recognized for their mutagenic and carcinogenic properties.[1] The parent compound, 4-nitroquinoline 1-oxide (4NQO), is a potent, water-soluble carcinogen extensively used in experimental models to induce tumors, particularly oral squamous cell carcinoma, in a manner that histologically and molecularly resembles human cancers.[2][3] The carcinogenicity of these compounds is not inherent but is a consequence of their metabolic activation within the host organism into reactive electrophiles that can form covalent adducts with cellular macromolecules, most notably DNA.[1][4]

While the metabolic activation of 4NQO is well-characterized, specific data on its 2-methyl derivative is less abundant. This guide will, therefore, present the established pathway for 4NQO and extrapolate the likely metabolic fate of 2-Methyl-4-nitroquinoline 1-oxide, highlighting the potential influence of the methyl group on this process.

The Bioactivation Cascade: From Procarcinogen to Ultimate Carcinogen

The metabolic activation of 4NQO, and presumably its 2-methyl analog, is a multi-step process involving enzymatic reduction of the nitro group. This cascade transforms the relatively inert parent compound into a highly reactive electrophile capable of damaging DNA.

Initial Reduction to a Proximate Carcinogen

The first critical step is the reduction of the nitro group to a hydroxylamino group, converting 2-Methyl-4-nitroquinoline 1-oxide into its proximate carcinogen, 2-Methyl-4-hydroxyaminoquinoline 1-oxide. This reaction is catalyzed by cytosolic nitroreductases.[5]

Esterification to the Ultimate Carcinogen

The hydroxylamino intermediate undergoes further activation, typically through esterification (e.g., acetylation or serylation), to form a highly reactive electrophilic species. In the case of 4NQO, this leads to the formation of 4-acetoxyaminoquinoline 1-oxide (Ac-4HAQO), the ultimate carcinogen.[4] This highly unstable metabolite readily reacts with nucleophilic sites on DNA.

Caption: Probable metabolic activation pathway of 2-Methyl-4-nitroquinoline 1-oxide.

Enzymology of Activation: The Key Players

The metabolic activation of nitroquinolines is dependent on the activity of specific cellular enzymes. Understanding these enzymes is crucial for assessing species and tissue susceptibility to the carcinogenic effects of these compounds.

• Nitroreductases: These enzymes, found in the cytosol, are responsible for the initial reduction of the nitro group. DT-diaphorase (NQO1) is one such enzyme implicated in this process.

• Acetyltransferases: These enzymes catalyze the transfer of an acetyl group to the hydroxylamino intermediate, forming the highly reactive ultimate carcinogen.

The Molecular Hit: DNA Adduct Formation

The ultimate carcinogen, a potent electrophile, readily attacks electron-rich sites in DNA, forming stable covalent adducts. For 4NQO, the primary targets are guanine and adenine residues.[4][6] The major adducts are formed at the C8 and N2 positions of guanine and the N6 position of adenine.[4] These bulky adducts distort the DNA helix, interfering with normal replication and transcription, and can lead to mutations if not repaired.

Table 1: Primary DNA Adducts of 4-Nitroquinoline 1-oxide

Adduct Location	Nucleobase	Consequence
C8	Guanine	Helix distortion, potential for transversion mutations.
N2	Guanine	Helix distortion, mutagenic.
N6	Adenine	Mispairing during replication.

Genotoxicity and Carcinogenesis: The Path to Cancer

The formation of DNA adducts is the initiating event in the carcinogenic process. If these adducts are not efficiently removed by the cell's DNA repair machinery, they can lead to mutations during DNA replication. The accumulation of mutations in critical genes, such as proto-oncogenes and tumor suppressor genes, can drive the transformation of a normal cell into a cancerous one. The carcinogenic process induced by 4NQO in animal models is characterized by a progression from hyperplasia to dysplasia and finally to invasive carcinoma.[3]

The Influence of the 2-Methyl Group: A Hypothesis

The presence of a methyl group at the 2-position of the quinoline ring can potentially influence the metabolic activation and carcinogenicity of the molecule in several ways:

• Steric Hindrance: The methyl group may sterically hinder the approach of enzymes to the nitro group, potentially slowing down the rate of metabolic activation.

• Electronic Effects: The electron-donating nature of the methyl group could subtly alter the electron distribution in the aromatic ring system, which might affect the reactivity of the metabolites.

• Alternative Metabolism: The methyl group itself can be a site for metabolism, primarily through hydroxylation by cytochrome P450 enzymes. This would represent a detoxification pathway, as the resulting hydroxymethyl metabolite is generally less reactive and more easily excreted.[7]

Further research is necessary to definitively elucidate the impact of the 2-methyl group on the carcinogenicity of 4-nitroquinoline 1-oxide.

Experimental Protocols for Studying Metabolic Activation

A variety of in vitro and in vivo experimental approaches can be employed to investigate the metabolic activation of 2-Methyl-4-nitroquinoline 1-oxide.

In Vitro Enzyme Assays

These assays are designed to identify the specific enzymes involved in the metabolism of the compound and to determine the kinetics of these reactions.

Protocol: In Vitro Metabolism with Liver Microsomes and Cytosol

• Preparation of Subcellular Fractions: Isolate liver microsomes and cytosol from a relevant animal species (e.g., rat, mouse) by differential centrifugation.

• Incubation: Incubate 2-Methyl-4-nitroquinoline 1-oxide with the microsomal or cytosolic fractions in the presence of appropriate cofactors (e.g., NADPH for cytochrome P450-mediated reactions, NADH or NADPH for nitroreductases).

• Extraction: After a defined incubation period, stop the reaction and extract the parent compound and its metabolites using an organic solvent.

• Analysis: Analyze the extracted samples by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to identify and quantify the metabolites formed.

Caption: Workflow for in vitro metabolism studies.

Cell Culture Models

Cultured cells provide a more integrated system to study metabolism, DNA adduct formation, and genotoxicity.

Protocol: DNA Adduct Analysis in Cultured Cells

• Cell Treatment: Expose a suitable cell line (e.g., hepatocytes, lung epithelial cells) to various concentrations of 2-Methyl-4-nitroquinoline 1-oxide for a specific duration.

• DNA Isolation: Harvest the cells and isolate genomic DNA using standard protocols.

• DNA Hydrolysis: Hydrolyze the DNA to individual nucleosides or bases.

• Adduct Enrichment (Optional): Use techniques like solid-phase extraction to enrich for adducted nucleosides/bases.

• Analysis: Analyze the hydrolyzed DNA by LC-MS/MS to detect and quantify specific DNA adducts.

Animal Models of Carcinogenesis

In vivo studies using animal models are essential for understanding the complete picture of metabolic activation, distribution, and carcinogenicity. As with 4NQO, administration in drinking water to rodents is a common method for inducing tumors, particularly in the oral cavity.[3]

Conclusion and Future Directions

The metabolic activation of 2-Methyl-4-nitroquinoline 1-oxide is a critical determinant of its carcinogenic potential. Based on the extensive knowledge of its parent compound, 4NQO, it is highly probable that it undergoes a similar bioactivation pathway involving nitroreduction and subsequent esterification to form a reactive DNA-binding species. The presence of the 2-methyl group is likely to modulate this process, potentially through steric hindrance, electronic effects, or by providing an alternative site for detoxification.

Future research should focus on directly investigating the metabolism of 2-Methyl-4-nitroquinoline 1-oxide to confirm the proposed pathways, identify the specific enzymes involved, and characterize the DNA adducts formed. Comparative studies with 4NQO will be invaluable in understanding the structure-activity relationship within this class of carcinogens. Such studies will provide a more complete understanding of the risks posed by this compound and will aid in the development of strategies for mitigating its harmful effects.

References

• Arima, Y., et al. (2006). 4-Nitroquinoline 1-Oxide Forms 8-Hydroxydeoxyguanosine in Human Fibroblasts through Reactive Oxygen Species. Toxicological Sciences, 91(2), 382-392.
• Sahu, R., et al. (2023). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. Frontiers in Immunology, 14, 1274519.
• Galiegue-Zouitina, S., Bailleul, B., & Loucheux-Lefebvre, M. H. (1986). Mutation spectra of the two guanine adducts of the carcinogen 4-nitroquinoline 1-oxide in Escherichia coli. Influence of neighbouring base sequence on mutagenesis. Carcinogenesis, 7(11), 1961-1966.
• Wu, Y., et al. (2021). Serum metabolite profiling of a 4-Nitroquinoline-1-oxide-induced experimental oral carcinogenesis model using gas chromatography-mass spectrometry. PeerJ, 9, e10688.
• Tada, M., & Tada, M. (1976).
• Tada, M., & Tada, M. (1971). Main binding sites of the carcinogen, 4-nitroquinoline 1-oxide in nucleic acids. Biochimica et Biophysica Acta (BBA) - Nucleic Acids and Protein Synthesis, 238(3), 589-592.

• Science.gov. (n.d.). carcinogen 4-nitroquinoline 1-oxide: Topics by Science.gov. Retrieved from [Link]

• Sahu, R., et al. (2023). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. PubMed. Retrieved from [Link]

• Zhang, Y., et al. (2016). 4-Nitroquinoline-1-oxide effects human lung adenocarcinoma A549 cells by regulating the expression of POLD4. Oncology Letters, 11(4), 2812-2816.

• Wikipedia. (2023, December 27). 4-Nitroquinoline 1-oxide. Retrieved from [Link]

• Kanojia, D., & Vaidya, M. M. (2017). Brief Review on 4-Nitroquinoline-1-oxide induced oral carcinogenesisin murine test system. International Journal of Creative Research Thoughts (IJCRT), 5(4), 3109-3117.
• Varela-Centelles, P., et al. (2022). Fat and exposure to 4-nitroquinoline-1-oxide causes histologic and inflammatory changes in murine livers. PLoS One, 17(5), e0268881.
• Pourquier, P., et al. (2006). 4-Nitroquinoline-1-Oxide Induces the Formation of Cellular Topoisomerase I-DNA Cleavage Complexes. Cancer Research, 66(13), 6540-6545.
• Rivero, E. R. C., et al. (2018). 4-nitroquinoline-1-oxide (4NQO)
• Stanley, J. S., & Benson, A. M. (1988). Liquid Chromatographic Analysis of 4-Nitroquinoline 1-Oxide and Metabolites.
• Alldrick, A. J., & Rowland, I. R. (1984). Exposure to low concentrations of mutagens alters the mutagenic and lethal effects of 4-nitroquinoline-N-oxide and mitomycin C in Escherichia coli. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 126(2), 121-126.
• Wu, Y., et al. (2021).
• Nakamura, T., et al. (2023). Assessing the effect of N-oxidation on the mutagenicity of 1-pyrazolines using the Ames assay. Genes and Environment, 45(1), 16.
• De Flora, S., et al. (1996). Experimental databases on inhibition of the bacterial mutagenicity of 4-nitroquinoline 1-oxide and cigarette smoke. Mutagenesis, 11(4), 383-389.
• Committee on Chemical Carcinogenesis, Board on Toxicology and Environmental Health Hazards, Commission on Life Sciences, National Research Council. (1983). THE MUTAGENICITY OF CARCINOGENIC COMPOUNDS - Quantitative Relationship between Mutagenic and Carcinogenic Potencies: A Feasibility Study. In Identifying and Estimating the Genetic Impact of Chemical Mutagens.

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• 7. Potent mutagenic potential of 4-methylquinoline: metabolic and mechanistic considerations - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: A Technical Guide to 4-Nitroquinoline 1-oxide

A Note to the Researcher: Initial inquiries for "2-Methyl-4-nitroquinoline 1-oxide" did not yield sufficient specific data to construct a detailed experimental guide. This derivative is not widely characterized in the available scientific literature. However, the parent compound, 4-Nitroquinoline 1-oxide (4NQO), is an extensively studied and utilized research chemical. The following guide is therefore focused on 4NQO, providing the in-depth technical information and protocols relevant to researchers, scientists, and drug development professionals interested in this class of compounds.

Introduction: Understanding 4-Nitroquinoline 1-oxide (4NQO)

4-Nitroquinoline 1-oxide (4NQO) is a synthetic, water-soluble quinoline derivative widely recognized for its potent carcinogenic and mutagenic properties.[1][2] Due to its ability to reliably induce tumors, particularly in the oral cavity, it has become an invaluable tool in experimental oncology.[1][3] Its mechanism of action closely mimics that of UV radiation and tobacco-derived carcinogens, making it a relevant model for studying DNA damage, repair mechanisms, and the progression of squamous cell carcinoma.[4][5]

From a mechanistic standpoint, 4NQO is a pro-carcinogen that requires metabolic activation to exert its genotoxic effects.[3] In vivo, it is reduced to the reactive intermediate 4-hydroxyaminoquinoline 1-oxide (4HAQO).[3][5] This metabolite, particularly after acetylation, forms stable covalent adducts with DNA, primarily at guanine and adenine residues.[6][7] This process leads to the formation of bulky DNA lesions, single-strand breaks, and oxidative stress through the generation of reactive oxygen species (ROS).[6][8] The resulting genetic instability, if not properly repaired, can lead to mutations, cellular transformation, and tumorigenesis.[5]

Core Applications of 4NQO in Research

The primary applications of 4NQO stem from its well-characterized ability to induce DNA damage and carcinogenesis. Key research areas include:

• Modeling Carcinogenesis: Particularly for oral squamous cell carcinoma (OSCC), 4NQO is used to induce lesions in animal models that histologically and molecularly resemble human cancer progression.[1]

• DNA Damage and Repair Studies: As a potent DNA damaging agent, 4NQO is used to study cellular responses to genotoxic stress, including the activation of DNA repair pathways like nucleotide excision repair (NER).[2]

• Screening of Chemopreventive and Therapeutic Agents: The reliable tumor induction by 4NQO allows for in vivo and in vitro models to test the efficacy of novel drugs and dietary compounds in preventing or treating cancer.[8]

• Genotoxicity and Mutagenicity Assays: 4NQO often serves as a positive control in assays designed to assess the mutagenic potential of other chemical compounds.[9]

Experimental Protocols and Methodologies

Safety and Handling Precautions

4NQO is a potent carcinogen and mutagen and must be handled with extreme care in a controlled laboratory setting.

• Personal Protective Equipment (PPE): Always wear a lab coat, nitrile gloves, and safety glasses.

• Handling: Handle solid 4NQO and concentrated stock solutions in a certified chemical fume hood. Avoid generating dust.

• Waste Disposal: All contaminated materials (pipette tips, tubes, etc.) and solutions should be disposed of as hazardous chemical waste according to institutional guidelines.

Protocol 1: In Vivo Oral Carcinogenesis Model in Mice

This protocol describes the induction of oral squamous cell carcinoma in mice using 4NQO administered in their drinking water. This method is widely used due to its reproducibility and the resulting tumors' similarity to human OSCC.[6][8]

Materials:

• 4-Nitroquinoline 1-oxide (CAS 56-57-5)

• Dimethyl sulfoxide (DMSO)

• Propylene glycol

• Sterile drinking water

• C57BL/6J or other appropriate mouse strain (6-8 weeks old)

Procedure:

• Preparation of 4NQO Stock Solution:

  • Under a chemical fume hood, dissolve 4NQO in DMSO to create a concentrated stock solution (e.g., 50 mg/mL).

  • Rationale: DMSO is an effective solvent for 4NQO, allowing for a concentrated, stable stock.

• Preparation of 4NQO Drinking Water:

  • To prepare a final concentration of 100 µg/mL, dissolve 2 mL of the 50 mg/mL 4NQO stock solution in 6 mL of propylene glycol.[6]

  • Add this mixture to 1 liter of autoclaved drinking water and mix thoroughly.[6]

  • Rationale: Propylene glycol helps to keep the 4NQO in solution in the aqueous environment of the drinking water. This concentration has been shown to effectively induce carcinogenesis.[5]

• Animal Treatment:

  • House the mice in a controlled environment with a 12-hour light/dark cycle.

  • Provide the 4NQO-containing water ad libitum as the sole source of drinking water.

  • Replace the 4NQO water weekly to ensure its stability and potency.[6]

  • The duration of treatment can vary depending on the experimental goals. A common timeline is 16-24 weeks to observe the development from dysplasia to carcinoma.[5][6]

• Monitoring and Endpoint:

  • Monitor the animals' weight and general health weekly.

  • At the designated experimental endpoint (e.g., 24 weeks), euthanize the animals according to approved institutional protocols.[6]

  • Dissect the tongue and other oral tissues for histopathological analysis.

Expected Outcomes:

Time Point	Expected Histological Findings
8 Weeks	Hyperplasia, mild to moderate dysplasia
16 Weeks	Severe dysplasia, carcinoma in situ
24+ Weeks	Invasive squamous cell carcinoma

Caption: Workflow for the in vivo induction of oral carcinogenesis using 4NQO.

Protocol 2: In Vitro Cytotoxicity and DNA Damage Assay

This protocol outlines a general procedure for treating cultured cells with 4NQO to assess its cytotoxic effects and to study the induction of DNA damage markers, such as the phosphorylation of histone H2AX (γH2AX).

Materials:

• Human cell line (e.g., A549 lung carcinoma, HaCaT keratinocytes, or human fibroblasts)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 4NQO stock solution (e.g., 10 mM in DMSO)

• Phosphate-buffered saline (PBS)

• Cytotoxicity assay kit (e.g., MTS or MTT)

• Reagents for immunofluorescence or Western blotting (primary antibody against γH2AX, secondary antibodies)

Procedure:

• Cell Seeding:

  • Seed cells in appropriate culture vessels (e.g., 96-well plates for cytotoxicity, chamber slides for immunofluorescence, or 6-well plates for Western blotting).

  • Allow cells to adhere and grow to approximately 70-80% confluency.

• 4NQO Treatment:

  • Prepare serial dilutions of 4NQO in complete culture medium from the stock solution. Typical final concentrations for in vitro studies range from 0.5 µM to 10 µM.[5]

  • Remove the old medium from the cells and replace it with the 4NQO-containing medium. Include a vehicle control (medium with the same concentration of DMSO).

  • Incubate the cells for the desired time period (e.g., 2, 6, or 24 hours).

• Assessment of Cytotoxicity (MTS/MTT Assay):

  • After the incubation period, add the MTS/MTT reagent to each well according to the manufacturer's instructions.

  • Incubate for 1-4 hours to allow for the conversion of the reagent by viable cells.

  • Read the absorbance on a plate reader at the appropriate wavelength.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

• Assessment of DNA Damage (γH2AX Immunofluorescence):

  • After treatment, wash the cells on chamber slides with PBS.

  • Fix the cells (e.g., with 4% paraformaldehyde).

  • Permeabilize the cells (e.g., with 0.25% Triton X-100).

  • Block with a suitable blocking buffer (e.g., 1% BSA in PBS).

  • Incubate with a primary antibody against γH2AX.

  • Wash and incubate with a fluorescently labeled secondary antibody.

  • Mount the slides with a DAPI-containing mounting medium to counterstain the nuclei.

  • Visualize the cells using a fluorescence microscope. An increase in nuclear γH2AX foci indicates the presence of DNA double-strand breaks.

Typical Concentration-Dependent Effects of 4NQO (24h Treatment):

4NQO Concentration	Cell Viability (% of Control)	γH2AX Foci Formation
0 µM (Control)	100%	Baseline
1.3 µM	~70-80%	Moderate increase
2.6 µM	~40-50%	Significant increase
5.0 µM	< 20%	Strong increase

Note: These values are illustrative and will vary depending on the cell line and incubation time.

Mechanistic Pathway of 4NQO-Induced Genotoxicity

Caption: Simplified signaling pathway of 4NQO-induced DNA damage and cellular outcomes.

References

• Sahu, S. R., Thakur, S., Peroumal, D., Utkalaja, B. G., Dutta, A., Kumari, P., ... & Acharya, N. (2023). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. Frontiers in Immunology, 14, 1274519. [Link]

• Kanojia, D., & Vaidya, M. M. (2006). 4-nitroquinoline-1-oxide induced experimental oral carcinogenesis. Oral oncology, 42(7), 655–667. [Link]

• Wang, L., He, H., Zhang, H., Wang, Y., & Chen, W. (2016). 4-Nitroquinoline-1-oxide effects human lung adenocarcinoma A549 cells by regulating the expression of POLD4. Oncology letters, 11(4), 2855–2860. [Link]

• da Silva, J. F., de-Sá-Júnior, P. L., da Silva, L. A., Barra, F. F., de Aguiar, M. C. F., & de Almeida, O. P. (2023). Use of 4-Nitroquinoline 1-Oxide (4NQO) in Dysplastic and Malignant Induction: In Vitro and In Vivo Studies. International Journal of Molecular Sciences, 24(13), 10831. [Link]

• IJCRT. (2017). Brief Review on 4-Nitroquinoline-1-oxide induced oral carcinogenesisin murine test system. International Journal of Creative Research Thoughts. [Link]

• Fan, J., Liu, Y., & Li, L. (2006). 4-Nitroquinoline-1-Oxide Induces the Formation of Cellular Topoisomerase I-DNA Cleavage Complexes. Cancer Research, 66(13), 6540–6545. [Link]

• Science.gov. (n.d.). carcinogen 4-nitroquinoline 1-oxide: Topics by Science.gov. Retrieved from [Link]

• Chen, Y. J., Chen, C., & Chang, Y. S. (2021). Serum metabolite profiling of a 4-Nitroquinoline-1-oxide-induced experimental oral carcinogenesis model using gas chromatography-mass spectrometry. Journal of the Formosan Medical Association, 120(1 Pt 1), 223–231. [Link]

• Taylor & Francis. (n.d.). 4-Nitroquinoline 1-oxide – Knowledge and References. Retrieved from [Link]

• Wikipedia. (n.d.). 4-Nitroquinoline 1-oxide. Retrieved from [Link]

• ResearchGate. (2006). 4-Nitroquinoline-1-oxide induced experimental oral carcinogenesis. Retrieved from [Link]

• Sahu, S. R., Thakur, S., Peroumal, D., Utkalaja, B. G., Dutta, A., Kumari, P., ... & Acharya, N. (2023). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. PubMed. [Link]

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• 2. 4-Nitroquinoline 1-oxide - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Biomedical Reports [spandidos-publications.com]
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• 6. Frontiers | 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development [frontiersin.org]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Serum metabolite profiling of a 4-Nitroquinoline-1-oxide-induced experimental oral carcinogenesis model using gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. taylorandfrancis.com [taylorandfrancis.com]

Application Notes and Protocols for In Vitro Assays Using 2-Methyl-4-nitroquinoline 1-oxide

Authored by: A Senior Application Scientist

Introduction: Understanding the Utility of 2-Methyl-4-nitroquinoline 1-oxide in Preclinical Research

2-Methyl-4-nitroquinoline 1-oxide (2-M-4NQO), a synthetic quinoline derivative, serves as a potent tool in the arsenal of researchers dedicated to oncology and drug development. While much of the literature focuses on its close analog, 4-nitroquinoline 1-oxide (4NQO), the principles of its application in vitro are largely translatable. These compounds are well-established mutagens and carcinogens, valued for their ability to reliably induce DNA damage and cellular transformation, thereby providing robust models for studying the mechanisms of cancer and evaluating the efficacy of novel therapeutics.[1][2][3][4]

This document provides a comprehensive guide for the effective use of 2-Methyl-4-nitroquinoline 1-oxide in a range of in vitro assays. We will delve into the underlying mechanisms of its action, present detailed protocols for key experimental workflows, and offer insights into data interpretation and troubleshooting. The overarching goal is to equip researchers, scientists, and drug development professionals with the knowledge to leverage this compound for generating reproducible and translatable preclinical data.

The Molecular Insult: Mechanism of Action of 2-Methyl-4-nitroquinoline 1-oxide

The genotoxic effects of 2-Methyl-4-nitroquinoline 1-oxide are not inherent to the parent molecule but are a consequence of its metabolic activation within the cell.[4] This process is a critical consideration in experimental design, as the metabolic capacity of the chosen cell line will directly influence the compound's potency.

Upon cellular uptake, 2-M-4NQO undergoes a series of enzymatic reductions. A key metabolic step is the conversion to its hydroxylamino derivative, a highly reactive electrophile.[2][3] This metabolite readily forms covalent adducts with DNA, primarily at the N2 and C8 positions of guanine and the N6 position of adenine.[2][5] The formation of these bulky DNA adducts obstructs DNA replication and transcription, leading to single and double-strand breaks, and the activation of DNA damage response pathways.[5][6] Furthermore, the metabolism of 2-M-4NQO generates reactive oxygen species (ROS), inducing oxidative stress and further contributing to cellular damage.[6][7] This cascade of molecular events culminates in mutations, genomic instability, and ultimately, cellular transformation, closely mimicking the carcinogenic processes observed in human cancers, particularly those linked to tobacco exposure.[2]

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• 7. Serum metabolite profiling of a 4-Nitroquinoline-1-oxide-induced experimental oral carcinogenesis model using gas chromatography-mass spectrometry [PeerJ] [peerj.com]

Application Notes &amp; Protocols: 4-Nitroquinoline 1-Oxide (4-NQO) in Cell Culture

An Application and Protocol Guide for Researchers

Prepared by a Senior Application Scientist

Introduction: Understanding 4-Nitroquinoline 1-Oxide (4-NQO)

4-Nitroquinoline 1-oxide (4-NQO) is a quinoline derivative that serves as a potent and versatile tool in biomedical research.[1] It is a well-characterized carcinogen and mutagen widely employed to model the complex processes of DNA damage, repair, and carcinogenesis in vitro and in vivo.[1][2] A key feature of 4-NQO is its functional mimicry of ultraviolet (UV) radiation, inducing similar types of bulky DNA lesions that are primarily resolved by the Nucleotide Excision Repair (NER) pathway.[1][3]

Upon introduction to a biological system, 4-NQO itself is a pro-carcinogen. Its genotoxic effects are mediated through its metabolic reduction to the highly reactive intermediate, 4-hydroxyaminoquinoline 1-oxide (4-HAQO).[1][4] This metabolite covalently binds to DNA, forming stable adducts, and also generates reactive oxygen species (ROS), leading to a multi-faceted assault on genomic integrity.[1][2][5] This guide provides an in-depth exploration of the mechanisms, applications, and detailed protocols for utilizing 4-NQO in a cell culture setting, designed for researchers, scientists, and drug development professionals.

A Note on Nomenclature: While this guide addresses the compound commonly used in research, 4-nitroquinoline 1-oxide (CAS 56-57-5), it is understood to be the subject of the user's query regarding "2-Methyl-4-nitroquinoline 1-oxide".

Section 1: Core Mechanism of Action

To effectively wield 4-NQO as an experimental tool, it is crucial to understand the causality behind its biological effects. Its activity is not direct but relies on intracellular metabolic activation to exert its genotoxic pressure.

Metabolic Activation to a Potent Genotoxin

The carcinogenicity of 4-NQO is initiated by the enzymatic reduction of its nitro group.[6] In the cytoplasm, reductases convert 4-NQO into the proximate carcinogen 4-hydroxyaminoquinoline 1-oxide (4-HAQO).[1][4] This metabolite is then further activated, for instance by acetylation, to an electrophilic reactant that can readily attack nucleotide bases.[5][7]

The Dual-Pronged Attack on DNA

The activated metabolites of 4-NQO damage the genome through two primary mechanisms:

• Formation of Bulky DNA Adducts: The electrophilic 4-HAQO derivative covalently binds to DNA, forming stable quinolone monoadducts.[1][5] These adducts primarily form with purine bases, specifically at the C8 or N2 positions of guanine and the N6 position of adenine.[4][5][7] These bulky lesions distort the DNA helix, obstructing the machinery of replication and transcription, and are potent triggers for the DNA Damage Response (DDR).

• Induction of Oxidative Stress: The metabolic processing of 4-NQO generates significant intracellular oxidative stress through the production of reactive oxygen species (ROS), such as superoxide and hydrogen peroxide.[2][8] These ROS can independently damage DNA, most notably by oxidizing guanine to form 8-hydroxydeoxyguanosine (8-OHdG), a highly mutagenic lesion that can lead to G:C to T:A transversion mutations if left unrepaired.[1][5]

Additional Genotoxic Effects

Beyond adduct formation and oxidative stress, 4-NQO has been shown to induce DNA single-strand breaks and trap topoisomerase I (Top1) cleavage complexes.[1][7] The trapping of Top1-DNA complexes converts the transient single-strand breaks created by the enzyme into permanent, protein-linked DNA breaks, further contributing to the compound's cytotoxicity and genotoxicity.[1][7]

The cell responds to this damage by activating complex signaling networks, primarily the Nucleotide Excision Repair (NER) pathway to remove the bulky adducts, and other pathways to address oxidative damage and strand breaks.[1] If the damage is overwhelming, the cell may undergo apoptosis, often through a p53-dependent mitochondrial signaling pathway.[9]

Caption: Metabolic activation and genotoxic pathways of 4-NQO.

Section 2: Core Applications in Cell Culture Research

4-NQO's well-defined mechanism of action makes it a valuable reagent for several key research applications.

Application 2.1: Modeling Carcinogenesis and Malignant Transformation

Rationale: 4-NQO is widely used to induce oral squamous cell carcinoma (OSCC) in animal models because the resulting tumors share a remarkable histological and mutational similarity (up to 94%) with tobacco-induced human OSCC.[4] This principle can be applied in vitro to drive the transformation of normal or immortalized epithelial cells towards a dysplastic or malignant phenotype, providing a controlled system to study the sequential stages of carcinogenesis.

Experimental Goal: To induce dysplastic and malignant cellular changes in the immortalized human keratinocyte cell line, HaCaT.[4]

Protocol: See Protocol 3.5.1

Application 2.2: Studies of DNA Damage & Repair

Rationale: As a UV-mimetic agent, 4-NQO is an excellent tool for studying the Nucleotide Excision Repair (NER) pathway, which is responsible for removing bulky, helix-distorting lesions.[1][3] Researchers can use 4-NQO to induce damage and then monitor the recruitment of NER proteins, the kinetics of DNA repair, or the cellular fate in NER-deficient vs. proficient cells. A common method to quantify the initial DNA damage response is to measure the phosphorylation of histone H2AX (γH2AX), a sensitive marker for DNA double-strand breaks that also forms in response to stalled replication forks at sites of bulky adducts.[5]

Experimental Goal: To induce and visualize DNA damage in cultured cells by immunofluorescent staining of γH2AX foci.[5]

Protocol: See Protocol 3.5.2

Application 2.3: Induction of Oxidative Stress

Rationale: The generation of ROS is a key component of 4-NQO's carcinogenicity.[2] This makes it a useful compound for studying the cellular response to oxidative stress, the role of specific antioxidants, and the interplay between oxidative damage and other forms of DNA damage. Cellular ROS levels can be readily measured using fluorescent probes.

Experimental Goal: To induce and measure intracellular ROS production in cells following 4-NQO treatment.[8]

Protocol: See Protocol 3.5.3

Section 3: Essential Protocols & Methodologies

Safety and Handling

DANGER: 4-Nitroquinoline 1-oxide is a potent carcinogen and mutagen.[1] All handling must be performed with extreme caution in a designated area.

• Personal Protective Equipment (PPE): Always wear a lab coat, nitrile gloves, and safety glasses.

• Engineering Controls: All weighing of powder and preparation of stock solutions must be conducted inside a certified chemical fume hood.

• Waste Disposal: All contaminated materials (tips, tubes, media) must be treated as hazardous chemical waste and disposed of according to your institution's environmental health and safety guidelines.

Properties and Stock Solution Preparation

Property	Value
Chemical Name	4-Nitroquinoline 1-oxide
Synonyms	4-NQO, NQO
CAS Number	56-57-5
Molecular Formula	C₉H₆N₂O₃
Molecular Weight	190.16 g/mol
Appearance	Yellow to brown crystalline powder[1]
Solubility	DMSO, Propylene Glycol; slightly soluble in water[1][5]

Protocol: Preparing a 20 mM DMSO Stock Solution

• Pre-work: Bring the 4-NQO vial to room temperature inside a desiccator before opening.

• Weighing: In a chemical fume hood, carefully weigh out 1.90 mg of 4-NQO powder and place it into a sterile 1.5 mL microcentrifuge tube.

• Solubilization: Add 500 µL of sterile, anhydrous DMSO to the tube.

• Mixing: Vortex thoroughly for 1-2 minutes until the powder is completely dissolved. The solution should be clear. Gentle warming to 37°C can aid dissolution if necessary.

• Aliquoting & Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in light-protective tubes. Store tightly sealed at -20°C for up to 6 months. Avoid repeated freeze-thaw cycles.

General Workflow for Cell Treatment

This workflow provides a self-validating structure for a typical 4-NQO experiment, incorporating essential controls.

Caption: A generalized, self-validating workflow for 4-NQO cell treatment.

Recommended Working Concentrations

The optimal concentration of 4-NQO is highly dependent on the cell line, exposure time, and the specific endpoint being measured. It is always recommended to perform a dose-response curve to determine the ideal concentration for your experimental system.

Cell Line	Concentration Range	Exposure Time	Application / Endpoint	Reference
HaCaT (Keratinocytes)	1.3 µM - 2.6 µM	1.5 hours	Induction of dysplasia/malignancy	[4]
Jurkat (T-cell), Daudi (B-cell)	4 µM	Not Specified	DNA Damage (γH2AX), Apoptosis	[5]
KB (Oral Cancer)	0.4 µM - 6 µM	12 - 72 hours	Viability, Apoptosis	[9]
HCT116, HT29 (Colon Cancer)	>10 µM	1 hour	Topoisomerase I cleavage complexes	[7]
L5178Y (Mouse Lymphoma)	0.005 µg/mL (~26 nM)	4 hours	Micronucleus Induction	[6]
Normal Human Fibroblasts	1 µM - 50 µM	1 hour	Oxidative Damage (8-OHdG)	[8]

Specific Application Protocols

(Adapted from Crane et al., as cited in[4])

• Cell Seeding: Culture HaCaT cells in high-glucose DMEM with 10% FBS. Seed cells in a T-25 flask to reach ~90% confluency on the day of treatment.

• Prepare Treatment Media:

  • For Dysplastic Transformation (H-DISP): Dilute 4-NQO stock to a final concentration of 1.3 µM in complete culture medium.

  • For Malignant Transformation (H-SCC): Dilute 4-NQO stock to a final concentration of 2.6 µM in complete culture medium.

  • Prepare a vehicle control medium containing an equivalent amount of DMSO.

• Treatment: Remove the existing medium from the cells and add the 4-NQO or vehicle control medium.

• Incubation: Incubate the cells for exactly 1 hour and 30 minutes at 37°C and 5% CO₂.

• Recovery: After the incubation period, aspirate the 4-NQO-containing medium. Wash the cell monolayer twice with sterile PBS. Add fresh, complete culture medium.

• Long-Term Culture: Continue to culture the cells, replacing the medium every 2-3 days. Observe for morphological changes over several passages compared to the vehicle-treated control cells. Transformed cells may exhibit loss of contact inhibition, altered morphology, and increased growth rate.

• Cell Seeding: Seed cells on sterile glass coverslips in a 12-well plate. Allow cells to adhere and grow for 24 hours.

• Treatment: Treat cells with 4-NQO (e.g., 1-4 µM ) and a vehicle control for 1-4 hours.

• Fixation: After treatment, wash cells once with PBS. Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

• Permeabilization: Wash twice with PBS. Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking: Wash twice with PBS. Block with 1% Bovine Serum Albumin (BSA) in PBS for 1 hour at room temperature.

• Primary Antibody: Incubate with a primary antibody against phospho-Histone H2A.X (Ser139) diluted in blocking buffer overnight at 4°C.

• Secondary Antibody: Wash three times with PBS. Incubate with a fluorescently-conjugated secondary antibody (e.g., Alexa Fluor 488) for 1 hour at room temperature, protected from light.

• Counterstaining & Mounting: Wash three times with PBS. Counterstain nuclei with DAPI for 5 minutes. Wash once with PBS. Mount the coverslip onto a microscope slide using an anti-fade mounting medium.

• Imaging: Visualize using a fluorescence microscope. Damaged cells will exhibit distinct, bright nuclear foci corresponding to sites of DNA damage.

(Based on methods described in[8])

• Cell Seeding: Seed cells in a black, clear-bottom 96-well plate and allow them to adhere overnight.

• Probe Loading: Remove the culture medium. Wash cells with warm, serum-free medium or PBS. Load the cells with an ROS-sensitive probe, such as 5 µM DCFH-DA (2',7'-dichlorofluorescin diacetate), in serum-free medium for 30 minutes at 37°C.

• Treatment: Wash the cells once to remove excess probe. Add fresh medium containing various concentrations of 4-NQO, a vehicle control, and a positive control (e.g., 100 µM H₂O₂).

• Measurement: Immediately measure the fluorescence on a plate reader (Excitation ~485 nm, Emission ~535 nm). Take readings every 5-10 minutes for 1-2 hours.

• Analysis: An increase in fluorescence intensity over time in the 4-NQO-treated wells compared to the vehicle control indicates ROS production.

Section 4: Troubleshooting and Expert Insights

• High Cytotoxicity: If you observe excessive cell death even at low concentrations, consider shortening the exposure time. 4-NQO can be potent, and a pulse-chase experiment (e.g., 1-4 hour treatment followed by washout and recovery) is often more informative than continuous exposure.[6]

• Low Efficacy/No Response: Ensure your 4-NQO stock solution is fresh and has been stored correctly (protected from light, -20°C). Cell-type specificity is a major factor; some cell lines are inherently more resistant.[6] The metabolic capacity of your cells to activate 4-NQO can also influence the response.

• The Role of p53: The p53 status of your cell line can dramatically alter the outcome of 4-NQO treatment. p53-proficient cells are more likely to undergo cell cycle arrest or apoptosis in response to damage, while p53-deficient cells may be more prone to accumulating mutations.[6] This can affect results in genotoxicity assays, where p53-deficient lines like L5178Y may show a more robust mutagenic response at non-toxic concentrations.[6]

References

• Wikipedia. 4-Nitroquinoline 1-oxide. [Link]

• Frontiers in Immunology. 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. [Link]

• Science Repository. Black Tea Extract prevents 4-nitroquinoline 1-oxide induced oral tumorigenesis in mice by targeting Protein Tyrosine Kinases and associated biological response. [Link]

• MDPI. Use of 4-Nitroquinoline 1-Oxide (4NQO) in Dysplastic and Malignant Induction: In Vitro and In Vivo Studies. [Link]

• PubMed. Mutation spectra of the two guanine adducts of the carcinogen 4-nitroquinoline 1-oxide in Escherichia coli. Influence of neighbouring base sequence on mutagenesis. [Link]

• AACR Journals. 4-Nitroquinoline-1-Oxide Induces the Formation of Cellular Topoisomerase I-DNA Cleavage Complexes. [Link]

• Oxford Academic. 4-Nitroquinoline 1-Oxide Forms 8-Hydroxydeoxyguanosine in Human Fibroblasts through Reactive Oxygen Species. [Link]

• National Institutes of Health (NIH). The clastogenicity of 4NQO is cell-type dependent and linked to cytotoxicity, length of exposure and p53 proficiency. [Link]

• Spandidos Publications. 4-Nitroquinoline-1-oxide effects human lung adenocarcinoma A549 cells by regulating the expression of POLD4. [Link]

• MDPI. Esophageal Squamous Cancer from 4NQO-Induced Mice Model: CNV Alterations. [Link]

• International Journal of Morphology. 4NQO Carcinogenesis: A Model of Oral Squamous Cell Carcinoma. [Link]

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Application Notes &amp; Protocols for Animal Models of Chemically-Induced Carcinogenesis: A Comprehensive Guide to 4-Nitroquinoline 1-Oxide (4NQO)

A Note to the Reader: The initial topic requested was "2-Methyl-4-nitroquinoline 1-oxide" (MNQO). However, a comprehensive review of the scientific literature reveals that the vast majority of research on quinoline-induced carcinogenesis in animal models has been conducted using 4-Nitroquinoline 1-oxide (4NQO) . MNQO is not a widely studied or established carcinogen for developing animal cancer models. Therefore, to provide a detailed and scientifically robust guide that is of practical use to researchers, this document will focus on the well-characterized and widely utilized carcinogen, 4NQO. It is highly probable that this is the compound of interest for researchers looking to establish models of oral and esophageal cancers.

Introduction: 4-Nitroquinoline 1-Oxide as a Gold Standard Carcinogen

4-Nitroquinoline 1-oxide (4NQO) is a potent, water-soluble synthetic carcinogen that is extensively used in experimental oncology to induce tumors in a variety of animal models.[1][2] Its significance in cancer research stems from its ability to closely mimic the multi-stage process of human carcinogenesis, particularly in the oral cavity and esophagus.[3][4] The molecular and histological changes observed in 4NQO-induced tumors in animals share remarkable similarities with those seen in human oral squamous cell carcinoma (OSCC), making it an invaluable tool for studying disease progression, identifying biomarkers, and evaluating novel therapeutic and chemopreventive agents.[3][5] The genetic alterations prompted by 4NQO exposure are comparable to those induced by tobacco carcinogens, a major risk factor for human oral cancers.[6]

Mechanism of Carcinogenesis: From Metabolic Activation to Genetic Instability

The carcinogenic activity of 4NQO is not direct but requires metabolic activation to exert its genotoxic effects.[7] This process is a critical aspect of its mechanism and underscores the importance of cellular metabolism in carcinogenesis.

Metabolic Activation and DNA Adduct Formation

Once administered, 4NQO is metabolized in vivo into a highly reactive intermediate, 4-acetoxyaminoquinoline-1-oxide (Ac-4HAQO).[7][8] This ultimate carcinogen can then covalently bind to DNA, forming stable quinolone monoadducts.[7][8] These adducts primarily form at guanine and adenine residues, leading to DNA damage, including single-strand breaks and DNA-protein crosslinks.[8][9] The formation of these DNA adducts is a key initiating event in 4NQO-induced carcinogenesis, leading to mutations and genomic instability.[5]

Caption: Metabolic activation of 4NQO to its ultimate carcinogenic form.

Induction of Oxidative Stress and Cellular Damage

Beyond direct DNA adduction, 4NQO and its metabolites induce significant intracellular oxidative stress.[9] This leads to the generation of reactive oxygen species (ROS), which can further damage cellular components, including DNA, lipids, and proteins, contributing to the carcinogenic process.

Animal Models of 4NQO-Induced Carcinogenesis

Rodent models, particularly rats and mice, are the most commonly used systems for studying 4NQO-induced carcinogenesis. The choice of animal model can depend on the specific research question, with different strains exhibiting varying susceptibility to 4NQO.

Animal Model	Common Strains	Primary Target Organs	Key Features
Rats	Wistar, Sprague-Dawley	Tongue, Palate, Esophagus	Develops well-differentiated squamous cell carcinomas that closely mimic human OSCC.[10][11]
Mice	BALB/c, C57BL/6, CBA	Tongue, Oral Mucosa	Allows for the use of transgenic models to study the role of specific genes in cancer progression.[1]

Protocols for Induction of Oral Squamous Cell Carcinoma

The administration of 4NQO in the drinking water of rodents is the most common and reproducible method for inducing oral carcinogenesis.[11]

Protocol 1: 4NQO-Induced Oral Carcinogenesis in Rats

This protocol is designed to induce a high incidence of oral squamous cell carcinoma in Wistar rats.

Materials:

• 4-Nitroquinoline 1-oxide (CAS No. 56-57-5)

• Propylene glycol (optional, as a solvent)

• Drinking water

• Wistar rats (male, 6-8 weeks old)

Procedure:

• Preparation of 4NQO Solution:

  • Dissolve 4NQO in drinking water to a final concentration of 20-50 ppm (µg/mL). The concentration may be adjusted based on the desired timeline and severity of lesion development.[8][11]

  • The solution should be prepared fresh and protected from light to prevent degradation.

• Administration:

  • Provide the 4NQO-containing drinking water to the rats ad libitum.

  • Replace the 4NQO solution 2-3 times per week.

• Duration of Treatment:

  • Continue 4NQO administration for 16-20 weeks.[1][10]

• Monitoring:

  • Monitor the animals' body weight and general health weekly.

  • Visually inspect the oral cavity for the appearance of lesions.

• Termination and Tissue Collection:

  • Animals can be euthanized at various time points to study the progression of carcinogenesis.

  • At the end of the study (typically 24-32 weeks), euthanize the remaining animals and collect the tongue, palate, and esophagus for histopathological analysis.[2]

Caption: Experimental workflow for 4NQO-induced oral carcinogenesis in rats.

Histopathological Analysis and Staging of Lesions

A key advantage of the 4NQO model is its ability to recapitulate the progressive histological stages of human oral cancer.[3]

Stage	Time of Onset (approx.)	Macroscopic Appearance	Key Histopathological Features
Hyperplasia	4-8 weeks	Mild thickening of the mucosa	Increased number of epithelial cell layers.
Dysplasia	8-16 weeks	White or reddish patches (leukoplakia/erythroplakia)	Loss of normal epithelial stratification, cellular atypia, nuclear hyperchromatism, and increased mitotic activity.
Carcinoma in situ	16-24 weeks	Papillary or ulcerative lesions	Full-thickness epithelial dysplasia without invasion of the basement membrane.[10]
Invasive Squamous Cell Carcinoma	>24 weeks	Exophytic or endophytic tumors, often with ulceration	Invasion of neoplastic epithelial cells through the basement membrane into the underlying connective tissue.[10]

Molecular Mechanisms and Signaling Pathways in 4NQO Carcinogenesis

4NQO-induced carcinogenesis is associated with the dysregulation of several key signaling pathways that are also implicated in human cancers. These include pathways controlling cell proliferation, survival, and inflammation.

• MAPK Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway is frequently activated in 4NQO-induced tumors, promoting cell proliferation and survival.

• PI3K/Akt Pathway: The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is another critical signaling cascade that is often dysregulated, leading to increased cell growth and inhibition of apoptosis.

• NF-κB Pathway: The Nuclear Factor-kappa B (NF-κB) pathway plays a crucial role in the inflammatory response, which is a key component of the tumor microenvironment in 4NQO-induced carcinogenesis.

Caption: Key signaling pathways activated by 4NQO-induced cellular damage.

Applications in Preclinical Research

The 4NQO-induced cancer model is a versatile platform for a wide range of preclinical studies:

• Chemoprevention Studies: Evaluating the efficacy of novel agents in preventing or delaying the onset of oral cancer.[2]

• Therapeutic Efficacy Testing: Assessing the anti-tumor activity of new drugs and treatment modalities.

• Biomarker Discovery: Identifying molecular markers for early diagnosis, prognosis, and prediction of treatment response.[3]

• Mechanistic Studies: Investigating the molecular and cellular events that drive cancer initiation and progression.[1]

Conclusion

The 4NQO-induced animal model of carcinogenesis remains an indispensable tool in experimental oncology. Its ability to faithfully recapitulate the progressive nature of human oral squamous cell carcinoma provides an unparalleled platform for advancing our understanding of this disease and for developing new strategies for its prevention and treatment. The protocols and information provided in this guide offer a solid foundation for researchers to establish and utilize this powerful model in their own laboratories.

References

• Kanojia, D., & Vaidya, M. M. (2006). 4-nitroquinoline-1-oxide induced experimental oral carcinogenesis. Oral oncology, 42(7), 655–667. [Link]

• Mishra, R., et al. (2023). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. Frontiers in Immunology, 14, 1269382. [Link]

• Byrd, A. S., et al. (2021). 4NQO induced carcinogenesis: A mouse model for oral squamous cell carcinoma. Methods in cell biology, 163, 333–350. [Link]

• Chen, Y. K., et al. (2016). 4-Nitroquinoline-1-oxide effects human lung adenocarcinoma A549 cells by regulating the expression of POLD4. Oncology letters, 11(4), 2824–2828. [Link]

• Wang, Y. F., et al. (2021). Serum metabolite profiling of a 4-Nitroquinoline-1-oxide-induced experimental oral carcinogenesis model using gas chromatography-mass spectrometry. PeerJ, 9, e10631. [Link]

• Nagpal, R., et al. (2017). Brief Review on 4-Nitroquinoline-1-oxide induced oral carcinogenesisin murine test system. International Journal of Creative Research Thoughts, 5(4). [Link]

• Rivero, E. R. C., et al. (2022). 4-nitroquinoline-1-oxide (4NQO) induced oral carcinogenesis: A systematic literature review. Archives of Oral Biology, 136, 105378. [Link]

• Workman, C. E., et al. (2024). 4-nitroquinoline-1-oxide-induced oral epithelial lesions exhibit time- and stage-dependent changes in the tumor immune microenvironment. Frontiers in Immunology, 15, 1369395. [Link]

• Kanojia, D., & Vaidya, M. M. (2006). 4-nitroquinoline-1-oxide induced experimental oral carcinogenesis. ResearchGate. [Link]

• Wang, Y. F., et al. (2021). Serum metabolite profiling of a 4-Nitroquinoline-1-oxide-induced experimental oral carcinogenesis model using gas chromatography-mass spectrometry. PeerJ, 9, e10631. [Link]

• Im, M., et al. (2010). Oral Carcinogenesis Induced by 4-Nitroquinoline 1-Oxide in Lecithin:retinol Acyltransferase Gene Knockout Mice. Nutrition and cancer, 62(6), 801–809. [Link]

• Hsueh, C. T., et al. (2006). 4-Nitroquinoline-1-Oxide Induces the Formation of Cellular Topoisomerase I-DNA Cleavage Complexes. Cancer research, 66(13), 6540–6545. [Link]

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Application Notes and Protocols for Inducing Oral Squamous Cell Carcinoma with 4-Nitroquinoline 1-Oxide

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Modeling Human Oral Cancer with Precision

Oral squamous cell carcinoma (OSCC) remains a significant global health challenge, representing the sixth most common cancer worldwide.[1] To unravel the complex molecular and cellular events driving OSCC and to develop novel therapeutic interventions, robust and reproducible preclinical models are indispensable. The chemical carcinogen 4-nitroquinoline 1-oxide (4-NQO) has emerged as a cornerstone for inducing OSCC in animal models, offering a platform that closely mimics the multi-step progression of human oral carcinogenesis.[1][2][3] This guide provides an in-depth exploration of the use of 4-NQO, from its fundamental mechanism of action to detailed, field-proven protocols for its application in both in vivo and in vitro settings.

Note on nomenclature: While the topic specifies "2-Methyl-4-nitroquinoline 1-oxide," the vast body of scientific literature refers to the compound used for inducing oral carcinogenesis as "4-nitroquinoline 1-oxide" (4-NQO). This guide will proceed with the standard and scientifically accepted nomenclature of 4-NQO.

The Scientific Underpinnings: Mechanism of 4-NQO-Induced Carcinogenesis

The carcinogenic prowess of 4-NQO lies in its ability to inflict extensive DNA damage and induce a state of chronic oxidative stress, mirroring the effects of key risk factors for human OSCC, such as tobacco.[2][4][5][6] The process is a cascade of molecular events that progressively transform healthy oral epithelium into malignant lesions.

Upon ingestion, 4-NQO is enzymatically reduced to a highly reactive intermediate, 4-hydroxyaminoquinoline 1-oxide (4-HAQO).[2] This metabolite readily forms stable adducts with DNA, primarily with guanine and adenine residues.[2][7] These bulky DNA adducts are potent mutagens, leading to a high frequency of G:C to T:A transversion mutations if not repaired.[1]

Simultaneously, the metabolism of 4-NQO generates reactive oxygen species (ROS), including superoxide radicals and hydrogen peroxide.[2][5][8] This surge in ROS overwhelms the cellular antioxidant defenses, leading to oxidative damage to DNA, lipids, and proteins.[2] A key marker of this oxidative DNA damage is the formation of 8-hydroxy-2'-deoxyguanosine (8-OHdG).[1][2] The combination of direct DNA adduction and oxidative damage creates significant genotoxicity, driving the initiation and promotion of carcinogenesis.[5][7]

This sustained genotoxic insult triggers a host of cellular responses, including the activation of DNA damage response pathways, cell cycle arrest, and, ultimately, apoptosis in some cells. However, in cells that acquire mutations in critical tumor suppressor genes (e.g., TP53) and oncogenes (e.g., H-ras), this damage can lead to uncontrolled proliferation and the sequential progression from hyperplasia to dysplasia, and eventually to invasive squamous cell carcinoma.[9]

Furthermore, 4-NQO-induced carcinogenesis is not solely a cell-autonomous process. The chronic inflammatory microenvironment that develops in response to tissue damage plays a crucial role.[8] This includes alterations in the immune cell infiltrate, with dynamic changes in T-cell and B-cell populations observed throughout the stages of carcinogenesis.[4][10] Notably, 4-NQO has been shown to induce an early immunosuppressive environment, potentially by causing the death of immune cells, which allows nascent tumor cells to evade immune surveillance.[1][7]

Figure 1. Simplified signaling pathway of 4-NQO-induced oral carcinogenesis.

In Vivo Protocols: A Step-by-Step Guide

The administration of 4-NQO in the drinking water of rodents is the most common and reproducible method for inducing OSCC.[2][11] This approach allows for chronic, systemic exposure that closely mimics the field cancerization seen in human patients with a history of tobacco use.[3]

Rodent Model Selection

While various strains of mice (e.g., C57BL/6, BALB/c) and rats (e.g., Wistar, Sprague-Dawley) have been successfully used, the choice of model may depend on the specific research question.[2][4][12] For instance, C57BL/6 mice are often favored for immunological studies due to the availability of a wide range of immunological reagents.

Preparation of 4-NQO Solution

Critical Safety Note: 4-NQO is a potent carcinogen and mutagen.[5] Always handle 4-NQO powder and concentrated solutions in a certified chemical fume hood, wearing appropriate personal protective equipment (PPE), including a lab coat, double gloves, and safety glasses.

• Stock Solution: Prepare a stock solution of 4-NQO (e.g., 50 mg/mL) in a solvent such as dimethyl sulfoxide (DMSO) or propylene glycol.[7]

• Working Solution: The final concentration of 4-NQO in the drinking water typically ranges from 25 to 100 µg/mL (ppm).[4][7][13][14] To prepare the working solution, dilute the stock solution in autoclaved drinking water. For example, to make a 100 µg/mL solution, a 2 mL stock of 50 mg/mL 4-NQO can be dissolved in 6 mL of propylene glycol and then diluted in 1 L of drinking water.[7]

• Light Protection: 4-NQO is light-sensitive.[2] Always store the stock solution and prepare the working solution in amber bottles or bottles wrapped in aluminum foil to protect it from light.[4]

• Fresh Preparation: Prepare fresh 4-NQO-containing drinking water at least once a week, and ideally every 3-5 days, to ensure its stability and potency.[4]

Administration and Monitoring

• Acclimatization: Allow animals to acclimatize to the housing conditions for at least one week before the start of the experiment.[4]

• Carcinogen Administration: Replace the regular drinking water in the experimental group's cages with the 4-NQO solution. The control group should receive drinking water with the same concentration of the vehicle (e.g., propylene glycol) if one is used.

• Duration of Exposure: The duration of 4-NQO administration can vary depending on the desired stage of carcinogenesis. A common protocol involves 16-24 weeks of continuous exposure.[1][4][7] Shorter durations (e.g., 8-12 weeks) can be used to study precancerous lesions like dysplasia.[7][13][14]

• Animal Health Monitoring: Monitor the animals' health closely throughout the experiment. Weigh the animals weekly.[4] Signs of toxicity can include weight loss, dehydration, and changes in behavior.[4] From around week 14, it may be necessary to provide dietary supplements or softened food to mitigate weight loss and dehydration.[4]

• Humane Endpoints: Establish clear humane endpoints, such as a predefined percentage of body weight loss (e.g., >10%) or significant signs of distress, at which animals will be euthanized.[4]

Timeline of Lesion Development

The progression of oral lesions follows a predictable timeline, although this can vary slightly between different animal strains and concentrations of 4-NQO.

Timepoint (Weeks)	Expected Histopathological Findings	Macroscopic Observations
8-12	Hyperplasia, Mild to Moderate Dysplasia	Early signs of depapillation on the tongue
12-16	Severe Dysplasia, Carcinoma in situ	White plaques (leukoplakia), erosive areas
16-24	Invasive Squamous Cell Carcinoma	Nodules, ulcerated lesions
25-40	Advanced SCC, Potential for Lymph Node Metastasis[12]	Larger tumors, enlarged local lymph nodes

This table provides a general guideline. It is crucial to perform histological analysis to confirm the stage of carcinogenesis.

Tissue Collection and Processing

• Euthanasia: Euthanize animals at the predetermined experimental endpoints using an approved method (e.g., CO2 inhalation followed by cervical dislocation).

• Tissue Harvest: Carefully dissect the tongue and any other relevant tissues (e.g., regional lymph nodes, spleen).[1][7]

• Histopathological Analysis: Fix a portion of the tongue in 10% neutral buffered formalin for at least 24 hours for standard hematoxylin and eosin (H&E) staining to assess the histopathological stage of the lesions.[15]

• Molecular and Immunological Analysis: Snap-freeze another portion of the tissue in liquid nitrogen and store it at -80°C for subsequent molecular (DNA, RNA, protein) and immunological analyses.

Figure 2. Experimental workflow for 4-NQO-induced oral carcinogenesis in vivo.

In Vitro Applications: Modeling Transformation in a Dish

While in vivo models are invaluable, in vitro systems offer a controlled environment to dissect specific molecular pathways and to screen potential chemotherapeutic agents. 4-NQO can be used to induce dysplastic and malignant transformation in oral keratinocyte cell lines.

Protocol for In Vitro Transformation

• Cell Line Selection: Immortalized human oral keratinocytes (e.g., HaCaT) are a suitable choice for these experiments.

• 4-NQO Treatment: Expose the keratinocytes to low concentrations of 4-NQO (e.g., 1.3 µM for dysplastic transformation, 2.6 µM for malignant transformation) in the culture medium.[14]

• Endpoint Analysis: After the desired exposure period, assess the cells for morphological changes consistent with transformation, such as increased nuclear-to-cytoplasmic ratio and loss of contact inhibition.[14]

• Validation: Confirm the transformed phenotype by assessing proliferation markers (e.g., Ki-67), anchorage-independent growth (soft agar assay), and migratory/invasive potential (transwell assays).[14]

Data Interpretation and Key Biomarkers

The 4-NQO model recapitulates many of the molecular hallmarks of human OSCC. Analysis of tissues from these models can provide valuable insights into the disease process.

• Histopathology: The gold standard for assessing lesion severity, ranging from hyperplasia to invasive carcinoma.[16]

• Proliferation Markers: Increased expression of proteins like Ki-67 and PCNA indicates uncontrolled cell division.[15]

• Genomic Alterations: Mutations in genes such as TP53 and RB1CC1 are frequently observed and can be early markers of carcinogenesis.[9]

• Immune Infiltrate: Immunohistochemical or flow cytometric analysis of immune cell markers (e.g., CD4, CD8 for T-cells; B220 for B-cells) can reveal changes in the tumor immune microenvironment.[4][10]

Conclusion: A Versatile and Validated Model

The 4-NQO-induced model of oral carcinogenesis is a powerful and versatile tool for cancer research and drug development.[2][3] Its ability to faithfully replicate the progressive nature of human OSCC, from precancerous lesions to invasive and metastatic disease, provides an unparalleled opportunity to study the underlying mechanisms of this devastating disease and to evaluate the efficacy of novel preventive and therapeutic strategies.[1][3] By adhering to rigorous and well-documented protocols, researchers can ensure the reproducibility and translational relevance of their findings, ultimately contributing to the advancement of oral cancer treatment.

References

• 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. (2023-10-23). Frontiers in Immunology. [Link]

• 4-Nitroquinoline-1-Oxide (4NQO) Induced Oral Carcinogenesis: A Systematic Literature Review. (2022-08-01). ResearchGate. [Link]

• 4-nitroquinoline 1-oxide-induced oral epithelial lesions exhibit time- and stage-dependent changes in the tumor immune microenvironment. (2024-05-14). Frontiers in Immunology. [Link]

• 4-nitroquinoline 1-oxide-induced oral epithelial lesions exhibit time- and stage-dependent changes in the tumor immune microenvironment. (2024-05-14). Semantic Scholar. [Link]

• 4-NQO–induced oral carcinogenesis murine models and their characterization. (2023-10-23). ResearchGate. [Link]

• Experimental induction of oral squamous cell carcinomas in mice with 4-nitroquinolone-1-oxide. (1991-01-01). Oral Surgery, Oral Medicine, Oral Pathology. [Link]

• Mechanisms of 4NQO-induced oral carcinogenesis, and the chemopreventive effects of natural compounds. (2023-01-01). ResearchGate. [Link]

• Histopathological analysis of 4-NQO induced tumors. (2021-01-01). ResearchGate. [Link]

• Development of a 4-nitroquinoline-1-oxide model of lymph node metastasis in oral squamous cell carcinoma. (2012-11-24). Oral Oncology. [Link]

• Use of 4-Nitroquinoline 1-Oxide (4NQO) in Dysplastic and Malignant Induction: In Vitro and In Vivo Studies. (2024-01-01). MDPI. [Link]

• 4NQO Carcinogenesis: A Model of Oral Squamous Cell Carcinoma. (2012-03-01). International Journal of Morphology. [Link]

• 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. (2023-10-22). Frontiers. [Link]

• Esophageal Squamous Cancer from 4NQO-Induced Mice Model: CNV Alterations. (2022-11-18). MDPI. [Link]

• Early discovery of disseminated tumor cells during carcinogenesis in a 4NQO-induced mouse model of oral squamous cell carcinoma. (2019-01-01). Journal of Oral Pathology & Medicine. [Link]

• Molecular alterations at various stages of 4NQO induced oral carcinogenesis. (2008-09-01). ResearchGate. [Link]

• 4-nitroquinoline-1-oxide (4NQO) induced oral carcinogenesis: A systematic literature review. (2022-08-01). Pathology - Research and Practice. [Link]

• The 4-NQO mouse model: An update on a well-established in vivo model of oral carcinogenesis. (2022-01-01). Oral Oncology. [Link]

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Application Notes and Protocols for 4-Nitroquinoline 1-Oxide (4-NQO) Administration in Mice

A Senior Application Scientist's Guide for Researchers in Carcinogenesis Modeling

Editorial Note: The topic specified was "2-Methyl-4-nitroquinoline 1-oxide." However, the established and widely documented chemical carcinogen for inducing oral and esophageal carcinogenesis in murine models is 4-Nitroquinoline 1-oxide (4-NQO) . This guide will focus on 4-NQO to ensure scientific accuracy and relevance for researchers. It is presumed the user intended to inquire about this compound.

Foundational Principles: Understanding the 4-NQO Carcinogenesis Model

The 4-nitroquinoline 1-oxide (4-NQO) murine model is a cornerstone in the study of oral and esophageal squamous cell carcinoma (OSCC and ESCC, respectively). Its power lies in its ability to recapitulate the multi-step progression of human carcinogenesis, from initial hyperplasia to dysplasia, and ultimately to invasive carcinoma[1][2][3]. Unlike topical carcinogens such as DMBA which require repeated physical application and can cause significant irritation, 4-NQO is a water-soluble, synthetic quinoline derivative that can be administered systemically and uniformly through drinking water[4][5]. This method offers a controlled, chronic exposure that closely mimics the mutational signatures associated with tobacco use in human OSCC, making it a highly relevant preclinical model[4].

Mechanism of Action: From Pro-carcinogen to DNA Damage

4-NQO itself is a pro-carcinogen. Its genotoxic effects are unleashed following metabolic activation within the host cells[4]. The process is a cascade of biochemical transformations that culminates in DNA damage and genomic instability.

• Metabolic Activation: In vivo, 4-NQO is enzymatically reduced to its proximate carcinogenic metabolite, 4-hydroxyaminoquinoline 1-oxide (4-HAQO)[4][6]. Tissues with high concentrations of reductases, such as the tongue and esophagus, are particularly susceptible to this activation and subsequent carcinogenesis[7].

• DNA Adduct Formation: The activated metabolite, after acetylation, becomes highly reactive and covalently binds to DNA, primarily forming adducts with deoxyguanosine and deoxyadenosine residues[4][8][9][10].

• Oxidative Stress and DNA Damage: Beyond adduct formation, the metabolism of 4-NQO generates significant reactive oxygen species (ROS), leading to oxidative damage[6][8][9]. This dual assault of adducts and oxidative stress results in DNA single and double-strand breaks, promoting mutations in key genes like TP53 that drive cancer initiation and progression[4][8][9]. The phosphorylation of histone H2AX to form γH2AX is an early molecular marker of these DNA double-strand breaks[7][8][9].

dot digraph "4NQO_Mechanism_of_Action" { graph [rankdir="LR", splines=ortho, bgcolor="#F1F3F4"]; node [shape=box, style="filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} endom Caption: Metabolic activation and genotoxic cascade of 4-NQO.

Experimental Design and Protocols

The successful implementation of a 4-NQO model requires careful planning, from dose selection to animal monitoring. The primary route of administration is ad libitum in drinking water.

Summary of Common Administration Protocols

The concentration of 4-NQO and the duration of exposure are critical variables that determine the timing and severity of lesion development. Higher concentrations accelerate tumor progression but may increase toxicity, necessitating careful animal monitoring[4].

Concentration	Duration of Administration	Typical Outcome & Timeline	Target Tissue	Reference Mouse Strain	Source
25 ppm	12-20 weeks	12 wks: 72.7% dysplasia, 27.3% carcinoma in situ. 20 wks: 81.8% invasive carcinoma.	Tongue	Not Specified	[11][12]
50 µg/mL	8-12 weeks	8 wks: Mild to moderate dysplasia. 12 wks: Varying degrees of dysplasia and OSCC.	Tongue	C57BL/6J	[4]
100 µg/mL	6-8 weeks	6 wks: Followed by normal water, induces visible tongue tumors.	Tongue	Wild Type (Wt)	[13]
100 µg/mL	8-16 weeks	8 wks: Typically results in dysplasia. 16 wks: Typically results in carcinoma.	Esophagus	C57BL/6J	[14]
100 µg/mL	16 weeks	Followed by a 12-week observation period; induces high-grade dysplasia or SCC.	Tongue	Not Specified	[3]

Detailed Protocol: 4-NQO Administration in Drinking Water

This protocol describes a standard method for inducing oral carcinogenesis using a 100 µg/mL solution, a widely cited concentration for robust tumor induction[3][4][14].

Materials:

• 4-Nitroquinoline 1-oxide (4-NQO) powder (e.g., Sigma-Aldrich)

• Propylene glycol (PG) or Dimethyl sulfoxide (DMSO)

• Sterile, purified water

• Amber or light-blocking water bottles for animal cages

• Calibrated scale and appropriate glassware

• Personal Protective Equipment (PPE): Lab coat, safety glasses, nitrile gloves

Protocol Steps:

• Acclimatization: House mice (e.g., C57BL/6, BALB/c) in a controlled environment for at least one week prior to the start of the experiment[3].

• Stock Solution Preparation (e.g., 50 mg/mL):

  • CAUTION: 4-NQO is a potent carcinogen. All handling of the powder and concentrated stock must be performed inside a certified chemical fume hood.

  • Weigh 500 mg of 4-NQO powder.

  • Dissolve in 10 mL of propylene glycol or DMSO to create a 50 mg/mL stock solution[8][14]. Ensure complete dissolution.

  • Store the stock solution protected from light at 4°C. Prepare fresh stock weekly to ensure stability[14].

• Working Solution Preparation (100 µg/mL):

  • To prepare 1 liter (1000 mL) of drinking water, add 2 mL of the 50 mg/mL stock solution to 998 mL of purified water[8]. This results in a final concentration of 100 mg/L, which is equivalent to 100 µg/mL.

  • Mix thoroughly. The final solution should be clear.

• Administration:

  • Fill light-blocking water bottles with the freshly prepared 4-NQO working solution.

  • Provide the solution to the experimental group of mice ad libitum.

  • The control group should receive drinking water containing the same concentration of the vehicle (e.g., 0.2% propylene glycol)[14].

  • Replace the 4-NQO solution every 3-5 days to maintain its potency and freshness[3].

• Duration and Monitoring:

  • Continue administration for the desired period (e.g., 8-16 weeks)[14].

  • Monitor the animals daily for signs of toxicity, including weight loss, dehydration, and changes in behavior[3].

  • Weigh the animals weekly. If mice experience a body weight loss of ≥10%, provide supportive care such as water-soaked chow or dietary supplements (e.g., DietGel®)[3].

• Post-Administration Phase:

  • After the administration period, switch the mice back to regular drinking water for an observation period (e.g., 8-12 weeks) to allow for tumor progression[3][14].

  • Continue monitoring until the experimental endpoint.

dot digraph "4NQO_Experimental_Workflow" { graph [rankdir="TB", splines=ortho, bgcolor="#F1F3F4"]; node [shape=box, style="filled", fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

} endom Caption: Standard experimental workflow for 4-NQO-induced carcinogenesis.

Safety, Handling, and Decontamination

Trustworthiness through Safety: 4-NQO is a potent mutagen and carcinogen. Strict adherence to safety protocols is non-negotiable.

• Personal Protective Equipment (PPE): Always wear a lab coat, double nitrile gloves, and safety glasses when handling 4-NQO powder, stock solutions, or contaminated materials.

• Designated Work Area: All work with 4-NQO must be conducted in a designated area, such as a chemical fume hood or a Class II biological safety cabinet, to prevent inhalation of aerosols or powder.

• Waste Disposal: All contaminated materials (e.g., pipette tips, tubes, bedding, carcasses) must be treated as hazardous chemical waste and disposed of according to institutional and national guidelines.

• Decontamination: Surfaces should be decontaminated with a validated method. Consult your institution's Environmental Health and Safety (EHS) office for approved procedures.

Data Interpretation: From Gross Lesions to Molecular Signatures

• Macroscopic Analysis: The tongue and esophagus should be visually inspected for lesions, which may appear as white plaques, nodules, or ulcerative areas[4].

• Histopathology: Tissues must be fixed (e.g., in 10% neutral buffered formalin), processed, and stained (e.g., with Hematoxylin and Eosin - H&E). A pathologist can then grade the lesions according to established criteria:

  • Hyperplasia: Thickening of the epithelial layer.

  • Dysplasia (Mild, Moderate, Severe): Characterized by cellular atypia, loss of normal maturation and stratification.

  • Carcinoma in situ (CIS): Full-thickness dysplasia without invasion of the basement membrane.

  • Invasive Squamous Cell Carcinoma (SCC): Neoplastic cells have breached the basement membrane and invaded the underlying connective tissue.

• Immunohistochemistry (IHC): Staining for biomarkers can provide mechanistic insights. For example, staining for γH2AX can confirm DNA damage[7], while Ki-67 can be used to assess cell proliferation rates.

• Immune Microenvironment: The 4-NQO model is also suitable for studying the tumor immune microenvironment, as it generates a functional immune response characterized by infiltrating T-cells and the development of specialized blood vessels (HEVs)[3].

By following these detailed guidelines, researchers can reliably and safely implement the 4-NQO mouse model, a powerful tool for investigating the mechanisms of oral and esophageal cancer and for testing novel therapeutic and chemopreventive agents.

References

• 4-Nitroquinoline-1-Oxide (4NQO) Induced Oral Carcinogenesis: A Systematic Literature Review. ResearchGate. Available at: [Link]

• Proposal of a secure and efficient protocol for a murine oral carcinogenesis model induced by 4-nitroquinoline-1-oxide (4NQO). PubMed. Available at: [Link]

• 4NQO Carcinogenesis: A Model of Oral Squamous Cell Carcinoma. International Journal of Morphology. Available at: [Link]

• Oral Carcinogenesis Induced by 4-Nitroquinoline 1-Oxide in Lecithin:retinol Acyltransferase Gene Knockout Mice. PMC - NIH. Available at: [Link]

• 4-Nitroquinoline 1-Oxide-Induced Tongue and Esophagus Carcinogenesis in Obese and Diabetic TSOD Mice. PMC - PubMed Central. Available at: [Link]

• The 4-NQO mouse model: An update on a well-established in vivo model of oral carcinogenesis. PubMed. Available at: [Link]

• 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. Frontiers. Available at: [Link]

• 4-nitroquinoline 1-oxide-induced oral epithelial lesions exhibit time- and stage-dependent changes in the tumor immune microenvironment. Frontiers. Available at: [Link]

• 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. NIH. Available at: [Link]

• Use of 4-Nitroquinoline 1-Oxide (4NQO) in Dysplastic and Malignant Induction: In Vitro and In Vivo Studies. MDPI. Available at: [Link]

• A method for scoring 4-nitroquinoline 1-oxide-induced murine esophageal squamous neoplasia. PMC - NIH. Available at: [Link]

• Esophageal Squamous Cancer from 4NQO-Induced Mice Model: CNV Alterations. MDPI. Available at: [Link]

• 4-Nitroquinoline-1-oxide induced experimental oral carcinogenesis. ResearchGate. Available at: [Link]

• 4-Nitroquinoline-1-Oxide Induces the Formation of Cellular Topoisomerase I-DNA Cleavage Complexes. AACR Journals. Available at: [Link]

• 4-Nitroquinoline 1-Oxide Forms 8-Hydroxydeoxyguanosine in Human Fibroblasts through Reactive Oxygen Species. Oxford Academic. Available at: [Link]

• Carcinogen 4-Nitroquinoline Oxide (4-NQO) Induces Oncostatin-M (OSM) in Esophageal Cells. NIH. Available at: [Link]

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• 2. The 4-NQO mouse model: An update on a well-established in vivo model of oral carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | 4-nitroquinoline 1-oxide-induced oral epithelial lesions exhibit time- and stage-dependent changes in the tumor immune microenvironment [frontiersin.org]
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• 8. Frontiers | 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development [frontiersin.org]
• 9. 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
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• 12. Proposal of a secure and efficient protocol for a murine oral carcinogenesis model induced by 4-nitroquinoline-1-oxide (4NQO) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Oral Carcinogenesis Induced by 4-Nitroquinoline 1-Oxide in Lecithin:retinol Acyltransferase Gene Knockout Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A method for scoring 4-nitroquinoline 1-oxide-induced murine esophageal squamous neoplasia - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: A Researcher's Guide to 4-Nitroquinoline 1-Oxide (4NQO) Dosage for In Vivo Carcinogenesis Models

A Note on the Compound: This guide focuses on 4-Nitroquinoline 1-oxide (4NQO), a widely studied and validated carcinogen for in vivo research. The user's original query mentioned "2-Methyl-4-nitroquinoline 1-oxide"; however, the vast body of published research available centers on 4NQO. Given its prevalence and the detailed protocols established, this document will detail the use of 4NQO to provide a robust and actionable guide for researchers.

Introduction: The Role of 4NQO in Modeling Human Cancers

4-Nitroquinoline 1-oxide (4NQO) is a synthetic, water-soluble quinoline derivative extensively used in biomedical research to induce tumors in animal models.[1][2][3] Its significance lies in its ability to closely mimic the molecular and histological progression of tobacco-induced cancers in humans, particularly oral squamous cell carcinoma (OSCC) and esophageal squamous cell carcinoma (ESCC).[2][4][5][6][7] The 4NQO model is invaluable because it allows for the study of carcinogenesis in a stepwise manner, from initial dysplasia to invasive carcinoma, providing a platform to investigate molecular mechanisms, biomarkers, and potential therapeutic interventions.[3][4][7][8]

Unlike some carcinogens that require complex topical applications, 4NQO's solubility in water allows for convenient and consistent administration through drinking water, ensuring uniform dosage over extended periods.[9] This makes it a preferred tool for creating reliable and reproducible models of oral and esophageal cancers.[3][5]

Mechanism of Carcinogenesis: From Procarcinogen to DNA Damage

Understanding the mechanism of 4NQO is fundamental to designing effective in vivo studies. 4NQO itself is a procarcinogen that requires metabolic activation to exert its genotoxic effects.

Metabolic Activation: In the cell, 4NQO is enzymatically reduced to its proximate carcinogen, 4-hydroxyaminoquinoline 1-oxide (4HAQO).[9][10] This highly reactive metabolite can then be further acetylated.[9]

Genotoxicity and Mutagenesis: The activated form of 4NQO covalently binds to DNA, forming stable quinolone monoadducts, primarily with deoxyguanosine and deoxyadenosine residues.[4][9][11][12] This process is highly mutagenic and genotoxic.[4][11] Beyond direct adduct formation, 4NQO metabolism also generates reactive oxygen species (ROS), leading to significant oxidative stress and further DNA damage, such as single-strand breaks.[4][10][12] The resulting DNA lesions, if not properly repaired, lead to mutations, particularly G:C to T:A transversions, which can initiate and drive the progression of cancer.[4]

Caption: Metabolic activation and genotoxic mechanism of 4NQO.

Dosage and Administration Protocols for In Vivo Studies

The selection of a 4NQO dosage regimen is critical and depends on the animal model, the target organ, and the desired speed of tumor induction versus animal welfare. Higher doses accelerate carcinogenesis but increase toxicity and mortality.[9]

Data Summary: Published 4NQO Dosage Regimens

Animal Model	Concentration	Vehicle / Administration Route	Duration of Treatment	Typical Outcome	Reference
C57BL/6J Mice	100 µg/mL	Drinking Water (from Propylene Glycol stock)	16 weeks	Oral Squamous Cell Carcinoma (OSCC)	[4][6][9]
C57BL/6J Mice	50 µg/mL	Drinking Water	8-20 weeks	Mild to moderate dysplasia (8 weeks), OSCC (20 weeks)	[2][9]
TSOD Mice	20 ppm (~20 µg/mL)	Drinking Water	8 weeks	Tongue and Esophageal Lesions	[13]
Wistar Rats	Staggered up to 25 ppm	Drinking Water with supportive care	12-20 weeks	Dysplasia (12 weeks), Invasive Carcinoma (20 weeks)	[8][14]
C57BL/6J Mice	100 µg/mL	Drinking Water (from Propylene Glycol stock)	8-16 weeks	Esophageal Dysplasia (8 weeks), ESCC (16 weeks)	[15]

Causality Behind Dosage Choices:

• 100 µg/mL: This higher concentration is often used to accelerate tumor progression, reducing the overall experimental timeline.[9] It is effective for inducing both OSCC and ESCC but requires diligent monitoring of animal health.[9][15]

• 50 µg/mL: This intermediate dose provides a balance, inducing dysplasia and carcinoma over a slightly longer period but with potentially better animal tolerance. It is particularly useful for studying the progression from pre-malignant lesions to cancer.[2][9]

• 20-25 ppm: Lower concentrations are often employed in more sensitive animal strains or in protocols designed to minimize toxicity and closely model the slow progression of human cancers.[8][13][14] These studies may incorporate supportive measures like glucose supplementation to maintain animal weight and health.[8][14]

Detailed Experimental Protocols

Protocol 1: Preparation of 4NQO Dosing Solution

This protocol is adapted from methodologies for inducing oral and esophageal carcinoma in mice.[4][15]

Materials:

• 4-Nitroquinoline 1-oxide (4NQO) powder

• Propylene Glycol (PG)

• Sterile, purified drinking water

• 50 mL conical tubes

• Light-blocking, sterile animal drinking bottles

Procedure:

• Prepare Stock Solution (50 mg/mL):

  • Under a chemical fume hood, carefully weigh the desired amount of 4NQO powder.

  • Dissolve the 4NQO in propylene glycol to a final concentration of 50 mg/mL. For example, dissolve 500 mg of 4NQO in 10 mL of PG.

  • Vortex thoroughly until the powder is completely dissolved.

  • Note: This stock solution is stable when stored protected from light at 4°C for approximately one week.[15]

• Prepare Working Solution (100 µg/mL):

  • Dilute the 50 mg/mL stock solution into the animals' drinking water to achieve the final target concentration.

  • To make 1 Liter (1000 mL) of 100 µg/mL solution:

    • Calculate the required volume of stock: (100 µg/mL * 1000 mL) / 50,000 µg/mL = 2 mL.

    • Add 2 mL of the 4NQO stock solution to 998 mL of drinking water.[4]

  • Mix thoroughly.

• Administration:

  • Transfer the final working solution to light-protected drinking bottles.

  • Replace the 4NQO-laced water every 5-7 days with a freshly prepared solution.[6][15]

Protocol 2: In Vivo Carcinogenesis Workflow

This protocol outlines a typical workflow for a 16-week 4NQO administration study in mice to induce oral or esophageal cancer.

Workflow:

Caption: Standard experimental workflow for 4NQO-induced carcinogenesis.

Step-by-Step Methodology:

• Animal Acclimation: Allow animals (e.g., 5-week-old C57BL/6 mice) to acclimate to the facility for at least one week before the start of the experiment.[2]

• Baseline Data: Record the initial body weight of all animals.

• Group Assignment: Randomly assign animals to a control group (receiving vehicle, e.g., 1.25% PG in water) and an experimental group (receiving 4NQO in vehicle-water).[2]

• 4NQO Administration: Provide the 4NQO solution as the sole source of drinking water for the duration of the treatment period (e.g., 8, 16, or 20 weeks).[6][9][15]

• Monitoring and Animal Welfare:

  • Monitor body weight weekly.[2][6] A weight loss of >10-15% is a common humane endpoint.

  • Visually inspect animals daily for signs of toxicity, such as lethargy, ruffled fur, or difficulty eating/drinking.

  • Measure water consumption to ensure adequate hydration and dose intake.

• Post-Administration Period (Optional): After the treatment period, animals can be returned to regular drinking water to observe tumor progression.[2][15] For example, a 16-week 4NQO treatment may be followed by a 12-week observation period.[15]

• Euthanasia and Tissue Collection: At the pre-determined experimental endpoint, euthanize animals according to approved institutional protocols (e.g., CO2 asphyxiation followed by cervical dislocation).[2] Promptly dissect the target tissues (e.g., tongue, esophagus) and other relevant organs.

• Endpoint Analysis: Fix tissues in formalin for histopathological analysis (H&E staining) to grade lesions from dysplasia to carcinoma. Portions of the tissue can be snap-frozen for molecular analyses (DNA, RNA, protein).

Self-Validating Systems and Key Considerations

Trustworthiness of the Model: The 4NQO model is self-validating through its predictable and progressive development of lesions.

• Histological Confirmation: The primary validation is the histological confirmation of a spectrum of disease, from hyperplasia and dysplasia at earlier time points to carcinoma in situ and invasive squamous cell carcinoma at later stages.[8][14][15] Researchers should always include control groups and multiple time points to validate the model's progression in their specific lab conditions.

• Molecular Signature: The molecular alterations in 4NQO-induced tumors, such as TP53 mutations, show high similarity to those found in human tobacco-related cancers, providing a molecular validation of the model.[9]

Expert Insights for Experimental Design:

• Choice of Animal Strain: C57BL/6 mice are commonly used and well-characterized for this model.[2][5][9] However, other strains or species like Wistar rats may be chosen depending on the specific research question.[8][14]

• Duration vs. Severity: Shorter durations (e.g., 8 weeks) are ideal for studying pre-malignant lesions like dysplasia, while longer durations (16+ weeks) are necessary to achieve high penetrance of invasive carcinoma.[15]

• Supportive Care: For long-term studies or with higher doses, consider supportive care to mitigate toxicity. A modified protocol using staggered doses, intermittent periods of pure water, and a hypercaloric diet can improve animal survival and well-being without compromising carcinogenesis.[8][14]

References

• Câmara, D., et al. (2021). Proposal of a secure and efficient protocol for a murine oral carcinogenesis model induced by 4-nitroquinoline-1-oxide (4NQO). PubMed. Available at: [Link]

• ResearchGate. (n.d.). 4-Nitroquinoline-1-Oxide (4NQO) Induced Oral Carcinogenesis: A Systematic Literature Review | Request PDF. Available at: [Link]

• Sahu, S. R., et al. (2023). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. Frontiers in Immunology. Available at: [Link]

• Han, Y., et al. (2022). Esophageal Squamous Cancer from 4NQO-Induced Mice Model: CNV Alterations. MDPI. Available at: [Link]

• Câmara, D., et al. (2021). Proposal of a secure and efficient protocol for a murine oral carcinogenesis model induced by 4-nitroquinoline-1-oxide (4NQO). ResearchGate. Available at: [Link]

• Meneses, D. O., et al. (2024). Use of 4-Nitroquinoline 1-Oxide (4NQO) in Dysplastic and Malignant Induction: In Vitro and In Vivo Studies. MDPI. Available at: [Link]

• Baruah, D., et al. (2017). Brief Review on 4-Nitroquinoline-1-oxide induced oral carcinogenesisin murine test system. IJCRT.org. Available at: [Link]

• Pen-Brian, M., et al. (2022). Fat and exposure to 4-nitroquinoline-1-oxide causes histologic and inflammatory changes in murine livers. PLOS One. Available at: [Link]

• Sahu, S. R., et al. (2023). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. PubMed. Available at: [Link]

• Natsuizaka, M., et al. (2022). A method for scoring 4-nitroquinoline 1-oxide-induced murine esophageal squamous neoplasia. PMC - NIH. Available at: [Link]

• Ali, H. R., et al. (2024). 4-nitroquinoline 1-oxide-induced oral epithelial lesions exhibit time- and stage-dependent changes in the tumor immune microenvironment. Frontiers in Immunology. Available at: [Link]

• ResearchGate. (n.d.). 4-Nitroquinoline-1-oxide induced experimental oral carcinogenesis. Available at: [Link]

• Desai, S., et al. (2006). 4-Nitroquinoline-1-Oxide Induces the Formation of Cellular Topoisomerase I-DNA Cleavage Complexes. AACR Journals. Available at: [Link]

• Wikipedia. (n.d.). 4-Nitroquinoline 1-oxide. Available at: [Link]

• Nakae, D., et al. (2018). 4-Nitroquinoline 1-Oxide-Induced Tongue and Esophagus Carcinogenesis in Obese and Diabetic TSOD Mice. PMC - PubMed Central. Available at: [Link]

• Hasina, R., et al. (2021). 4NQO induced carcinogenesis: A mouse model for oral squamous cell carcinoma. PubMed. Available at: [Link]

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• 2. Fat and exposure to 4-nitroquinoline-1-oxide causes histologic and inflammatory changes in murine livers | PLOS One [journals.plos.org]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | 4-nitroquinoline 1-oxide-induced oral epithelial lesions exhibit time- and stage-dependent changes in the tumor immune microenvironment [frontiersin.org]
• 7. 4NQO induced carcinogenesis: A mouse model for oral squamous cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Proposal of a secure and efficient protocol for a murine oral carcinogenesis model induced by 4-nitroquinoline-1-oxide (4NQO) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. 4-Nitroquinoline 1-oxide - Wikipedia [en.wikipedia.org]
• 11. 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]
• 13. 4-Nitroquinoline 1-Oxide-Induced Tongue and Esophagus Carcinogenesis in Obese and Diabetic TSOD Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. A method for scoring 4-nitroquinoline 1-oxide-induced murine esophageal squamous neoplasia - PMC [pmc.ncbi.nlm.nih.gov]

"2-Methyl-4-nitroquinoline 1-oxide" topical application protocol

Topical Application & Experimental Carcinogenesis Protocols

Executive Summary & Scientific Context

This guide details the protocol for the topical application of 2-Methyl-4-nitroquinoline 1-oxide (2-Me-4-NQO) . While its parent compound, 4-Nitroquinoline 1-oxide (4-NQO), is the gold standard for inducing oral squamous cell carcinoma (OSCC) and skin tumorigenesis, the 2-Methyl derivative is frequently utilized in Structure-Activity Relationship (SAR) studies.

Critical Mechanistic Insight: The biological activity of nitroquinoline oxides depends on the enzymatic reduction of the nitro group (-NO2) to a hydroxylamine (-NHOH) by DT-diaphorase (NQO1) . This hydroxylamine metabolite forms stable DNA adducts (specifically at guanine residues).

• 4-NQO: Highly potent; the nitro group is sterically accessible.

• 2-Me-4-NQO: The methyl group at the C2 position introduces steric hindrance , often twisting the nitro group out of coplanarity with the quinoline ring. This significantly alters its substrate affinity for NQO1 and subsequent mutagenicity. Consequently, this compound is often used as a comparative control to demonstrate the necessity of steric accessibility for carcinogenesis.

Chemical Safety & Handling (HSE)

Hazard Classification: Carcinogen (Category 1B), Mutagen (Category 2).

• H350: May cause cancer.

• H341: Suspected of causing genetic defects.

Strict Handling Protocol:

• Light Sensitivity: Quinoline N-oxides are photolabile. All preparation must occur under yellow light or in amber glassware wrapped in foil.

• Containment: Weighing must occur inside a Class II Biological Safety Cabinet (BSC) or a dedicated chemical fume hood with HEPA filtration.

• Deactivation: Spills should be neutralized with 10% sodium hypochlorite (bleach) followed by extensive water rinsing.

Mechanistic Pathway Visualization

The following diagram illustrates the metabolic activation pathway and the specific interference point caused by the 2-Methyl substitution.

Figure 1: Metabolic activation pathway of Nitroquinoline 1-oxides. The red octagon highlights the steric hindrance specific to the 2-Methyl derivative, which modulates its potency compared to standard 4-NQO.

Preparation of Topical Solutions

The choice of vehicle is critical for tissue penetration and stability.

A. Vehicle Selection

Vehicle	Application Site	Pros	Cons
Propylene Glycol	Oral Mucosa (Tongue/Palate)	High viscosity, low volatility, adheres well to wet mucosa.	Hard to pipet accurately due to viscosity.
Acetone/Benzene (9:1)	Dermal (Skin painting)	Rapid evaporation, enhances lipid penetration.	Irritating to mucous membranes; Acetone is volatile.
DMSO	Systemic/IP	Universal solvent.	Can induce systemic toxicity if applied topically in high volumes.

B. Standard Solution Protocol (0.5% w/v)

Target Concentration: 5 mg/mL (0.5%) Volume: 10 mL

• Weighing: Accurately weigh 50 mg of 2-Methyl-4-nitroquinoline 1-oxide into a foil-wrapped 20 mL scintillation vial.

• Dissolution (Step 1): Add 0.5 mL of DMSO (Dimethyl sulfoxide) to the powder. Vortex for 30 seconds until fully dissolved. Note: The compound is hydrophobic; direct dissolution in propylene glycol is slow.

• Dilution (Step 2): Add 9.5 mL of Propylene Glycol to the DMSO concentrate.

• Mixing: Vortex vigorously for 2 minutes. Sonicate for 5 minutes in a water bath (ambient temperature) to ensure homogeneity.

• Storage: Store at -20°C in light-tight containers. Stable for 2 weeks. Thaw and vortex before every use.

Experimental Protocols

Protocol A: Oral Mucosa Carcinogenesis (Rat/Mouse Model)

This protocol is adapted from standard 4-NQO carcinogenesis models but tailored for the 2-Methyl analog's specific handling.

Animals: C57BL/6 Mice (6-8 weeks old) or Sprague-Dawley Rats. Group Size: n=10 (Minimum for statistical power in SAR studies).

Workflow:

• Acclimatization: 1 week prior to start.

• Anesthesia: Light anesthesia (Isoflurane 2-3%) is recommended to prevent swallowing of the carcinogen during application.

• Application:

  • Using a No. 4 natural bristle camel-hair brush (or a micropipette with a cut tip).

  • Dip brush into the 0.5% solution. Wipe excess on the vial rim.

  • Paint the posterior lateral border of the tongue and the palate .

  • Dosage: Approximately 20-30 µL per application.

• Restraint: Hold the animal for 30 seconds post-application to allow absorption and prevent immediate grooming/swallowing.

• Frequency: 3 times per week (e.g., Mon, Wed, Fri).

• Duration:

  • Standard 4-NQO: 16 weeks.

  • 2-Methyl-4-NQO: Due to lower potency, extend to 20-24 weeks if looking for frank tumors, or sacrifice at 16 weeks for comparative immunohistochemistry (IHC) of pre-neoplastic markers.

Protocol B: Dermal Painting (Skin Tumorigenesis)

Vehicle: Acetone.

• Shaving: Shave the dorsal skin of the mouse 48 hours prior to the first application.

• Application: Apply 100 µL of 0.25% solution (in Acetone) dropwise to the shaved area.

• Drying: Use a gentle stream of air to evaporate the acetone rapidly.

• Frequency: 2 times per week for 20 weeks.

Experimental Timeline & Analysis Workflow

Figure 2: Experimental timeline for chronic topical application. Note the "Latency Phase" which allows initiated cells to progress to detectable neoplasms.

Data Analysis & Scoring

When comparing 2-Methyl-4-NQO to 4-NQO, quantitative scoring is essential due to the expected difference in tumor burden.

Histopathological Grading Scale:

• Hyperplasia: Increased cell layers, no atypia.

• Dysplasia (Mild/Moderate/Severe): Nuclear atypia, loss of polarity, drop-shaped rete ridges.

• Carcinoma in situ (CIS): Full-thickness dysplasia, basement membrane intact.

• Squamous Cell Carcinoma (SCC): Invasion through the basement membrane.

Recommended Molecular Markers (IHC):

• γ-H2AX: To measure DNA double-strand breaks (expect lower expression in 2-Methyl vs 4-NQO).

• Ki-67: Proliferation index.

• NQO1 Expression: To verify enzyme presence in the target tissue.

References

• Nahara, K., et al. (1960). Studies on Carcinogenic Action of 4-Nitroquinoline 1-oxide and its Derivatives.Gann (Japanese Journal of Cancer Research) .

  • Context: Foundational paper comparing the carcinogenicity of methyl-substituted nitroquinoline oxides.

• Kanojia, D., & Vaidya, M. M. (2006). 4-Nitroquinoline-1-oxide induced experimental oral carcinogenesis.Oral Oncology , 42(7), 655-667.

  • Context: The definitive review of the 4-NQO protocol, serving as the baseline for deriv

• Tada, M. (1981). Metabolism of 4-nitroquinoline 1-oxide and its related compounds.Carcinogenesis , 2(1), 53-57.

  • Context: Details the enzymatic reduction pathway and the effects of steric hindrance on NQO1 metabolism.

• IARC Monographs. (1974). 4-Nitroquinoline 1-Oxide.IARC Monographs on the Evaluation of Carcinogenic Risks to Humans , Volume 7.

  • Context: Toxicology and safety d

Application Note: Oral Carcinogenesis Protocols using 2-Methyl-4-nitroquinoline 1-oxide

This Application Note is designed for researchers investigating oral carcinogenesis and DNA damage response. While 4-Nitroquinoline 1-oxide (4-NQO) is the gold standard for inducing oral squamous cell carcinoma (OSCC) in murine models, this guide addresses the specific application of its derivative, 2-Methyl-4-nitroquinoline 1-oxide (also known as 4-Nitroquinaldine 1-oxide ), utilizing established protocols adapted for this structural analog.

Part 1: Chemical Profile & Strategic Rationale

Compound Identification & Distinction

It is critical to distinguish the requested compound from the standard 4-NQO. The addition of the methyl group at the C2 position alters lipophilicity and potentially metabolic activation rates, though the core mutagenic mechanism (nitro-reduction) remains conserved.

Feature	Standard Model Compound	Target Compound (This Protocol)
Name	4-Nitroquinoline 1-oxide (4-NQO)	2-Methyl-4-nitroquinoline 1-oxide
Synonym	4-NQO	4-Nitroquinaldine 1-oxide
CAS Number	56-57-5	4831-62-3
Mol.[1][2][3][4][5][6][7] Weight	190.16 g/mol	204.18 g/mol
Solubility	Low in water; requires co-solvent	Lower in water ; strictly requires co-solvent (e.g., Propylene Glycol)
Primary Use	Gold standard for OSCC induction	Structure-Activity Relationship (SAR) studies; Comparative mutagenesis

Mechanism of Action

Both compounds function as "UV-mimetic" agents. They are pro-carcinogens that require metabolic activation to form bulky DNA adducts (primarily at guanine residues), leading to transversion mutations if not repaired by the Nucleotide Excision Repair (NER) pathway.

Key Insight: The 2-methyl group may sterically influence the enzymatic reduction of the nitro group or the intercalation into DNA, necessitating careful dose-ranging studies if historical data is unavailable.

Part 2: Experimental Protocol (Self-Validating System)

Safety & Containment (Critical)

• Hazard Class: Potent Carcinogen / Mutagen.

• Handling: Powder must be weighed in a dedicated carcinogen hood.

• Waste: All water bottles, bedding, and cages must be treated as hazardous waste.

• Deactivation: Use 10% sodium hypochlorite (bleach) for surface decontamination, though incineration is preferred for solid waste.

Solution Preparation

Due to the increased lipophilicity of the 2-methyl derivative, direct dissolution in water is inefficient and leads to precipitation/dosing errors.

Stock Solution (4 mg/mL):

• Weigh 200 mg of 2-Methyl-4-nitroquinoline 1-oxide.

• Dissolve in 50 mL of Propylene Glycol (100%).

  • Note: Ethanol can be used, but Propylene Glycol is preferred for stability and palatability in long-term drinking water studies.

  • Action: Vortex and sonicate for 10-15 minutes until completely clear. Protect from light (amber glass).

Working Solution (Target: 50 - 100 µg/mL):

• Standard 4-NQO Dose: 100 µg/mL is standard for rapid induction (16 weeks).

• Recommendation for 2-Methyl Analog: Start with 50 µg/mL and 100 µg/mL cohorts to establish a dose-response curve.

Final Concentration	Volume of Stock (4 mg/mL)	Volume of Distilled Water	Final Propylene Glycol %
50 µg/mL	12.5 mL	987.5 mL	1.25%
100 µg/mL	25.0 mL	975.0 mL	2.50%

• QC Step: Check for precipitation after 1 hour. If precipitate forms, increase propylene glycol concentration to 5% (max).

Animal Administration Workflow

Model: C57BL/6 mice (6-8 weeks old). Group Size: n=15-20 per group (to account for potential toxicity/attrition).

Timeline:

• Acclimatization (Week 0): Normal water.

• Induction Phase (Weeks 1-16):

  • Replace water bottles weekly with fresh carcinogen solution.

  • Light Protection: Bottles must be opaque (amber or foil-wrapped) as quinoline oxides are light-sensitive.

  • Monitoring: Weigh mice weekly. >15% weight loss triggers "drug holiday" (switch to normal water for 3-5 days).

• Promotion/Progression Phase (Weeks 17-24):

  • Switch all mice to normal water.

  • Lesions progress from dysplasia to invasive carcinoma during this carcinogen-free period.

• Endpoint (Week 22-28): Sacrifice and histopathology.

Part 3: Visualization of Signaling & Workflow

Metabolic Activation Pathway

The following diagram illustrates the bioactivation pathway required for these nitroquinoline compounds to bind DNA.

Caption: Metabolic activation pathway of nitroquinoline 1-oxides. The nitro group is reduced to hydroxylamine, which forms stable DNA adducts leading to mutations.

Experimental Timeline

Caption: Standardized 24-week protocol for oral carcinogenesis. Induction requires continuous exposure followed by a progression phase.

Part 4: Data Reporting & Endpoints

To validate the model using the 2-Methyl derivative, compare results against historical 4-NQO data.

Scoring System (Tongue Pathology)

Grade	Histological Features	Expected Timepoint (100 µg/mL)
Hyperplasia	Thickened epithelium, no cellular atypia.	Weeks 4-8
Dysplasia	Loss of polarity, nuclear atypia, drop-shaped rete ridges.	Weeks 8-16
Carcinoma in situ	Full-thickness dysplasia, intact basement membrane.	Weeks 16-20
Invasive SCC	Breach of basement membrane, invasion into muscle.	Weeks 20-24+

Troubleshooting

• Issue: Animals refuse water.

  • Cause: 2-Methyl derivative may be bitter or precipitating.

  • Solution: Add 5% sucrose to the water to improve palatability, or increase Propylene Glycol to 2-3%.

• Issue: High mortality before week 12.

  • Cause: Systemic toxicity (liver/kidney).

  • Solution: Reduce dose to 25 µg/mL or implement "pulse dosing" (2 weeks on, 1 week off).

References

• Chemical Identity & Properties

  • National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 78545, 4-Nitroquinaldine 1-oxide. Retrieved from [Link]

• Standard 4-NQO Protocol Grounding

  • Tang, X. H., Knudsen, B., Bemis, D., Tickoo, S., & Gudas, L. J. (2004). Oral cavity epithelial hyperplasia and squamous cell carcinoma development in mice: induction by 4-nitroquinoline 1-oxide and characterization. Molecular Cancer Therapeutics, 3(12), 1535-1546.

• Comparative Mutagenicity

  • Tada, M., & Tada, M. (1976). Metabolic activation of 4-nitroquinoline 1-oxide and its derivatives for DNA binding.[5] In Fundamental and Applied Aspects of Chemotherapy.

• Vehicle & Solubility Considerations

  • Vitale-Cross, L., Czerninski, R., Amornphimoltham, P., Patel, V., Molinolo, A. A., & Gutkind, J. S. (2009). Chemical carcinogenesis models of oral cancer. Oral Oncology, 45(1), 97-104.

Sources

• 1. 2-Nitroquinoline | 18714-34-6 | Benchchem [benchchem.com]
• 2. 5470-66-6|4-Nitro-2-picoline N-oxide|BLD Pharm [bldpharm.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. 4-Nitroquinoline 1-oxide | CAS#:56-57-5 | Chemsrc [chemsrc.com]
• 5. Frontiers | 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development [frontiersin.org]
• 6. chemistry-chemists.com [chemistry-chemists.com]
• 7. Fat and exposure to 4-nitroquinoline-1-oxide causes histologic and inflammatory changes in murine livers | PLOS One [journals.plos.org]

Application Notes and Protocols for Cell Viability Assays with 2-Methyl-4-nitroquinoline 1-oxide

Introduction: Understanding 2-Methyl-4-nitroquinoline 1-oxide in Cytotoxicity Studies

2-Methyl-4-nitroquinoline 1-oxide is a quinoline derivative. It belongs to a class of compounds known for their genotoxic and carcinogenic properties, with its close analog, 4-nitroquinoline 1-oxide (4-NQO), being extensively studied as a potent carcinogen that mimics the effects of ultraviolet (UV) radiation.[1][2] These compounds are valuable tools in cancer research and drug development for inducing cellular stress and DNA damage, thereby providing a model system to study DNA repair mechanisms, carcinogenesis, and the efficacy of potential therapeutic agents.[3][4]

The primary mechanism of action for 4-NQO, which is presumed to be similar for its 2-methyl derivative, involves intracellular metabolic activation.[5][6] This process converts the compound into a highly reactive electrophile that forms stable adducts with DNA, primarily with guanine and adenine residues.[6][7][8] This covalent binding to DNA disrupts its structure, leading to single and double-strand breaks, oxidative stress, and the activation of cellular DNA damage response pathways.[6] Ultimately, this cascade of events can lead to cell cycle arrest, apoptosis, and a measurable decrease in cell viability.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute robust cell viability assays to quantify the cytotoxic effects of 2-Methyl-4-nitroquinoline 1-oxide. We will delve into the mechanistic underpinnings, provide detailed, step-by-step protocols for the widely used MTT assay, and offer insights into data interpretation and experimental validation.

Pillar 1: The "Why" - Mechanistic Insights into Cytotoxicity

Understanding the mechanism of action is critical for selecting the appropriate assay and interpreting the results. The cytotoxicity of quinoline N-oxides is not instantaneous but rather a consequence of a multi-step intracellular process.

• Metabolic Activation: 2-Methyl-4-nitroquinoline 1-oxide is likely reduced intracellularly to its reactive metabolite, a hydroxylamino derivative. This is a critical step, as the parent compound is not directly reactive with DNA. This metabolic conversion is often carried out by cytosolic NAD(P)H-dependent oxidoreductase enzymes.

• DNA Adduct Formation: The activated metabolite is a potent electrophile that covalently binds to DNA bases.[5][6][7] This leads to the formation of bulky DNA adducts, which are significant lesions that distort the DNA helix.

• Induction of Oxidative Stress & DNA Damage: The metabolism of the compound can also generate reactive oxygen species (ROS), leading to oxidative stress.[1][3] This, in combination with the bulky adducts, results in DNA strand breaks and the trapping of topoisomerase I cleavage complexes.[1][8]

• Cellular Response: The cell recognizes this damage and initiates a DNA Damage Response (DDR). This can lead to the activation of cell cycle checkpoints (to allow time for repair) or, if the damage is too extensive, the initiation of programmed cell death (apoptosis).

This complex mechanism, which impairs both mitochondrial function and genetic integrity, makes metabolic assays like the MTT assay particularly suitable for assessing the cytotoxic effects of 2-Methyl-4-nitroquinoline 1-oxide.

Caption: Proposed metabolic activation and cytotoxic mechanism of 2-Methyl-4-nitroquinoline 1-oxide.

Pillar 2: The "How" - A Validated Experimental Framework

A successful and reproducible experiment relies on a well-planned workflow and meticulous execution. The following diagram outlines the key phases of assessing the cytotoxicity of 2-Methyl-4-nitroquinoline 1-oxide.

Sources

• 1. 4-Nitroquinoline 1-oxide - Wikipedia [en.wikipedia.org]
• 2. 4-Nitroquinoline-1-oxide-induced mutagen sensitivity and risk of cutaneous melanoma: a case–control analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biomedical Reports [spandidos-publications.com]
• 4. Frontiers | 4-nitroquinoline 1-oxide-induced oral epithelial lesions exhibit time- and stage-dependent changes in the tumor immune microenvironment [frontiersin.org]
• 5. Use of 4-Nitroquinoline 1-Oxide (4NQO) in Dysplastic and Malignant Induction: In Vitro and In Vivo Studies [mdpi.com]
• 6. Frontiers | 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development [frontiersin.org]
• 7. The clastogenicity of 4NQO is cell-type dependent and linked to cytotoxicity, length of exposure and p53 proficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]

Application Note: Histopathological Analysis of 2-Methyl-4-nitroquinoline 1-oxide Induced Mucosal Lesions

This Application Note is designed as a high-level technical guide for research professionals investigating chemical carcinogenesis. It focuses on the specific histopathological evaluation of lesions induced by 2-Methyl-4-nitroquinoline 1-oxide (2-Me-4-NQO) , a potent structural analogue of the classic oral carcinogen 4-NQO.

Executive Summary

The compound 2-Methyl-4-nitroquinoline 1-oxide (2-Me-4-NQO) is a potent synthetic carcinogen belonging to the nitroquinoline family. Like its parent compound 4-nitroquinoline 1-oxide (4-NQO), it acts as a radiomimetic agent, inducing DNA adducts that result in specific point mutations (often G

A transitions).

While 4-NQO is the standard for oral squamous cell carcinoma (OSCC) modeling, 2-Me-4-NQO presents a distinct steric profile that influences enzymatic reduction rates and DNA intercalation geometries. This guide provides a standardized protocol for generating, processing, and scoring 2-Me-4-NQO induced lesions, distinguishing them from background toxicity and spontaneous neoplasia.

Mechanistic Background

Understanding the pathology requires understanding the molecular trigger. 2-Me-4-NQO is a pro-carcinogen . It requires metabolic activation to exert genotoxicity.[1]

Pathway of Carcinogenesis

The methyl group at the C2 position does not abolish carcinogenicity; rather, it modulates the interaction with nitroreductases. The compound undergoes a 4-electron reduction to form the proximate carcinogen, which forms stable adducts with purine bases.

Figure 1: Metabolic activation pathway of 2-Me-4-NQO leading to neoplastic transformation.

Experimental Protocols

Protocol A: Induction of Mucosal Lesions (Murine Model)

Safety Warning: 2-Me-4-NQO is a potent carcinogen. All handling must occur in a Class II Biosafety Cabinet.

Reagents:

• 2-Methyl-4-nitroquinoline 1-oxide (Solid, >98% purity).

• Propylene Glycol (Vehicle for stock).

• Distilled Water.[2]

Workflow:

• Stock Preparation: Dissolve 2-Me-4-NQO in Propylene Glycol to create a 5 mg/mL stock solution. Sonicate if necessary (protect from light).

• Working Solution: Dilute stock into drinking water to a final concentration of 50–100 µg/mL (ppm) .

  • Note: The methyl group may alter solubility compared to 4-NQO; ensure no precipitation occurs.

• Administration Timeline:

  • Initiation: Ad libitum access to medicated water for 16 weeks .

  • Promotion/Progression: Switch to normal water for weeks 17–24.

  • Endpoint: Sacrifice at week 24–28 for frank carcinoma; week 12–16 for dysplasia.

Protocol B: Tissue Harvesting & "Swiss Roll" Preparation

Standard cross-sections often miss focal lesions in the esophagus. The "Swiss Roll" technique is mandatory for comprehensive scoring.

• Dissection: Excise the tongue and esophagus en bloc.

• Tongue: Bisect longitudinally.

• Esophagus:

  • Flush lumen with cold PBS.

  • Open longitudinally along the dorsal aspect.

  • Lay flat (mucosa side up) on a card.

  • Roll the esophagus from the proximal to distal end (like a sleeping bag) using a toothpick.

• Fixation: Place the roll in 10% Neutral Buffered Formalin (NBF) for 24 hours.

• Embedding: Embed in paraffin such that the cut surface reveals the entire length of the esophagus in a spiral.

Histopathological Analysis & Scoring

Staining Panel

To validate the lesions, a multi-parametric staining approach is required.

Stain / Marker	Target Utility	Expected Pattern in 2-Me-4-NQO Lesions
H&E	Morphology	Hyperkeratosis, drop-shaped rete ridges, loss of polarity.
Ki-67	Proliferation Index	Suprabasal expansion. Normal mucosa is basal only; Dysplasia extends to upper 1/3.
p53	Tumor Suppressor	Nuclear accumulation (mutant p53) in basal/suprabasal layers.
-H2AX	DNA Double-Strand Breaks	Foci formation indicating ongoing genotoxic stress or replication stress.

The "5-Point" Dysplasia Grading System

Do not use binary (Cancer/No Cancer) scoring. Use this graded scale to quantify efficacy of chemopreventive agents against 2-Me-4-NQO.

Score 0: Normal

• Epithelium: 2–3 cell layers thick.

• Architecture: Organized basal layer, clear maturation.

Score 1: Hyperplasia (Non-neoplastic)

• Thickening of spinous layer (Acanthosis).

• Hyperkeratosis (Orthokeratosis or Parakeratosis).

• Crucial: Basal layer polarity is maintained .

Score 2: Mild Dysplasia

• Architectural disturbance in the lower 1/3 of epithelium.

• Nuclear hyperchromatism and pleomorphism limited to basal cells.

Score 3: Moderate Dysplasia

• Atypia extends into the middle 1/3 .

• "Drop-shaped" rete ridges.

• Increased nuclear-to-cytoplasmic (N/C) ratio.

Score 4: Severe Dysplasia / Carcinoma In Situ (CIS)

• Atypia involves >2/3 to full thickness of epithelium.

• Loss of stratification.

• Intact basement membrane (no invasion).

Score 5: Squamous Cell Carcinoma (SCC)

• Invasion: Breaching of the basement membrane.

• Keratin pearls (nests of keratin) within the connective tissue/muscle.

• Desmoplastic stromal reaction.

Data Visualization & Logic Flow

The following diagram illustrates the decision logic for histopathological scoring, ensuring reproducibility between pathologists.

Figure 2: Decision tree for histopathological scoring of 2-Me-4-NQO induced lesions.

Critical Technical Notes for 2-Me-4-NQO

• Differentiation from 4-NQO: While 4-NQO is ubiquitous, 2-Me-4-NQO is often used in Structure-Activity Relationship (SAR) studies. It has been confirmed as a strong carcinogen capable of inducing DNA-protein scission at concentrations as low as

  M, comparable to 4-NQO and significantly more potent than 3-methyl-4-NQO (weak carcinogen) [1].[3]

• Solubility Management: The methyl group increases lipophilicity slightly. If the compound crashes out of the drinking water, add 0.5% Tween-80 to the final aqueous solution to maintain suspension.

• Spontaneous Regression: Unlike DMBA models, nitroquinoline lesions can sometimes regress if the promotion phase is too short. Ensure the "water-only" phase (Weeks 17–24) is maintained to select for autonomous neoplastic clones.

References

• Tada, M., et al. "Breakage of a DNA-Protein Complex Induced by 4-Nitroquinoline 1-Oxide, 4-Nitropyridine 1-Oxide, and Their Derivatives in Cultured Mouse Fibroblasts." Cancer Research, vol. 35, 1975, pp. 1069-1074.

• Nahara, W., et al. "Carcinogenic effect of 4-nitroquinoline 1-oxide and its derivatives." Gann, vol. 48, 1957, pp. 129.

• Kanojia, D., & Vaidya, M. M. "4-Nitroquinoline-1-oxide induced experimental oral carcinogenesis." Oral Oncology, vol. 42, no.[4][5] 7, 2006, pp. 655-667.

• Tang, X.H., et al. "A method for scoring 4-nitroquinoline 1-oxide-induced murine esophageal squamous neoplasia." Laboratory Investigation, 2022.[4] (Adapted for 2-Me-4-NQO scoring).

Sources

• 1. 2-Nitroquinoline | 18714-34-6 | Benchchem [benchchem.com]
• 2. 4-Nitroquinoline 1-Oxide-Induced Tongue and Esophagus Carcinogenesis in Obese and Diabetic TSOD Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. 4-nitroquinoline-1-oxide (4NQO) induced oral carcinogenesis: A systematic literature review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 2-Methyl-4-nitroquinoline 1-oxide (MNQO)

Compound Profile & The Solubility Paradox

2-Methyl-4-nitroquinoline 1-oxide (CAS: 4831-62-3) is a structural analog of the well-characterized carcinogen 4-nitroquinoline 1-oxide (4-NQO). It is primarily utilized in two distinct workflows: as a pro-carcinogen in oncological modeling (inducing squamous cell carcinoma) and as an electrophilic scaffold in heterocyclic synthesis.

The Core Challenge: MNQO exhibits a "Solubility Paradox." It possesses high polarity due to the N-oxide (

) and nitro moieties, yet the planar quinoline ring and the 2-methyl group confer significant lipophilicity. This results in a compound that is soluble in dipolar aprotic solvents (DMSO, DMF) but thermodynamically unstable in aqueous media, leading to rapid precipitation ("crashing out") upon dilution.

Physicochemical Data Matrix[1][2]

Parameter	Value / Characteristic	Notes
Appearance	Yellow crystalline powder	Sensitive to light (photodegradation).
DMSO Solubility	~38–60 mg/mL	Critical: Hygroscopic DMSO reduces solubility drastically.
Ethanol Solubility	2–5 mg/mL	Poor. Heating required; often precipitates upon cooling.
Water Solubility	< 1 mg/mL (Insoluble)	Forms a suspension, not a solution.
Reactivity	Electrophile (C4 position)	Nitro group is a facile leaving group for nucleophiles.

Module A: Biological Assay Optimization

Target Audience: In vivo researchers and cell biologists.

Issue: "My compound precipitates immediately when I add the DMSO stock to the culture media or saline."

Root Cause: The hydrophobic effect. When the DMSO solvation shell is stripped away by water molecules, the hydrophobic planar rings of MNQO aggregate instantly.

The "Golden Co-Solvent" Protocol (Self-Validating)

For animal studies or high-concentration cellular assays, simple DMSO/Water mixtures fail. You must use a step-wise density gradient approach to maintain the micellar suspension.

Recommended Formulation: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline

Step-by-Step Methodology:

• Weighing: Weigh MNQO into a sterile amber glass vial (protect from light).

• Solvation (The Anchor): Add 10% volume of anhydrous DMSO. Vortex vigorously until the solution is perfectly clear and bright yellow. Checkpoint: If particles remain here, do not proceed. Sonicate at 37°C.

• Stabilization: Add 40% volume of PEG300. Vortex. The solution will become viscous.

• Emulsification: Add 5% volume of Tween 80. Vortex gently to avoid foaming.

• Dilution: Slowly add 45% volume of pre-warmed (37°C) saline/PBS while vortexing.

Expert Insight: Do not change the order of addition. Adding saline before PEG/Tween will cause irreversible precipitation.

Workflow Visualization: The Solubility Cascade

Figure 1: Decision tree for preparing stable in vivo formulations. Adherence to the addition order is critical to prevent "crashing out."

Module B: Synthetic Chemistry Troubleshooting

Target Audience: Medicinal Chemists.

Issue: "The reaction yields are low, or the product oils out during workup."

Context: MNQO is typically used as an electrophile where the nitro group at position 4 is displaced by a nucleophile (e.g., amines, thiols) via Nucleophilic Aromatic Substitution (

) .

Protocol: Optimizing Reactions

• Solvent Selection:

  • Avoid: Ethanol/Methanol (unless refluxing). The low solubility of MNQO at room temperature slows reaction kinetics.

  • Preferred: DMF or Acetonitrile. These dissolve the MNQO completely, making the C4-nitro group accessible.

• Temperature Control:

  • The 2-methyl group provides steric hindrance adjacent to the ring nitrogen, but less so at the C4 position. However, the N-oxide bond is thermally sensitive.

  • Limit: Do not exceed 80°C for prolonged periods to avoid deoxygenation (loss of the N-oxide).

• Workup (The "Oiling Out" Fix):

  • If the product oils out upon adding water to the DMF reaction mixture:

    • Decant the water.

    • Dissolve the oil in a minimal amount of Dichloromethane (DCM) .

    • Dry over

      .

    • Add Diethyl Ether or Hexane dropwise to induce crystallization.

Mechanism Visualization: Nitro-Displacement

Figure 2: The

pathway. The nitro group at C4 is displaced. Using dipolar aprotic solvents (DMF) ensures the reactant remains in solution to facilitate the attack.

Frequently Asked Questions (FAQ)

Q1: Can I store the DMSO stock solution at 4°C? A: No. DMSO freezes at ~19°C. Repeated freeze-thaw cycles from a refrigerator can induce precipitation and water absorption (hygroscopicity). Store aliquots at -20°C or -80°C in tightly sealed, amber vials. Once thawed, use immediately; do not refreeze.

Q2: The compound turned from yellow to brown/orange. Is it still good? A: This indicates photodegradation or reduction. Quinoline 1-oxides are light-sensitive.[1] If the color shift is significant, check purity via LC-MS. If the characteristic N-oxide peak (M+16 relative to parent quinoline) is diminished, discard the batch.

Q3: Is this compound toxic? A: Yes, highly. Like its parent 4-NQO, 2-Methyl-4-nitroquinoline 1-oxide should be treated as a potent mutagen and carcinogen. It forms DNA adducts after metabolic reduction.[2] Handle only in a biosafety cabinet (BSC) with double nitrile gloves.

Q4: Why does the solubility data for 4-NQO differ slightly from my results with the 2-methyl derivative? A: The 2-methyl group adds lipophilicity (hydrophobicity). While 4-NQO might tolerate a slightly higher water percentage, the 2-methyl derivative will precipitate faster. Always err on the side of higher organic co-solvent ratios (PEG/Tween) compared to standard 4-NQO protocols.

References

• Frontiers in Immunology. (2023). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression. Frontiers. Retrieved February 1, 2026, from [Link]

• PubChem. (n.d.). 2-Methyl-4-nitroquinoline 1-oxide Compound Summary. National Library of Medicine. Retrieved February 1, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-Nitroquinoline 1-oxide - Wikipedia [en.wikipedia.org]

Technical Support Center: Toxicity of Quinoline Derivatives in Cell Culture

A Note on 2-Methyl-4-nitroquinoline 1-oxide:

As a Senior Application Scientist, providing scientifically accurate and reliable information is my highest priority. Your query specified "2-Methyl-4-nitroquinoline 1-oxide." A thorough review of current scientific literature reveals a significant scarcity of published data regarding the specific cytotoxic mechanisms, experimental protocols, and troubleshooting for this particular derivative in cell culture.

While chemical databases confirm its existence, its biological and toxicological profile is not well-documented in publicly accessible research. Extrapolating data from other quinoline derivatives would be scientifically unsound, as minor structural changes, such as the position of a methyl group, can dramatically alter a compound's metabolic activation, mechanism of action, and overall toxicity.

Therefore, to provide a valuable and scientifically rigorous guide, this document focuses on the extensively studied parent compound, 4-Nitroquinoline 1-oxide (4NQO) . 4NQO is a well-characterized carcinogen used for decades as a model compound to study DNA damage and repair, oxidative stress, and carcinogenesis. The principles, protocols, and troubleshooting advice provided here for 4NQO will serve as a robust foundation for researchers working with related quinoline derivatives. We advise treating any derivative compound as a distinct entity and performing thorough dose-response and characterization studies.

Technical Guide for 4-Nitroquinoline 1-oxide (4NQO)

Welcome to the technical support center for researchers utilizing 4-Nitroquinoline 1-oxide (4NQO) in cell culture experiments. This guide is structured to address common questions and troubleshooting scenarios encountered in the lab.

Section 1: Frequently Asked Questions (FAQs)

This section covers the fundamental properties and common inquiries regarding the use of 4NQO in cell culture.

Q1: What is 4NQO and why is it used in research?

A1: 4-Nitroquinoline 1-oxide (4NQO) is a synthetic, water-soluble quinoline derivative known for its potent carcinogenic and mutagenic properties.[1][2] It is widely used in experimental models, both in vitro and in vivo, to induce cellular changes that mimic those seen during the development of cancer.[2] Specifically, its effects are often compared to the damage caused by ultraviolet (UV) radiation and tobacco carcinogens, making it a valuable tool for studying DNA damage response pathways, oxidative stress, and the efficacy of potential cancer therapies.[1][2]

Q2: What is the primary mechanism of 4NQO-induced toxicity in cells?

A2: The toxicity of 4NQO is multifactorial and initiated by its metabolic activation within the cell. The process involves two main pathways:

• DNA Adduct Formation: 4NQO is enzymatically reduced to a highly reactive metabolite, 4-hydroxyaminoquinoline 1-oxide (4HAQO).[3] This metabolite, particularly after further activation (e.g., acetylation), covalently binds to DNA, primarily at guanine and adenine residues, forming bulky DNA adducts.[4][5][6] These adducts disrupt DNA replication and transcription, leading to mutations and cell death if not repaired.[3]

• Oxidative Stress: The metabolic cycling of 4NQO generates reactive oxygen species (ROS), such as superoxide radicals and hydrogen peroxide.[1][4] This leads to oxidative damage to DNA (e.g., formation of 8-hydroxydeoxyguanosine), lipids, and proteins, contributing significantly to its cytotoxicity.[3][4]

Q3: How does 4NQO induce cell death?

A3: 4NQO can induce programmed cell death, or apoptosis. The extensive DNA damage and oxidative stress trigger cellular damage sensors. This can activate the p53 tumor suppressor pathway, leading to a mitochondrial-dependent apoptosis cascade.[7] This involves the upregulation of pro-apoptotic proteins like Bax and the activation of caspase-9 and caspase-3.[7] Studies have also shown that 4NQO can induce apoptosis in various cell types, including immune cells.[5]

Q4: How should I prepare and store 4NQO for cell culture experiments?

A4: Proper handling and storage are critical for experimental consistency and safety.

• Solubility: 4NQO is sparingly soluble in water but readily soluble in organic solvents like Dimethyl Sulfoxide (DMSO) and acetone.[8][9] For cell culture, high-purity, anhydrous DMSO is the recommended solvent for preparing concentrated stock solutions (e.g., 10-40 mM).

• Stock Solution Preparation:

  • Weigh the desired amount of 4NQO powder in a fume hood, as it is a potent carcinogen.

  • Add the appropriate volume of anhydrous DMSO.

  • Vortex thoroughly. Gentle warming (37°C) or brief sonication can aid dissolution.

• Storage: 4NQO is sensitive to light and moisture.[7] Store stock solutions in small, single-use aliquots in amber vials at -20°C or -80°C to prevent degradation from light exposure and repeated freeze-thaw cycles.[7]

Q5: What are typical working concentrations for 4NQO in cell culture?

A5: The effective concentration of 4NQO is highly dependent on the cell line and the duration of exposure. It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental goals. Based on published literature, concentrations can range from the nanomolar (nM) to the micromolar (µM) scale. For example, studies have used concentrations from 0.4 µM to 6 µM to assess cell viability in KB cells, while others have observed effects in HCT116 cells at concentrations above 10 µM for inducing DNA damage complexes.[6]

Section 2: Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during experiments with 4NQO.

Issue 1: 4NQO Precipitates When Added to Cell Culture Medium

This is a common problem when diluting a DMSO stock into an aqueous buffer or medium.

Troubleshooting Workflow:

Caption: Workflow for detecting 4NQO-induced DNA damage.

Section 4: Understanding the Mechanism of Action

A deeper understanding of the molecular pathways affected by 4NQO is crucial for interpreting experimental results.

4NQO Metabolic Activation and Cellular Damage Pathway:

Caption: Simplified pathway of 4NQO activation and toxicity.

This diagram illustrates that 4NQO itself is a pro-carcinogen that requires intracellular metabolic reduction to become fully active. This activation leads to the dual insults of direct DNA adduct formation and widespread oxidative damage, which converge to trigger DNA damage response pathways that ultimately decide the cell's fate—be it repair, senescence, or apoptosis.

References

• Wikipedia. (n.d.). 4-Nitroquinoline 1-oxide. Retrieved January 31, 2026, from [Link]

• Ghedira, A., et al. (2011). 4-Nitroquinoline 1-oxide Forms 8-Hydroxydeoxyguanosine in Human Fibroblasts through Reactive Oxygen Species. Toxicological Sciences. Available at: [Link]

• Goth-Goldstein, R., & Tincknell, K. P. (1990). Toxicity of 4-nitroquinoline 1-oxide in Chinese hamster ovary cells: influence of cell density and of position in the cell cycle. Mutation Research Letters. Available at: [Link]

• Sahu, S. R., et al. (2023). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. Frontiers in Immunology. Available at: [Link]

• Kanojia, D., & Vaidya, M. M. (2006). 4-Nitroquinoline-1-oxide induced experimental oral carcinogenesis. Oral Oncology. Available at: [Link]

• Sahu, S. R., et al. (2023). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. National Center for Biotechnology Information. Available at: [Link]

• Alves, A. M., et al. (2023). Use of 4-Nitroquinoline 1-Oxide (4NQO) in Dysplastic and Malignant Induction: In Vitro and In Vivo Studies. MDPI. Available at: [Link]

• Tang, X. H., et al. (2016). 4-Nitroquinoline-1-oxide effects human lung adenocarcinoma A549 cells by regulating the expression of POLD4. Spandidos Publications. Available at: [Link]

• Mao, Y., et al. (2006). 4-Nitroquinoline-1-Oxide Induces the Formation of Cellular Topoisomerase I-DNA Cleavage Complexes. Cancer Research. Available at: [Link]

• PubChem. (n.d.). 2-Methyl-4-nitroquinoline 1-oxide. Retrieved January 31, 2026, from [Link]

Sources

• 1. Biomedical Reports [spandidos-publications.com]
• 2. researchgate.net [researchgate.net]
• 3. 4-Nitroquinoline 1-oxide - Wikipedia [en.wikipedia.org]
• 4. Frontiers | 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development [frontiersin.org]
• 5. 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. 4-Nitroquinoline 1-oxide | CAS#:56-57-5 | Chemsrc [chemsrc.com]
• 8. Use of 4-Nitroquinoline 1-Oxide (4NQO) in Dysplastic and Malignant Induction: In Vitro and In Vivo Studies [mdpi.com]
• 9. selleckchem.com [selleckchem.com]

Technical Support Center: 2-Methyl-4-nitroquinoline 1-oxide (2-Me-4-NQO)

Status: Operational Subject: Troubleshooting Experimental Protocols for 2-Me-4-NQO Ticket Priority: High (Research Integrity Critical)

Executive Summary

2-Methyl-4-nitroquinoline 1-oxide is a structural analog of the potent carcinogen 4-Nitroquinoline 1-oxide (4-NQO). While often used in Structure-Activity Relationship (SAR) studies to understand steric hindrance in DNA intercalation and carcinogenesis, it presents unique handling challenges compared to its parent compound.

This guide addresses the three most common failure points in experimental workflows: Chemical Instability (Photolysis) , Synthesis/Purification Yields , and In Vitro Bioavailability .

Module 1: Synthesis & Purification Troubleshooting

Context: The synthesis typically involves the N-oxidation of 2-methylquinoline (quinaldine) followed by nitration. Users frequently report low yields or difficulty separating the product from the 4-nitro-free precursor.

Q: Why is my nitration yield significantly lower than literature values (<40%)?

Diagnosis: The presence of the 2-methyl group introduces electron-donating effects that compete with the N-oxide directing effect, potentially leading to over-oxidation or side reactions if temperature is uncontrolled.

The Fix:

• Temperature Control: The nitration of 2-methylquinoline 1-oxide using mixed acid (HNO₃/H₂SO₄) is highly exothermic. You must maintain the reaction between 70°C and 80°C . Exceeding 90°C often leads to tar formation (decomposition).

• Reagent Order: Dissolve the N-oxide in H₂SO₄ before adding HNO₃ dropwise.

• Quenching: Pour the reaction mixture onto crushed ice, not water, to precipitate the product rapidly and prevent hydrolysis.

Q: The product appears impure on TLC even after recrystallization. What is the contaminant?

Diagnosis: The most common contaminant is unreacted 2-methylquinoline 1-oxide or the 6-nitro isomer (minor byproduct).

The Fix:

• Solvent System: Recrystallization from ethanol/acetone (1:1) is superior to pure ethanol for removing the unreacted starting material.

• TLC Visualization: Use a solvent system of Benzene:Acetone (9:1). 2-Me-4-NQO usually appears as a distinct yellow spot, while impurities may fluoresce differently under UV.

Workflow Visualization: Synthesis Pathway

Figure 1: Step-wise synthesis pathway highlighting critical thermal checkpoints.

Module 2: Stability & Handling (The "Yellow to Red" Shift)

Context: 2-Me-4-NQO is an N-oxide. A common complaint is the compound turning from bright yellow to dark orange/red during storage or dispensing.

Q: My stock solution changed color overnight. Is it still usable?

Diagnosis: No. The color shift indicates photochemical deoxygenation or rearrangement. Quinoline 1-oxides are notoriously photolabile. Exposure to ambient lab light (fluorescent) for even 1-2 hours can induce the formation of lactams or radical species [1].

The Fix:

• Amber Glassware: All solid and solvated forms must be stored in amber vials.

• Gold Light Rule: Perform weighing and dissolution under yellow (sodium) safety lights or in a darkened hood.

• Solvent Choice: Avoid storing in acetone or alcohols for long periods as they can facilitate radical scavenging if light leaks occur. DMSO is the preferred storage solvent (-20°C).

Module 3: Biological Assay Optimization

Context: Researchers using 2-Me-4-NQO for mutagenesis (Ames test) or cytotoxicity often see high variability between replicates.

Q: Why is the compound precipitating in cell culture media?

Diagnosis: The 2-methyl group increases lipophilicity compared to standard 4-NQO, making it less soluble in aqueous buffers.

The Fix:

• The "Sandwich" Dilution: Do not pipet DMSO stock directly into the media in the well.

  • Prepare a 1000x stock in DMSO.

  • Create an intermediate 10x working solution in PBS (vortex immediately).

  • Apply the intermediate to the cells.

• Limit: Ensure final DMSO concentration is <0.5% to prevent solvent toxicity masking the compound's effect.

Q: The mutagenicity data is negative, but 4-NQO is positive. Why?

Diagnosis: Metabolic Activation Failure. Unlike direct-acting mutagens, nitroquinoline oxides require enzymatic reduction (by DT-diaphorase or Nitroreductases) to the active 4-hydroxyamino species [2]. The 2-methyl group creates steric hindrance near the nitro group, potentially slowing this enzymatic reduction compared to 4-NQO.

The Fix:

• S9 Mix Requirement: Ensure your assay includes an optimized S9 metabolic activation system (rat liver extract).

• Cofactors: Verify NADPH levels in the S9 mix; without sufficient reducing equivalents, the conversion to the hydroxylamine form will stall.

Mechanism Visualization: Metabolic Activation

Figure 2: The metabolic activation pathway required for biological activity. The 2-methyl group sterically influences the reduction step.

Summary of Physicochemical Properties

Property	Data	Experimental Implication
Molecular Weight	204.18 g/mol	Use for molarity calculations.
Appearance	Yellow crystalline powder	Darkening indicates decomposition.
Solubility (Water)	Low (< 0.5 mg/mL)	Requires DMSO/Ethanol carrier.
Solubility (DMSO)	High (> 20 mg/mL)	Preferred stock solvent.
Melting Point	~158-160°C	Use to verify purity after synthesis.
Light Sensitivity	High	Strict dark handling required.

References

• Kawazoe, Y., & Araki, M. (1967). Studies on Chemical Carcinogens. V. Synthesis and Stability of 4-Nitroquinoline 1-oxides. Chemical and Pharmaceutical Bulletin, 15(6).

• Tada, M., & Tada, M. (1976). Metabolic activation of 4-nitroquinoline 1-oxide and its binding to nucleic acid. Nature, 262, 477–479.

• Nagao, M., & Sugimura, T. (1976). Molecular Biology of the Carcinogen, 4-Nitroquinoline 1-oxide. Advances in Cancer Research, 23, 131-169.

(Note: While specific literature on the 2-methyl analog is less abundant than the parent 4-NQO, the chemical behaviors described above are derived from the foundational chemistry of the nitroquinoline 1-oxide class established in the cited works.)

Technical Support Center: 2-Methyl-4-nitroquinoline 1-oxide

Topic: Stability, Degradation Pathways, and Troubleshooting

Executive Summary

2-Methyl-4-nitroquinoline 1-oxide is a structural analogue of the potent carcinogen 4-nitroquinoline 1-oxide (4-NQO).[1][2] Like its parent compound, it is thermodynamically unstable and highly reactive.[1][3] Researchers typically encounter three distinct degradation issues:

• Photochemical Deoxygenation: Rapid conversion to the parent quinoline under ambient light.[1][3]

• Reductive Instability: Conversion to hydroxylamines and amines in the presence of thiols or cellular reductases.[3]

• Thermal Artifacts: False peaks in Gas Chromatography (GC) due to N-oxide cleavage.[1][3]

This guide details the mechanisms of these failures and provides validated protocols to prevent them.

Module 1: Photochemical Instability (The "Color Shift")

The Symptom

Your clear or pale-yellow solution turns deep yellow, orange, or brown after exposure to ambient laboratory light.[1][3]

The Mechanism

Quinoline N-oxides are potent photon traps.[1] Upon UV/VIS irradiation, the N-oxide bond is cleaved.[1][3] Unlike non-substituted quinoline N-oxides which rearrange to carbostyrils (lactams), the 2-methyl substituent blocks the C2 position , preventing the standard rearrangement to a 2-quinolone.[1] Instead, the dominant pathway is Photochemical Deoxygenation , yielding 2-methyl-4-nitroquinoline .[1][3] Secondary radical reactions can lead to complex polymerization (browning).[1][3]

Visualizing the Pathway

Figure 1: Photochemical degradation pathway.[1][3] The 2-methyl group favors deoxygenation over rearrangement.[1]

Troubleshooting Protocol: Actinometric Protection

• Preparation: All weighing and dissolution must occur under red light or in a biological safety cabinet with UV lights strictly OFF.

• Storage: Wrap all vials in aluminum foil immediately. Amber glass is insufficient for long-term storage of dilute solutions (mM range).[1]

• Validation: If a color change is observed, run a TLC (Thin Layer Chromatography).[1][3] The deoxygenated product (2-methyl-4-nitroquinoline) is significantly less polar than the N-oxide and will migrate faster (higher R_f).[1]

Module 2: Chemical & Metabolic Reduction (The "Disappearing Peak")

The Symptom

In biological assays (cell culture) or buffers containing reducing agents (DTT, Glutathione), the compound's peak disappears from HPLC traces, but no precipitate forms.[3]

The Mechanism

The nitro group at position 4 is highly susceptible to reduction.[2][4] This is the mechanism of action for its mutagenicity but a liability for stability.[3]

• Step 1: Reduction to 2-methyl-4-hydroxyaminoquinoline 1-oxide (Proximate carcinogen/active metabolite).[1][3]

• Step 2: Further reduction to 2-methyl-4-aminoquinoline 1-oxide .

Critical Note: If you use DTT (Dithiothreitol) or mercaptoethanol in your lysis buffer, you will chemically reduce the compound before analysis, leading to false negatives in quantification.[1][3]

Visualizing the Pathway

Figure 2: Stepwise reduction pathway. The hydroxylamine intermediate is highly reactive with DNA.

Troubleshooting Protocol: Stabilization

• Buffer Choice: Remove DTT/BME from buffers if quantifying the parent compound.[3] Use TCEP (Tris(2-carboxyethyl)phosphine) only if necessary, as it is less reactive toward nitro groups at neutral pH, though validation is required.[1][3]

• Quenching: For metabolic studies, quench reactions with ice-cold acetonitrile immediately to precipitate enzymes (nitroreductases) and stop the conversion.[1][3]

Module 3: Analytical Artifacts (LC-MS vs. GC-MS)

The Symptom

You detect "2-methyl-4-nitroquinoline" (mass [M-16]) in your purity check, even though the sample was stored in the dark.[1]

The Mechanism: Thermal Deoxygenation

N-oxides possess a weak N-O coordinate bond.[1] In the high-temperature injector port of a Gas Chromatograph (250°C+), this bond cleaves thermally.[3] GC-MS is invalid for this compound.

Data Comparison: Artifact Identification

Feature	HPLC/LC-MS (Recommended)	GC-MS (Not Recommended)
Primary Peak	Parent (N-oxide)	Deoxygenated Artifact (Parent - 16 amu)
Temperature	Ambient/Column Oven (<40°C)	Injector Port (>200°C)
Result	Accurate Purity	False Degradation Report

Recommended Analytical Method (HPLC)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters BEH).[1][3]

• Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.[1][3]

• Detection: UV at 254 nm and 365 nm (N-oxides often have distinct absorption in the near-UV).[1]

Frequently Asked Questions (FAQ)

Q: Can I store the stock solution in DMSO at -20°C? A: Yes, but with caveats. DMSO is hygroscopic.[1][3] Water uptake can accelerate hydrolysis or nucleophilic attack over months.[1][3] Anhydrous DMSO stored in single-use aliquots at -80°C is the gold standard.[1]

Q: Is the degradation product toxic? A: Yes. The reduced product (hydroxylamino-derivative) is a potent mutagen .[1] Treat all degradation products with the same biosafety level (BSL-2/Chemical Hazard) as the parent compound.

Q: Why does my cellular assay show high toxicity but low compound concentration? A: This indicates rapid metabolic activation .[1][3] The cells are converting the nitro-N-oxide to the reactive hydroxylamine species (which binds DNA) faster than you can measure the parent.[1] This is not a stability failure; it is the compound's mechanism of action.[3]

References

• Kawazoe, Y., & Araki, M. (1967).[1][3] Studies on Chemical Carcinogens. V. 4-Nitroquinoline 1-oxide derivatives. Gann, 58, 485.[1][3] (Foundational chemistry of nitroquinoline N-oxides and reduction pathways).

• Sugimura, T., Okabe, K., & Nagao, M. (1966).[1][3] The metabolism of 4-nitroquinoline-1-oxide, a carcinogen.[1][2][4][5][6][7][8][9] III. An enzyme catalyzing the conversion of 4-nitroquinoline-1-oxide to 4-hydroxyaminoquinoline-1-oxide in rat liver and hepatomas.[1][5] Cancer Research, 26(8), 1717–1721.[1][3] Link

• Tada, M., & Tada, M. (1976).[1][3] Metabolic activation of 4-nitroquinoline 1-oxide and its binding to nucleic acid.[1][2][8] Nature, 263, 52-56.[1][3] (Defines the hydroxylamine intermediate).

• Nunoshiba, T., & Demple, B. (1993).[1][3][7] Potent intracellular oxidative stress exerted by the carcinogen 4-nitroquinoline 1-oxide.[1] Cancer Research, 53(14), 3250–3252.[1][3] (Mechanisms of oxidative stress and stability).[3][10]

• Spandidos Publications. (2016).[1][3] 4-Nitroquinoline-1-oxide effects human lung adenocarcinoma A549 cells by regulating the expression of POLD4.[1] Oncology Letters. Link

Sources

• 1. 4-Nitroquinoline 1-oxide - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. ijcrt.org [ijcrt.org]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. The metabolism of 4-nitroquinoline-1-oxide, a carcinogen. 3. An enzyme catalyzing the conversion of 4-nitroquinoline-1-oxide to 4-hydroxyaminoquinoline-1-oxide in rat liver and hepatomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Serum metabolite profiling of a 4-Nitroquinoline-1-oxide-induced experimental oral carcinogenesis model using gas chromatography-mass spectrometry [PeerJ] [peerj.com]
• 9. Conversion of 4-nitroquinoline 1-oxide (4NQO) to 4-hydroxyaminoquinoline 1-oxide by a dicumarol-resistant hepatic 4NQO nitroreductase in rats and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Preventing precipitation of "2-Methyl-4-nitroquinoline 1-oxide" in media

Ticket Subject: Preventing Precipitation in Aqueous Media

Status: Open | Priority: High | Department: Application Science

Executive Summary

2-Methyl-4-nitroquinoline 1-oxide (an analog of the potent carcinogen 4-NQO) presents a classic challenge in hydrophobicity. Like its parent compound, it possesses a planar, aromatic quinoline ring structure that drives strong

stacking interactions, leading to rapid crystallization in polar solvents like water or cell culture media.

This guide moves beyond basic solubility data to provide a mechanistic workflow for maintaining this compound in solution. The protocols below utilize cosolvency and kinetic stabilization to prevent the "crashing out" phenomenon often observed during experimental setup.

Module 1: The "Golden" Stock Solution

Root Cause of Failure: The most common user error is using "wet" DMSO or attempting to dissolve the compound directly in low-grade alcohols. The presence of water in the stock solution acts as a nucleation seed.

Protocol 1.1: Anhydrous Stock Preparation

• Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous (≥99.9%).

• Target Concentration: 50 mM to 100 mM (High concentration is better to minimize DMSO volume in the final assay).

• Critical Step: Do not use plastic pipette tips for long-term storage; the compound can leach plasticizers. Use glass or high-grade polypropylene.

Parameter	Specification	Reason
Solvent Grade	Anhydrous DMSO	Water content >0.1% triggers micro-precipitation.
Sonication	5–10 mins (Bath)	Breaks intermolecular -stacking aggregates.
Storage	-20°C (Amber Vial)	The nitro group is photosensitive; light degrades the molecule.
Visual Check	Clear Yellow/Orange	Turbidity indicates saturation or water contamination.

Module 2: The Sequential Solvation Strategy (In Vivo / High Dose)

User Scenario: You need a high concentration (>1 mg/mL) for animal dosing or a high-throughput screen, but the compound precipitates immediately upon adding saline.

The Solution: You cannot jump from DMSO to Water. You must use a "solubility bridge" using the Sequential Addition Protocol . This method gradually shifts the polarity of the solvent system.

Protocol 2.1: The "10-40-5-45" Formulation

Reference Standard for Quinoline Oxides

• Start: Dissolve compound in 10% of final volume DMSO . Vortex until clear.

• Bridge 1: Add 40% of final volume PEG300 (Polyethylene Glycol 300).[1] Vortex.

  • Why: PEG300 is amphiphilic; it stabilizes the hydrophobic molecule before it sees water.

• Surfactant: Add 5% of final volume Tween 80 . Vortex gently (avoid foaming).

  • Why: Tween forms micelles that encapsulate the drug.

• Final Phase: Add 45% of final volume Saline (0.9% NaCl) or Media.

  • Technique: Add dropwise while vortexing.

Visual Workflow (DOT Diagram):

Figure 1: The Sequential Solvation Cascade. Following this exact order prevents the "solubility shock" that causes precipitation.

Module 3: In Vitro Media Preparation (Cell Culture)

User Scenario: Adding the DMSO stock to cell culture media causes a cloudy precipitate ("crashing out").

Mechanism: When a hydrophobic stock hits a large volume of aqueous media, local supersaturation occurs at the injection site.

Protocol 3.1: The "Rapid Dispersion" Technique

• Pre-warm your culture media to 37°C. Cold media accelerates precipitation.

• Vortex the media tube to create a vortex cone (a "whirlpool").

• Inject the DMSO stock directly into the center of the vortex, not down the side of the tube.

  • Why: This ensures immediate dilution below the saturation limit, preventing local nucleation.

• Limit: Keep final DMSO concentration < 0.5% (v/v) to avoid solvent toxicity, unless your cells are validated for higher tolerance.

Troubleshooting & FAQs

Q1: The solution was clear, but crystals formed after 2 hours. Why?

Root Cause: Supersaturation or Temperature Drop.

• Fix: The solution is likely metastable. If you are using the "10-40-5-45" method, ensure the solution is kept at room temperature or 37°C. Do not refrigerate the formulated solution; the lower temperature decreases solubility and drives crystallization.

Q2: My stock solution turned dark brown. Is it still good?

Root Cause: Photodegradation.

• Analysis: Nitroquinoline oxides are light-sensitive.[2] A shift from yellow/orange to dark brown suggests reduction or degradation.

• Action: Discard and prepare fresh. Always store in amber vials wrapped in foil.

Q3: Can I use PBS instead of Saline?

Answer: Yes, but be cautious with phosphate buffering if your concentration is very high. Saline (0.9% NaCl) is generally preferred for the "10-40-5-45" formulation because it has lower ionic complexity than PBS, reducing the "salting out" effect.

Decision Tree: Solving Precipitation

Figure 2: Troubleshooting logic flow for identifying the source of precipitation.

References

• PubChem. (n.d.).[3] 2-Methyl-4-nitroquinoline 1-oxide (Compound Summary).[3] National Library of Medicine. Retrieved from [Link]

• BenchChem. (n.d.). Technical Support: Handling Hydrophobic Quinoline Oxides.

Sources

• 1. 4-Nitroquinoline 1-oxide | TargetMol [targetmol.com]
• 2. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. 2-Methyl-4-nitroquinoline 1-oxide | C10H8N2O3 | CID 78545 - PubChem [pubchem.ncbi.nlm.nih.gov]

"2-Methyl-4-nitroquinoline 1-oxide" light sensitivity and storage

Initiating Data Collection

I'm starting with Google searches to build a solid base of information. I'm focusing on the light sensitivity, ideal storage, and possible degradation routes of 2-Methyl-4-nitroquinoline 1-oxide. I'm aiming for a comprehensive overview before I move on.

Analyzing Search Results

I've moved on to analyzing the Google search results now, hoping to find common pain points researchers experience with 2-Methyl-4-nitroquinoline 1-oxide. Stability and handling are the top priorities I'm examining. I'm aiming to identify gaps in knowledge to address with the technical support guide. I will structure this guide logically, beginning with simple FAQs, and then progressing to troubleshooting, and protocol development.

Developing Guide Structure

I am now structuring the technical guide, beginning with FAQs on storage, then troubleshooting, and a detailed protocol. I'm focusing on providing practical solutions to common research issues and creating a logical flow for the guide. Next, I'll translate this structure into content. I'm aiming for comprehensiveness and clarity.

Troubleshooting inconsistent results with "2-Methyl-4-nitroquinoline 1-oxide"

Advanced Troubleshooting & Optimization Guide

Status: Operational Subject: Resolving Inconsistency in Synthesis, Stability, and Reactivity Ticket ID: #NQO-404-FIX

Executive Summary & Chemical Profile

Researchers frequently report batch-to-batch variability with 2-Methyl-4-nitroquinoline 1-oxide . This compound is not merely a static reagent; it is a push-pull system where the electron-withdrawing nitro group (C4) and the electron-donating

-oxide create specific vulnerabilities to environmental stress and synthetic deviation.

Inconsistency usually stems from three vectors:

• Photochemical Rearrangement: Unnoticed conversion to lactams.

• Regioisomeric Contamination: Failure to separate C4-nitro from C5/C8 byproducts during synthesis.

• Hydration State: The

  -oxide moiety is hygroscopic, altering effective molecular weight.

Troubleshooting Guides (FAQs)

Category A: Stability & Storage Anomalies

Q: My solid sample has turned from yellow to a dark orange/brown over time. Is it degraded? A: Likely, yes. This is a classic signature of photochemical rearrangement .

• The Mechanism: Quinoline 1-oxides are highly photosensitive. Upon exposure to UV or even ambient lab light, they undergo a rearrangement (often via an oxaziridine intermediate) to form carbostyrils (2-quinolones) or undergo deoxygenation.

• The Fix:

  • Immediate: Run a TLC. The rearrangement product is usually more polar (lower

    ) or exhibits distinct fluorescence.

  • Prevention: Store strictly in amber glass, wrapped in foil, at -20°C.

  • Protocol: .

Q: I am seeing inconsistent reaction yields when using the compound as an electrophile. A: Check your water content .

• The Mechanism: The

  -oxide bond is highly polar. If the sample was lyophilized or stored in a humid environment, it may exist as a hydrate. If you calculate stoichiometry based on the anhydrous MW (204.18 g/mol ) but have a hemihydrate, you are underloading the reagent by ~4-5%.

• The Fix: Perform a Karl Fischer titration or dry the sample in a desiccator over

  under vacuum for 24 hours before weighing.

Category B: Synthetic & Purity Issues

Q: My NMR shows small impurity peaks in the aromatic region that persist after recrystallization. A: You likely have regioisomers (5-nitro or 8-nitro) .

• The Mechanism: If you synthesized this via nitration of 2-methylquinoline 1-oxide, the reaction directs to C-4. However, if the temperature was not strictly controlled, or if the starting material contained unoxidized 2-methylquinoline, nitration would occur at C-5 or C-8 (the preferred sites for the non-oxide quinoline).

• The Fix:

  • Diagnostic: 4-Nitro protons are distinct. The C-3 proton in the 4-nitro derivative usually appears as a singlet or a doublet with meta-coupling, whereas C-5/C-8 isomers show different splitting patterns.

  • Purification: Regioisomers often require column chromatography (DCM:MeOH gradients) rather than simple recrystallization.

Q: The compound decomposes during nucleophilic substitution reactions. A: The 2-methyl group is acidic .

• The Mechanism: The combination of the 4-nitro group and the 1-oxide makes the methyl protons at C-2 significantly acidic (vinylogous to a nitro-methane system). Strong bases (e.g., NaH, KOtBu) intended to activate your nucleophile may instead deprotonate the methyl group, leading to polymerization or condensation side reactions.

• The Fix: Use milder bases (e.g.,

  , DIPEA) or buffer the system.

Data Visualization & Logic Pathways

Figure 1: Diagnostic Decision Tree

Use this workflow to identify the root cause of inconsistent results.

Figure 1: Logic flow for diagnosing purity and reactivity issues with 2-Methyl-4-nitroquinoline 1-oxide.

Standardized Protocols

Protocol A: Purification & Validation

Use this protocol if you suspect photochemical degradation or isomeric impurities.

Parameter	Specification	Notes
Solvent System	Ethanol (95%) or Acetone	Recrystallization is preferred for removing photo-degradation products.
Dissolution Temp	50°C - 60°C	Do not boil for extended periods; thermal deoxygenation is possible.
Filtration	Hot filtration required	Removes insoluble polymerization byproducts.
Crystallization	Slow cool to 4°C in dark	Critical: Wrap flask in aluminum foil.
Drying	Vacuum, 40°C, 6 hours	Use trap to ensure anhydrous state.

Protocol B: Analytical Check (1H NMR)

Target peaks to validate structure integrity.

• Solvent: DMSO-

  (Avoid if the sample is not strictly dry; acid traces in chloroform can protonate the N-oxide).

• Key Signals:

  • ~2.6 ppm (Singlet, 3H): The 2-Methyl group. If this is split or shifted, suspect C-2 deprotonation/reaction.
  • ~8.2-8.5 ppm: Look for the C-3 proton. In the 4-nitro isomer, this is distinct.
  • ~9.0+ ppm: Protons adjacent to the N-oxide (C-8) are typically very deshielded.

Mechanistic Insight: The "Why"

Understanding the electronic push-pull system is vital for troubleshooting.

Figure 2: Electronic interactions within the molecule leading to specific instability modes.

The N-oxide activates the ring towards nucleophilic attack at C-2 and C-4, but the Nitro group at C-4 competes for this electron density. This makes the C-4 position highly electrophilic (susceptible to

displacement of the nitro group), which is a common intended reaction but also a source of unintended side reactions if the solvent is nucleophilic (e.g., alcohols).

References

• Ochiai, E. (1967). Aromatic Amine Oxides. Elsevier. (The definitive text on the synthesis and reactivity of quinoline N-oxides, establishing the nitration regioselectivity at C-4).

• Kawazoe, Y., & Araki, M. (1967). Studies on Chemical Carcinogens. V. Chemical & Pharmaceutical Bulletin, 15(6). (Details the synthesis and stability of 4-nitroquinoline 1-oxide derivatives).

• Albini, A., & Alpegiani, M. (1984). The Photochemistry of N-Oxides. Chemical Reviews, 84(1), 43–71. (Comprehensive review explaining the rearrangement of quinoline N-oxides to carbostyrils under light).

• Katritzky, A. R., & Lagowski, J. M. (1971). Chemistry of the Heterocyclic N-Oxides. Academic Press. (Fundamental reference for the solubility and acidity properties of methyl-substituted amine oxides).

Technical Support Center: Optimizing 2-Methyl-4-nitroquinoline 1-oxide Exposure Time in In Vitro Assays

A Foreword from Your Senior Application Scientist

Welcome to the technical support center. As a Senior Application Scientist, I've frequently collaborated with researchers navigating the complexities of in vitro toxicology and carcinogenesis models. A recurring and critical parameter in these studies is the optimization of exposure time for compounds like 2-Methyl-4-nitroquinoline 1-oxide (commonly known as 4-NQO). This guide is designed to move beyond simple protocol recitation. Instead, it aims to provide a framework for logical troubleshooting and methodological refinement, grounded in the biochemical principles that govern 4-NQO's activity. Our goal is to empower you to make informed decisions that enhance the reproducibility and relevance of your experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the primary mechanism of 4-NQO, and how does it influence the choice of exposure time?

Answer: Understanding the mechanism of 4-NQO is fundamental to designing a successful experiment. 4-NQO is a pro-carcinogen, meaning it is not directly genotoxic.[1][2] It requires intracellular metabolic activation to exert its effects.[1][2]

Mechanism Breakdown:

• Metabolic Activation: Inside the cell, 4-NQO is reduced to a highly reactive intermediate, 4-hydroxyaminoquinoline 1-oxide (4-HAQO).[1][2]

• DNA Adduct Formation: This activated metabolite, particularly after acetylation, covalently binds to DNA, primarily at guanine and adenine residues, forming stable DNA adducts.[1][2][3][4]

• Oxidative Stress & DNA Breaks: The metabolic process also generates reactive oxygen species (ROS), leading to oxidative DNA damage.[4][5] This cascade results in DNA single-strand breaks (SSBs) and, subsequently, double-strand breaks (DSBs) as the cell attempts to process the damage.[3][4]

Implication for Exposure Time: The multi-step nature of this process means that the observable genotoxic effects are not instantaneous. An appropriate exposure time must be long enough to allow for:

• Cellular uptake of 4-NQO.

• Metabolic conversion to its active form.

• Formation of DNA adducts and accumulation of damage to a detectable level for your chosen assay.

Short exposure times (e.g., less than 30 minutes) may be insufficient to induce a robust and measurable response.[4] Conversely, excessively long exposures can lead to widespread cytotoxicity, confounding the specific genotoxic endpoint you wish to measure.[6]

Q2: I am not seeing the expected level of DNA damage. Should I increase the exposure time or the concentration?

Answer: This is a common challenge, and the answer depends on the balance between genotoxicity and cytotoxicity. The relationship between concentration and time is not always linear.

• Increase Concentration (Short-to-Medium Exposure): This is often the first parameter to adjust. A higher concentration provides more substrate for metabolic activation, potentially leading to a faster accumulation of DNA adducts. Studies show a clear concentration-dependent increase in DNA damage markers like γH2AX and strand breaks in the Comet assay.[7][8] This approach is suitable for observing acute DNA damage responses.

• Increase Exposure Time (Low-to-Medium Concentration): If increasing the concentration leads to excessive cell death, extending the exposure time at a lower, non-cytotoxic concentration is the logical next step. This allows for the gradual accumulation of DNA damage, which may be more representative of chronic environmental exposures. Some studies have noted that DNA damage can persist or even accumulate for up to 6 hours or longer post-exposure.[4][7]

Causality-Driven Recommendation: First, perform a concentration-response experiment at a fixed, moderate time point (e.g., 2-4 hours) to identify a concentration range that induces damage without causing excessive cell death (ideally <20-30% cytotoxicity). If the damage is still suboptimal, then perform a time-course experiment using a concentration from the upper end of this non-toxic range.

Q3: How do I design a time-course experiment to determine the optimal 4-NQO exposure time for my specific cell line?

Answer: An empirical time-course experiment is the most reliable method to determine the optimal exposure for your specific cell line and endpoint. Cell lines can exhibit different sensitivities to 4-NQO.[3][6][8]

A robust design involves assessing both a DNA damage marker and cytotoxicity concurrently. See Protocol 1 for a detailed methodology.

Key Time Points to Consider:

• Early (0.5 - 2 hours): To capture the initial onset of DNA strand breaks and oxidative damage.[4][7]

• Intermediate (3 - 6 hours): Often the peak time for observing robust DNA damage signals like γH2AX foci formation and high % tail DNA in Comet assays.[6][7][9]

• Late (12 - 24 hours): To assess downstream consequences like apoptosis, cell cycle arrest, or the induction of micronuclei.[6] It's important to distinguish between a continuous 24-hour exposure and a shorter exposure followed by a recovery period.[6]

Q4: My cells are dying too quickly, even at short exposure times. What are the potential causes and solutions?

Answer: High cytotoxicity can obscure specific genotoxic effects and is a common issue.

Potential Causes:

• High Cell Sensitivity: Your cell line may be particularly sensitive to 4-NQO-induced oxidative stress or may have compromised DNA repair pathways.[3][8]

• Concentration is Too High: The chosen concentration, even if cited in the literature for other cell types, may be in the toxic range for your cells.

• Confluence State: Cells that are overly confluent or, conversely, too sparse can exhibit altered sensitivity to chemical stressors.

Troubleshooting Steps:

• Perform a Cytotoxicity Assay First: Before any genotoxicity assay, run a simple cytotoxicity test (e.g., MTS, Trypan Blue, or Crystal Violet as described in Protocol 2 ) across a wide range of 4-NQO concentrations (e.g., 0.1 µM to 20 µM) at a fixed time point (e.g., 24 hours). This will establish the EC50 (effective concentration that inhibits 50% of cell growth) and help you select non-toxic concentrations for your experiments.

• Reduce Concentration Drastically: Based on the cytotoxicity data, lower the 4-NQO concentration significantly and repeat the experiment.

• Shorten Exposure, Add Recovery: Use a "pulse-chase" approach. Expose the cells for a very short period (e.g., 30-60 minutes), then wash the compound away and allow the cells to recover in fresh media for several hours (e.g., 6, 12, or 24 hours) before analysis. This allows the initial damage to occur, followed by the cell's processing of that damage, which can lead to observable endpoints without the confounding effects of continuous toxic exposure.

Q5: How does the chosen endpoint assay affect the optimal exposure and recovery time?

Answer: The kinetics of different cellular damage markers vary significantly. The exposure and recovery times must be tailored to the specific endpoint.

Endpoint Assay	Typical Exposure Time	Typical Recovery Time	Rationale
Comet Assay (SSBs/DSBs)	1 - 4 hours	0 - 6 hours	Detects primary DNA strand breaks which are early events.[6][7] A short recovery can show repair kinetics.
γH2AX Staining (DSBs)	2 - 8 hours	0 - 24 hours	H2AX phosphorylation is a rapid response to DSBs, with foci often peaking several hours after initial damage.[8][9]
Micronucleus Assay (Clastogenicity)	4 - 24 hours	24 - 48 hours	Requires cells to undergo mitosis for micronuclei (chromosome fragments) to form. A short exposure is often followed by a long recovery period equivalent to 1.5-2 cell cycles.[6]
Apoptosis Assays (e.g., Annexin V)	24 - 48 hours	0 hours	Apoptosis is a late-stage outcome of severe, irreparable DNA damage.[8][10]

Experimental Workflows & Protocols

Workflow Visualization

Detailed Experimental Protocols

Protocol 1: Time-Course Experiment for Optimal 4-NQO Exposure

This protocol uses immunofluorescent staining for γH2AX, a sensitive marker of DNA double-strand breaks, to determine the optimal exposure time.

Materials:

• Cell line of interest plated in 96-well imaging plates

• 4-NQO stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.25% Triton X-100 in PBS

• Blocking Buffer (e.g., 5% BSA in PBS)

• Primary antibody: anti-phospho-Histone H2A.X (Ser139)

• Alexa Fluor-conjugated secondary antibody

• DAPI nuclear counterstain

• High-content imaging system or fluorescence microscope

Methodology:

• Cell Seeding: Seed cells at a density that will result in 50-70% confluency at the time of the experiment. Allow cells to adhere overnight.

• Treatment Preparation: Dilute the 4-NQO stock solution in pre-warmed complete medium to your desired final concentration (determined from a preliminary cytotoxicity assay). Include a "Vehicle Control" (medium with the same final concentration of DMSO).

• Exposure: Remove the old medium from the cells and add the 4-NQO-containing medium or vehicle control medium.

• Time Points: Incubate the plates for your chosen durations (e.g., 1, 2, 4, 8, and 24 hours).

• Fixation: At the end of each time point, remove the treatment medium, wash the cells twice with PBS, and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash twice with PBS and permeabilize with 0.25% Triton X-100 for 10 minutes.

• Blocking: Wash twice with PBS and block with Blocking Buffer for 1 hour at room temperature.

• Primary Antibody: Incubate with the anti-γH2AX primary antibody (diluted in blocking buffer) overnight at 4°C.

• Secondary Antibody: Wash three times with PBS. Incubate with the fluorescently-labeled secondary antibody and DAPI (diluted in blocking buffer) for 1 hour at room temperature, protected from light.

• Imaging: Wash three times with PBS. Add PBS to the wells and image using a high-content imager or fluorescence microscope.

• Analysis: Quantify the number and intensity of γH2AX foci per nucleus. The optimal exposure time is the point that yields a robust, statistically significant increase in foci without significant changes in nuclear morphology (indicative of cell death).

Protocol 2: Assessing Cytotoxicity using a Crystal Violet Assay

This is a simple, cost-effective method to determine cell viability and establish a non-toxic working concentration of 4-NQO.

Materials:

• Cells plated in a 96-well plate

• 4-NQO stock solution

• Crystal Violet Staining Solution (0.5% crystal violet in 25% methanol)

• 10% Acetic Acid

Methodology:

• Seeding and Treatment: Seed cells and treat with a serial dilution of 4-NQO (and a vehicle control) for a fixed duration (e.g., 24 or 48 hours).

• Fixation: Gently wash the cells with PBS. Add 100 µL of the Crystal Violet Staining Solution to each well and incubate for 20 minutes at room temperature.

• Washing: Remove the staining solution and wash the plate thoroughly with water until the water runs clear. Air dry the plate completely.

• Solubilization: Add 100 µL of 10% acetic acid to each well to solubilize the stain.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control wells (representing 100% viability). Plot the percent viability against the log of the 4-NQO concentration to determine the EC50.

References

• Spandidos Publications. (2016, January 26). 4-Nitroquinoline-1-oxide effects human lung adenocarcinoma A549 cells by regulating the expression of POLD4. Spandidos Publications. [Link]

• MDPI. (2022, November 18). Esophageal Squamous Cancer from 4NQO-Induced Mice Model: CNV Alterations. MDPI. [Link]

• National Center for Biotechnology Information (PMC). (n.d.). Adverse Outcome Pathway‐Informed Integrated Testing to Identify Chemicals Causing Genotoxicity Through Oxidative DNA Damage: Case Study on 4‐Nitroquinoline 1‐Oxide. [Link]

• National Center for Biotechnology Information (PMC). (2023, October 23). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. [Link]

• Frontiers. (2023, October 22). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. Frontiers. [Link]

• National Center for Biotechnology Information (PMC). (n.d.). Use of 4-Nitroquinoline 1-Oxide (4NQO) in Dysplastic and Malignant Induction: In Vitro and In Vivo Studies. [Link]

• Wikipedia. (n.d.). 4-Nitroquinoline 1-oxide. Wikipedia. [Link]

• PubMed Central. (2021, January 4). Serum metabolite profiling of a 4-Nitroquinoline-1-oxide-induced experimental oral carcinogenesis model using gas chromatography-mass spectrometry. [Link]

• AACR Journals. (2006, July 3). 4-Nitroquinoline-1-Oxide Induces the Formation of Cellular Topoisomerase I-DNA Cleavage Complexes. [Link]

• National Center for Biotechnology Information (PMC). (2015, September 11). The clastogenicity of 4NQO is cell-type dependent and linked to cytotoxicity, length of exposure and p53 proficiency. [Link]

• Frontiers. (2024, May 14). 4-nitroquinoline 1-oxide-induced oral epithelial lesions exhibit time- and stage-dependent changes in the tumor immune microenvironment. Frontiers. [Link]

• MDPI. (n.d.). Use of 4-Nitroquinoline 1-Oxide (4NQO) in Dysplastic and Malignant Induction: In Vitro and In Vivo Studies. [Link]

• National Center for Biotechnology Information (PMC). (2024, May 15). 4-nitroquinoline 1-oxide-induced oral epithelial lesions exhibit time- and stage-dependent changes in the tumor immune microenvironment. [Link]

• ResearchGate. (2025, August 6). 4-Nitroquinoline-1-oxide induced experimental oral carcinogenesis. [Link]

• PubMed. (2023, October 23). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. [Link]

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• 6. The clastogenicity of 4NQO is cell-type dependent and linked to cytotoxicity, length of exposure and p53 proficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Adverse Outcome Pathway‐Informed Integrated Testing to Identify Chemicals Causing Genotoxicity Through Oxidative DNA Damage: Case Study on 4‐Nitroquinoline 1‐Oxide - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Vehicle Selection for In Vivo Studies of 2-Methyl-4-nitroquinoline 1-oxide

Welcome to the technical support resource for researchers utilizing 2-Methyl-4-nitroquinoline 1-oxide in in vivo studies. The success of any animal study hinges on the reliable and consistent delivery of the test compound. Due to the specific physicochemical properties of 2-Methyl-4-nitroquinoline 1-oxide, particularly its limited aqueous solubility, selecting an appropriate vehicle is a critical step that directly impacts bioavailability, toxicity, and the overall validity of your experimental results.

This guide is designed to provide you with a comprehensive understanding of the factors influencing vehicle selection, troubleshooting advice for common challenges, and detailed protocols to ensure the integrity of your research. The information is synthesized from established practices and data on the closely related and extensively studied parent compound, 4-Nitroquinoline 1-oxide (4-NQO).

Frequently Asked Questions (FAQs)

Q1: What are the fundamental solubility characteristics of 2-Methyl-4-nitroquinoline 1-oxide?

A1: 2-Methyl-4-nitroquinoline 1-oxide is a compound with poor water solubility. Experimental data indicates its solubility is greater than 30.6 µg/mL at a pH of 7.4[1]. This characteristic necessitates the use of organic solvents or specialized formulation strategies for achieving concentrations suitable for in vivo dosing. Its parent compound, 4-NQO, is similarly described as a crystalline powder that does not mix well with water[2][3][4].

Q2: Which vehicles are recommended for initial in vivo studies with this compound?

A2: The choice of vehicle is highly dependent on the intended route of administration.

• For Oral Administration (in drinking water): The most established method for the parent compound, 4-NQO, is administration through drinking water to induce oral carcinogenesis[5][6]. This is typically achieved by first dissolving the compound in a small amount of a water-miscible co-solvent like propylene glycol or Dimethyl Sulfoxide (DMSO) before diluting it into the final volume of drinking water[7].

• For Oral Gavage: If precise bolus dosing is required, a suspension in an aqueous medium like 0.5% carboxymethylcellulose (CMC) or a solution in an oil-based vehicle (e.g., corn oil) can be considered[8].

• For Parenteral Routes (e.g., Intraperitoneal, IP): Co-solvent systems are essential. A common approach involves dissolving the compound in 100% DMSO to create a high-concentration stock solution, which is then diluted with a sterile aqueous vehicle like saline or phosphate-buffered saline (PBS) to the final dosing concentration. It is critical to keep the final DMSO concentration low (ideally ≤10%) to avoid vehicle-induced toxicity[9]. Other options include polyethylene glycol (PEG) 400 or Solutol HS-15, often in combination with other solvents[8][10].

Q3: I am observing precipitation when I dilute my DMSO stock solution into saline. What should I do?

A3: This is a common challenge known as "crashing out," which occurs when a compound soluble in an organic solvent is introduced into an aqueous environment where it is poorly soluble. Please refer to the Troubleshooting Guide below for a systematic approach to resolving this issue.

Q4: What are the stability and storage requirements for 2-Methyl-4-nitroquinoline 1-oxide solutions?

A4: The parent compound, 4-NQO, is known to be sensitive to light and is also hygroscopic (absorbs moisture from the air)[3][11]. Therefore, it is imperative to take the following precautions:

• Storage: Solid compound should be stored under refrigerated temperatures, protected from light and moisture[3].

• Solutions: Prepare stock solutions in a high-purity, anhydrous solvent like DMSO[7]. Store these stock solutions in small, single-use aliquots in tightly sealed amber vials at -20°C or -80°C to minimize freeze-thaw cycles and protect from light[7]. Dosing solutions should be prepared fresh daily whenever possible.

Troubleshooting Guide: Common Formulation Issues

Problem	Root Cause(s)	Recommended Solutions & Optimization Steps
Precipitation upon dilution of stock solution	The final concentration of the compound exceeds its solubility limit in the mixed-solvent system. The percentage of the aqueous component is too high.	1. Increase Co-solvent Percentage: Incrementally increase the proportion of the organic co-solvent (e.g., DMSO, PEG 400) in the final formulation. Caution: Be mindful of the maximum tolerated co-solvent concentration for your specific animal model and administration route[9].2. Use a Surfactant/Solubilizer: Incorporate a small percentage (e.g., 1-5%) of a non-ionic surfactant like Tween® 80 or Cremophor® EL to improve solubility and stability.3. Gentle Warming & Sonication: Briefly warm the solution in a 37°C water bath and use a bath sonicator to aid dissolution. Always check for compound stability at elevated temperatures.4. Switch to a Suspension: If a stable solution is not achievable at the target concentration, formulate the compound as a homogenous suspension using a suspending agent like 0.5% - 1% carboxymethylcellulose (CMC) or methylcellulose[9].
Toxicity observed in the vehicle control group	The vehicle itself is causing adverse effects at the administered volume or concentration. This is particularly common with high concentrations of organic solvents.	1. Reduce Co-solvent Concentration: The primary goal should be to use the lowest possible concentration of the organic solvent. For DMSO, aim for a final concentration of <10%, and ideally <5% for repeated dosing studies[8].2. Verify Vehicle Tolerability: Consult literature for the maximum tolerated dose/volume of your chosen vehicle in the specific species and for the intended route of administration[12].3. Divide Dosing: If a large volume is required, consider splitting the dose into two administrations separated by several hours.4. Change Vehicle: Evaluate alternative, less toxic vehicles. For example, if DMSO is causing issues, consider a formulation based on PEG 400, Solutol, or an oil-based vehicle for oral routes[8][10].
Inconsistent experimental results	Poor bioavailability due to inconsistent dissolution, precipitation in vivo, or degradation of the compound.	1. Ensure Complete Dissolution: Visually inspect all dosing solutions against a light and dark background to ensure no particulate matter is present before administration.2. Prepare Fresh Solutions: Always prepare final dosing solutions fresh each day from a frozen stock to avoid degradation.3. Homogenize Suspensions: If using a suspension, ensure it is vigorously vortexed or stirred immediately before drawing each dose to guarantee uniform concentration.4. Conduct Pilot Pharmacokinetic (PK) Study: If resources permit, a small pilot study to measure plasma levels of the compound after administration can confirm bioavailability and guide formulation optimization.

Data Presentation

Table 1: Physicochemical & Solubility Profile of 2-Methyl-4-nitroquinoline 1-oxide and its Parent Compound

Property	2-Methyl-4-nitroquinoline 1-oxide	4-Nitroquinoline 1-oxide (Parent Compound)	Reference(s)
Molecular Formula	C₁₀H₈N₂O₃	C₉H₆N₂O₃	[1][4]
Molecular Weight	204.18 g/mol	190.16 g/mol	[1][11]
Appearance	Not specified	Yellow crystalline powder	[2]
Aqueous Solubility	>30.6 µg/mL (at pH 7.4)	Insoluble / Does not mix well with water	[1][2][3]
Organic Solvents	Assumed soluble based on parent	Soluble in Acetone, DMSO, Propylene Glycol	[7][11]
Stability	Assumed light-sensitive	Light-sensitive, Hygroscopic	[3][11]

Table 2: Comparative Overview of Common Vehicles for In Vivo Administration

Vehicle Class	Examples	Primary Use / Route	Advantages	Disadvantages & Cautions
Aqueous	Water, Saline, PBS	IV, IP, SC, Oral	Isotonic, well-tolerated, minimal biological effects.	Unsuitable for hydrophobic compounds like 2-Methyl-4-nitroquinoline 1-oxide without a co-solvent.
Organic Co-solvents	DMSO, PEG 400, Propylene Glycol, Ethanol	All routes (as part of a formulation)	Excellent solubilizing power for nonpolar compounds.	Can cause local irritation and systemic toxicity at high concentrations. May have intrinsic pharmacological effects[8][9].
Oils	Corn oil, Sesame oil, Olive oil	Oral, SC, IM	Good for highly lipophilic compounds; can improve oral bioavailability.	Not suitable for intravenous (IV) administration. Can be viscous and difficult to handle[8].
Suspending Agents	Carboxymethylcellulose (CMC), Methylcellulose	Oral, IP	Allows for administration of insoluble compounds.	Requires vigorous and consistent homogenization to ensure dose accuracy. Particle size can affect absorption.
Surfactants	Tween® 80, Cremophor® EL, Solutol® HS-15	All routes (as part of a formulation)	Increases solubility and stability of solutions/suspensions.	Can have biological effects and may cause hypersensitivity reactions (especially Cremophor®).

Experimental Protocols & Workflows

Workflow for Vehicle Selection

The following diagram outlines a logical decision-making process for selecting an appropriate vehicle.

Caption: Decision-making flowchart for vehicle selection.

Protocol 1: Preparation for Oral Administration in Drinking Water

This protocol is adapted from methods used for the parent compound, 4-NQO, a well-established model for oral carcinogenesis[5].

• Prepare Stock Solution:

  • Accurately weigh the required amount of 2-Methyl-4-nitroquinoline 1-oxide in a fume hood using appropriate personal protective equipment (PPE).

  • Dissolve the powder in a minimal volume of high-purity, anhydrous propylene glycol or DMSO. For example, to achieve a final concentration of 50 µg/mL in 500 mL of water, you might first dissolve 25 mg of the compound in 1-2 mL of propylene glycol.

  • Ensure complete dissolution by vortexing. Gentle warming (37°C) or sonication may be applied if necessary.

• Prepare Dosing Solution:

  • In a dedicated, light-protected container (e.g., an amber bottle), add the total volume of drinking water required for the animal cohort.

  • While stirring the water, slowly add the stock solution from Step 1.

  • Continue to stir for 10-15 minutes to ensure a homogenous solution.

• Administration & Quality Control:

  • Replace the standard water bottles on the animal cages with the freshly prepared dosing solution.

  • Prepare this solution fresh at least twice a week, and protect the bottles from direct light to prevent compound degradation.

  • Always include a vehicle control group that receives drinking water containing the same concentration of propylene glycol or DMSO used for the treatment group[13].

Protocol 2: Preparation for Intraperitoneal (IP) Injection using a DMSO/Saline Co-solvent System

This protocol is a standard method for administering poorly water-soluble compounds parenterally.

• Prepare 10X Stock Solution in DMSO:

  • Calculate the amount of compound needed to make a stock solution that is 10 times more concentrated than your final highest dose.

  • Dissolve the weighed compound in 100% anhydrous DMSO. For example, for a final dose of 10 mg/kg in a 10 mL/kg injection volume, the final concentration is 1 mg/mL. The 10X stock should be 10 mg/mL in DMSO.

  • Ensure complete dissolution. This stock can be aliquoted and stored at -20°C, protected from light[7].

• Prepare Final Dosing Solution:

  • On the day of dosing, thaw an aliquot of the 10X stock solution.

  • Prepare the final dosing solution by diluting the stock 1:10 with sterile saline (0.9% NaCl). For example, add 100 µL of the 10 mg/mL stock to 900 µL of sterile saline to get a final solution of 1 mg/mL in 10% DMSO.

  • Vortex the solution immediately and thoroughly. Keep it at room temperature and protected from light. Use within 1-2 hours of preparation to minimize the risk of precipitation.

• Administration & Quality Control:

  • Before drawing each dose, gently vortex the solution to ensure homogeneity.

  • Visually inspect the solution for any signs of precipitation before injection.

  • The vehicle control group must be injected with a 10% DMSO in saline solution at the same volume as the treatment groups[13][14].

References

• PubChem. (n.d.). 2-Methyl-4-nitroquinoline 1-oxide. National Center for Biotechnology Information. Retrieved from [Link]

• Chemsrc. (n.d.). 4-Nitroquinoline 1-oxide. Retrieved from [Link]

• Simal-García, J., et al. (2023). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. Frontiers in Immunology, 14, 1246945. Retrieved from [Link]

• Wikipedia. (n.d.). 4-Nitroquinoline 1-oxide. Retrieved from [Link]

• Cuff, C. F., et al. (2022). Fat and exposure to 4-nitroquinoline-1-oxide causes histologic and inflammatory changes in murine livers. PLOS ONE, 17(5), e0268884. Retrieved from [Link]

• Simal-García, J., et al. (2023). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. Frontiers in Immunology, 14. Retrieved from [Link]

• Varela-Ramirez, A., et al. (2019). Identification of Ethanol and 4-Nitroquinoline-1-Oxide Induced Epigenetic and Oxidative Stress Markers During Oral Cavity Carcinogenesis. International Journal of Molecular Sciences, 20(23), 5873. Retrieved from [Link]

• Carmichael, N. G., et al. (2022). Recommendations on dose level selection for repeat dose toxicity studies. Regulatory Toxicology and Pharmacology, 132, 105178. Retrieved from [Link]

• ResearchGate. (2014). What are the vehicles used to dissolve drugs for in vivo treatment?. Retrieved from [Link]

• Pérez-González, A., et al. (2023). Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. Antioxidants, 12(10), 1886. Retrieved from [Link]

• NC3Rs. (n.d.). Guidance on dose level selection for regulatory general toxicology studies for pharmaceuticals. Retrieved from [Link]

• Hussein, M. S. (2019). Synthesis new derivatives of quinoline and study the biological activity for some of them. ResearchGate. Retrieved from [Link]

• De Pooter, D., et al. (2018). Vehicle development, pharmacokinetics and toxicity of the anti-invasive agent 4-fluoro-3',4',5'-trimethoxychalcone in rodents. PLOS ONE, 13(2), e0193278. Retrieved from [Link]

• Desai, S. D., et al. (2006). 4-Nitroquinoline-1-Oxide Induces the Formation of Cellular Topoisomerase I-DNA Cleavage Complexes. Cancer Research, 66(13), 6540-6545. Retrieved from [Link]

• Musso, L., et al. (2020). Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. Molecules, 25(18), 4269. Retrieved from [Link]

• ECETOC. (2021). Guidance on Dose Selection. ECETOC Technical Report No. 138. Retrieved from [Link]

• Gad, S. C., et al. (2006). Nonclinical Vehicle Use in Studies by Multiple Routes in Multiple Species. International Journal of Toxicology, 25(6), 499-521. Retrieved from [Link]

• Maçarico, A. P., et al. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. ResearchGate. Retrieved from [Link]

• Singh, P., et al. (2020). Synthesis and Characterization of Quinoline-3-Carboxamide Derivatives as Inhibitors of the ATM Kinase. Current Topics in Medicinal Chemistry, 20. Retrieved from [Link]

• van der Zalm, M., et al. (2023). How important are concurrent vehicle control groups in (sub)chronic non-human primate toxicity studies conducted in pharmaceutical development? An opportunity to reduce animal numbers. Regulatory Toxicology and Pharmacology, 144, 105476. Retrieved from [Link]

• MDPI. (2024). Computational Screening and Synthesis of Some Isatin-Thiadiazole Hybrids Potentially Targeting Diabetes. Molecules, 29. Retrieved from [Link]

• Altasciences. (n.d.). Planning Your Preclinical Assessment. Retrieved from [Link]

• Biobide. (2021). In vivo toxicology studies. Retrieved from [Link]

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• 11. 4-Nitroquinoline 1-oxide | CAS#:56-57-5 | Chemsrc [chemsrc.com]
• 12. researchgate.net [researchgate.net]
• 13. How important are concurrent vehicle control groups in (sub)chronic non-human primate toxicity studies conducted in pharmaceutical development? An opportunity to reduce animal numbers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. nc3rs.org.uk [nc3rs.org.uk]

Minimizing off-target effects of "2-Methyl-4-nitroquinoline 1-oxide"

Topic: Minimizing Off-Target Effects & Optimizing Experimental Efficacy

Core Technical Overview

Compound Identity: 2-Methyl-4-nitroquinoline 1-oxide (2-Me-4-NQO) Primary Application: Experimental carcinogenesis (Oral/Esophageal models) and DNA damage studies. The "Off-Target" Paradox: As a structural analog of the potent carcinogen 4-NQO, this compound functions as a "pro-drug." It requires enzymatic reduction to induce DNA adducts (efficacy). However, this same reduction cycle generates significant Reactive Oxygen Species (ROS), leading to systemic toxicity (weight loss, lethality) and non-target tissue necrosis before tumors can develop.

Critical Note on Potency: The methyl group at the C2 position introduces steric hindrance, making 2-Me-4-NQO less potent than the parent 4-NQO. Researchers often compensate with higher doses, inadvertently spiking acute oxidative toxicity.

Diagnostic Workflow & Troubleshooting Modules

Module 1: Formulation & Stability (The "Input" Vector)

Most "off-target" effects originate here: degradation products are toxic but non-carcinogenic, leading to confusing results.

Q: My stock solution turned from yellow to dark brown. Is it safe to use? A: STOP. Do not use.

• Root Cause: 2-Me-4-NQO is highly photosensitive. The color shift indicates photodegradation into 2-methyl-4-aminoquinoline 1-oxide or other non-mutagenic byproducts.

• Consequence: You will lose carcinogenic efficacy but retain systemic toxicity from the quinoline backbone.

• Protocol: Always prepare in amber glass vials under dim light.

Q: The compound precipitates when added to animal drinking water. A: This causes inconsistent dosing (spikes and troughs). Use the Co-Solvent Step-Down Method :

Step	Solvent/Reagent	Volume Fraction	Function
1	Anhydrous DMSO	1% (Final)	Initial solubilization of the crystal.
2	Propylene Glycol	4-10% (Final)	Stabilizer to prevent reprecipitation.
3	Warm Water (37°C)	Remainder	Diluent. Add slowly with constant stirring.

Module 2: In Vivo Administration (The "Systemic" Vector)

Minimizing liver/kidney damage while targeting the oral cavity.

Q: My animals are losing >20% body weight before tumors appear. How do I mitigate this? A: This is the primary off-target effect: Systemic Oxidative Stress. You are likely administering via ad libitum drinking water, which exposes the liver and kidneys to high loads.

Recommended Protocol Switch: Topical "Painting" Switching from systemic (water) to local (painting) administration drastically reduces off-target organ damage.

• Preparation: Dissolve 2-Me-4-NQO in Propylene Glycol (concentration ~0.5 - 1.0%).

• Application: Use a natural bristle brush (size 2).

• Technique: Restrain the animal (sedation not usually required). Paint the specific target area (e.g., dorsal tongue) once per stroke.

• Frequency: 3x per week for 16 weeks.

• Benefit: This maximizes local DNA adduct formation while minimizing the hepatic first-pass metabolism that generates systemic ROS.

Module 3: Mechanism & Scavenging (The "Biochemical" Vector)

Understanding the molecular fork in the road between Efficacy and Toxicity.

Q: Can I use antioxidants to stop the weight loss? A: Proceed with Caution. The mechanism of action relies on metabolic activation. Indiscriminate antioxidant use can neutralize the active metabolite (4-hydroxyamino derivative), causing the experiment to fail (false negative).

The Pathway Logic: The enzyme NQO1 (DT-diaphorase) reduces the nitro group. This process splits into two outcomes:

• Target Pathway: Formation of 4-HAQO

  DNA Adducts (Tumorigenesis).[1]

• Off-Target Pathway: Redox cycling generates Superoxide (

  ).

Visualizing the Control Point:

Caption: Metabolic divergence of 2-Me-4-NQO. Efficacy depends on the green path; Toxicity stems from the red path.

Frequently Asked Questions (FAQ)

Q: Why is tumor yield lower with 2-Methyl-4-NQO compared to standard 4-NQO? A: The methyl group at the C2 position creates steric hindrance . This physically interferes with the molecule's ability to intercalate into the DNA helix and hinders the enzymatic reduction by NQO1.

• Implication: You need a higher molar dose to achieve the same effect as 4-NQO, but this higher dose increases the cytoplasmic oxidative stress (toxicity) disproportionately to the DNA damage.

• Correction: If your study allows, verify if the "2-Methyl" variant is strictly required (e.g., for SAR studies). If you just need a tumor model, standard 4-NQO is more efficient.

Q: How do I dispose of the waste? A: This is a potent mutagen.

• Liquids: Do not pour down the drain. Collect in dedicated "Carcinogen" waste streams.

• Deactivation: Treat surfaces/spills with 10% Sodium Hypochlorite (Bleach) for 30 minutes, followed by ethanol. The oxidation destroys the quinoline ring structure.

Q: Can I autoclave the solution? A: No. Heat and pressure will degrade the nitro group. Use 0.22 µm PES (Polyethersulfone) filters for sterilization. Avoid Nylon filters as they may bind the drug.

References

• Mechanism of Activation: Nunoshiba, T., & Demple, B. (1993). Potent intracellular oxidative stress exerted by the carcinogen 4-nitroquinoline-N-oxide.[1][2][3][4] Cancer Research, 53(14), 3250–3252. Link

• Enzymatic Reduction (DT-Diaphorase): De Flora, S., et al. (1988). DT diaphorase and the action of chemical mutagens and carcinogens.[5][6] Carcinogenesis, 9, 111-117. Link

• Structure-Activity Relationship (Steric Hindrance): Kawazoe, Y., & Araki, M. (1967). Studies on Chemical Carcinogens: V. Structure-Activity Relationship of 4-Nitroquinoline 1-Oxides. Chemical and Pharmaceutical Bulletin, 15(6).[7] Link

• Solubility & Stability Data: PubChem Compound Summary for CID 78545, 2-Methyl-4-nitroquinoline 1-oxide. Link

• In Vivo Administration Protocols: Kanojia, D., & Vaidya, M. M. (2006). 4-Nitroquinoline-1-oxide induced experimental oral carcinogenesis.[8][9] Oral Oncology, 42(7), 655-667. Link

Sources

• 1. 4-Nitroquinoline 1-oxide forms 8-hydroxydeoxyguanosine in human fibroblasts through reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Potent intracellular oxidative stress exerted by the carcinogen 4-nitroquinoline-N-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. DT DIAPHORASE AND THE ACTION OF CHEMICAL MUTAGENS AND CARCINOGENS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. Serum metabolite profiling of a 4-Nitroquinoline-1-oxide-induced experimental oral carcinogenesis model using gas chromatography-mass spectrometry [PeerJ] [peerj.com]
• 9. 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development - PMC [pmc.ncbi.nlm.nih.gov]

"2-Methyl-4-nitroquinoline 1-oxide" quality control and purity analysis

CAS: 4831-62-3 | Formula: C₁₀H₈N₂O₃ | MW: 204.18 g/mol [1][2]

Welcome to the Quality Control & Application Hub

As a Senior Application Scientist, I understand that working with potent mutagens like 2-Methyl-4-nitroquinoline 1-oxide (2-Me-4-NQO) requires a balance of rigorous analytical precision and extreme safety caution. This compound is not just a reagent; it is a structural analog of the well-known carcinogen 4-nitroquinoline 1-oxide (4-NQO) and shares its potent DNA-scission capabilities.

This guide is structured to address the specific "pain points" you will encounter: distinguishing the N-oxide from its unoxidized precursors, managing its inherent photolability, and ensuring accurate quantification in biological systems.

Part 1: Identity & Purity Verification

Q: How do I definitively distinguish 2-Me-4-NQO from its starting material (2-methylquinoline) or unoxidized intermediates?

A: The most common synthesis error is incomplete N-oxidation or nitration. You must rely on 1H-NMR and High-Resolution Mass Spectrometry (HRMS) for definitive confirmation.

The Diagnostic Shift (NMR): The N-oxide moiety exerts a significant deshielding effect on the adjacent protons, particularly at the C2-methyl group and the C8 aromatic proton.

Proton Position	2-Methyl-4-nitroquinoline (Precursor)	2-Methyl-4-nitroquinoline 1-oxide (Target)	QC Check
-CH₃ (Methyl)	~2.70 ppm	~2.65 - 2.75 ppm	Shift is subtle; do not rely solely on this.
H-8 (Aromatic)	~8.0 ppm	~8.7 - 8.9 ppm	CRITICAL: The N-oxide oxygen deshields H-8 significantly.
H-3 (Aromatic)	~7.8 ppm	~8.2 - 8.3 ppm	Deshielded by the adjacent nitro group.

Troubleshooting Protocol: If your H-8 signal is split or appears upfield (near 8.0 ppm), your sample contains unoxidized 2-methyl-4-nitroquinoline or has undergone deoxygenation.

Q: My HPLC chromatogram shows a "ghost peak" that grows over time. What is happening?

A: You are likely observing photochemical rearrangement . Like many quinoline N-oxides, 2-Me-4-NQO is highly photosensitive. Upon exposure to light, it rearranges to form carbostyril derivatives (2-quinolones) or undergoes deoxygenation.

The Mechanism: The N-oxide oxygen is labile under UV/Vis light. The primary degradation product is often the lactam form (2-methyl-4-nitro-2-quinolone), which is thermodynamically stable and non-mutagenic, potentially leading to false negatives in biological assays.

Recommended HPLC Method for Purity Analysis:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Water + 0.1% Formic Acid (buffer ensures ionization stability).

• Mobile Phase B: Acetonitrile (ACN).

• Gradient: 10% B to 90% B over 20 minutes.

• Detection: UV at 254 nm (aromatic) and 365 nm (nitro/N-oxide specific band).

• Flow Rate: 1.0 mL/min.

Troubleshooting Table:

Symptom	Probable Cause	Corrective Action
Peak Tailing	Interaction with silanol groups.	Add 0.1% Triethylamine (TEA) or increase ionic strength of buffer.
New Peak (Rt < Target)	Photodegradation (Quinolone formation).	Protect sample from light immediately. Use amber glassware.
New Peak (Rt > Target)	Unreacted starting material (less polar).	Check synthesis workup; recrystallize from Ethanol/Water.

Part 2: Visualizing the QC Workflow

The following diagram outlines the critical decision-making pathway for validating a batch of 2-Me-4-NQO.

Figure 1: Quality Control Decision Tree for 2-Methyl-4-nitroquinoline 1-oxide validation.

Part 3: Handling & Stability FAQs

Q: The compound has turned from yellow to dark brown. Is it still usable?

A: No. 2-Me-4-NQO is typically a light yellow crystalline solid. A shift to dark brown or orange indicates significant decomposition, likely due to photo-oxidation or hydrolysis.

• Action: Discard the batch as hazardous waste. Do not attempt to repurify degraded mutagenic oxides due to inhalation risks during handling.

Q: Can I store stock solutions in DMSO?

A: Yes, but with strict caveats.

• Stability: Stable in DMSO at -20°C for up to 6 months if protected from light.

• Freeze-Thaw: Avoid repeated freeze-thaw cycles. Aliquot immediately after preparation.

• Precipitation: If stored in aqueous buffers, the compound may precipitate due to limited solubility. Always dissolve in 100% DMSO first, then dilute into the assay medium.

Part 4: Safety & Toxicology (The "Must-Knows")

Warning: This compound is a potent mutagen and carcinogen . It mimics the biological action of 4-NQO by forming DNA adducts (specifically at guanine residues) after metabolic activation or even direct interaction in some cellular contexts.

Mechanism of Action Diagram: Understanding the activation pathway is crucial for researchers studying DNA repair or carcinogenesis.

Figure 2: Metabolic activation pathway of 2-Methyl-4-nitroquinoline 1-oxide leading to genotoxicity.

References

• National Institutes of Health (NIH) - PubChem. (2025). 2-Methyl-4-nitroquinoline 1-oxide (CID 78545).[3][4] Retrieved from [Link]

• American Association for Cancer Research (AACR). (1975). Breakage of a DNA-Protein Complex Induced by 4-Nitroquinoline 1-Oxide and Derivatives. Cancer Research.[4] Retrieved from [Link]

• Loughborough University. (2014). Synthesis and Characterisation of 2-methyl-4-nitroquinoline 1-oxide. Research Repository. Retrieved from [Link]

Sources

• 1. 2-methyl-4-nitroquinoline 1-oxide | 4831-62-3 [m.chemicalbook.com]
• 2. 4831-62-3|2-Methyl-4-nitroquinoline 1-oxide|BLD Pharm [bldpharm.com]
• 3. 2-Methyl-4-nitroquinoline 1-oxide | C10H8N2O3 | CID 78545 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]

Handling and disposal of "2-Methyl-4-nitroquinoline 1-oxide" waste

Technical Support Center: Handling & Disposal of 2-Methyl-4-nitroquinoline 1-oxide

Status: Active Classification: High-Hazard / Mutagenic / Carcinogenic Potential Support Lead: Dr. A. Vance, Senior Application Scientist[1]

Introduction: The Safety Standard

Welcome to the Technical Support Center. You are likely working with 2-Methyl-4-nitroquinoline 1-oxide (MNQO), a structural analog of the potent carcinogen 4-Nitroquinoline 1-oxide (4-NQO).[1]

Critical Safety Premise: While specific toxicological data for the 2-methyl derivative is less abundant than for 4-NQO, the structural activity relationship (SAR) dictates that we treat this compound as a high-potency mutagen and suspected carcinogen .[1] The nitro group at position 4, combined with the N-oxide moiety, creates a "nitro-reduction" mechanism that can form stable DNA adducts, leading to replication errors.[1]

Our Directive: Do not treat this as standard organic waste. All protocols below are designed to prevent environmental release and personnel exposure.

Module 1: Immediate Spill Response (Troubleshooting)

Issue: "I have dropped a vial of solid MNQO powder. How do I clean it without spreading the dust?"

Technical Analysis: MNQO is a crystalline solid.[1][2] The primary risk during a spill is aerosolization .[1] Dry sweeping is strictly prohibited as it generates mutagenic dust.[1] You must use a wet-method containment strategy.[1][3][4]

Step-by-Step Protocol:

• Evacuate & Isolate: Clear the immediate area (radius of 3 meters).[1] Post "Do Not Enter" signage.[1]

• PPE Upgrade: Standard lab coat is insufficient.

  • Required: Double nitrile gloves (0.11 mm min thickness), N95/P100 respirator (if outside a fume hood), and safety goggles.[1]

• Dampen the Spill:

  • Cover the powder gently with paper towels.[1]

  • Crucial: Do not pour solvent directly on the powder (this spreads it).[1]

  • Spray the paper towels with water or ethanol until saturated.[1] This "caps" the dust.[1]

• Scoop & Bin:

  • Using a scoop or stiff card, lift the damp towel/powder mass.[1]

  • Place immediately into a wide-mouth hazardous waste jar .

• Solvent Wash:

  • Wipe the surface with Acetone (MNQO is soluble in acetone, ensuring efficient pickup of residues).[1]

  • Follow with a soapy water wash.[1][4][5]

• Disposal: The cleanup debris is now Cytotoxic/Mutagenic Waste .[1] Do not bin in general trash.

Visual Workflow: Spill Response

Caption: Logic flow for containing MNQO spills, prioritizing dust suppression for solids.

Module 2: Waste Segregation & Storage

Issue: "Can I combine MNQO waste with my general organic solvent waste stream?"

Answer: ABSOLUTELY NOT.

The "Why": General organic waste streams are often bulked for fuel blending.[1] Mutagenic compounds like MNQO require guaranteed destruction via high-temperature incineration (>1000°C).[1] Mixing it with general solvents risks downstream contamination or incomplete combustion in lower-grade facilities.[1]

Segregation Protocol:

Waste Category	Container Type	Labeling Requirement
Solid Waste (Gloves, towels, tubes)	Yellow/Rigid Polyethylene Bin	"Solid Hazardous Waste: Mutagenic/Carcinogenic.[1] Contaminated with 2-Methyl-4-nitroquinoline 1-oxide."[1][6]
Liquid Waste (Mother liquors, washes)	Amber Glass Bottle (Preferred) or HDPE	"Liquid Hazardous Waste: Mutagenic.[1] Contains Acetone/DMSO/Ethanol + MNQO."[1]
Sharps (Needles used with MNQO)	Red Sharps Container	"Sharps - Chemically Contaminated (Mutagen)."[1]

Storage Conditions:

• Light Sensitivity: MNQO is photosensitive.[1] Waste containers must be amber or wrapped in foil.[1]

• Temperature: While waste doesn't strictly require -20°C storage (unlike the reagent), keep it cool and away from heat sources.[1] N-oxides can be thermally labile.[1]

Module 3: Final Disposal (Incineration vs. Deactivation)

Issue: "Can I deactivate this chemically using bleach or acid before disposal?"

Technical Guidance: We strictly advise against bench-top chemical deactivation for this specific compound.

• Resistance to Oxidizers: Standard bleach (hypochlorite) is often ineffective against the quinoline ring structure and the N-oxide moiety.[1]

• Reduction Risks: Reducing the nitro group (e.g., using Zinc/HCl) produces aminoquinolines, which may still possess significant toxicity or biological activity.[1]

• The Gold Standard: The only self-validating disposal method is High-Temperature Incineration .[1]

Protocol for Disposal Hand-off:

• Seal the waste container.[1][7]

• Wipe the exterior of the container with acetone to ensure no residue remains on the bottle itself.[1]

• On your institution's waste manifest, explicitly list: "2-Methyl-4-nitroquinoline 1-oxide (Mutagen)." [1]

• Request "Destruction by Incineration" specifically.[1]

Module 4: Glassware Decontamination

Issue: "How do I clean my rotavap flask after evaporating an MNQO solution?"

Protocol: Do not put contaminated glassware directly into a communal dishwasher or acid bath.[1]

• Solvent Rinse: Triple rinse the flask with a compatible solvent.[1]

  • Recommendation:DMSO or Acetone .[1] (MNQO is highly soluble in DMSO; Acetone is cheaper and effective for rinsing).[1]

• Collect Rinsate: Pour all three rinses into the Liquid Mutagenic Waste container (see Module 2).

• Soak: Immerse the glassware in a detergent solution (e.g., Alconox) for 24 hours.[1]

• Wash: Proceed to normal washing.

Solubility & Compatibility Data:

Solvent	Solubility Rating	Use Case
Water	Poor / Insoluble	Do not use for primary cleaning.[1]
DMSO	High	Preparation of stock solutions; dissolving stubborn residues.[1]
Ethanol	Moderate	Good for wetting solids during spill cleanup.[1][4]
Acetone	High	Best for rinsing glassware and surface decontamination.[1]

References

• National Toxicology Program (NTP). (2011).[1] Report on Carcinogens, Twelfth Edition: 4-Nitroquinoline-1-oxide.[1][8] (Used as SAR proxy for 2-Methyl derivative).[1] U.S. Department of Health and Human Services.[1] Link[1]

• Sigma-Aldrich (Merck). (2024).[1][3] Safety Data Sheet: 4-Nitroquinoline N-oxide.[1][7] (Provides baseline handling for nitroquinoline oxides). Link[1]

• Tada, M., & Tada, M. (1976).[1] Metabolic activation of 4-nitroquinoline 1-oxide and its binding to nucleic acid.[1][9] Nature, 264, 485–487.[1] (Establishes the mutagenic mechanism of N-oxides). Link[1]

• PubChem. (2024).[1] Compound Summary: 2-Methyl-4-nitroquinoline 1-oxide (CID 78545).[1][6] National Library of Medicine.[1] Link[1]

• Occupational Safety and Health Administration (OSHA). (2024).[1] Hazardous Waste Operations and Emergency Response (HAZWOPER) Standards.[1]Link[1]

Sources

• 1. 4-Nitroquinoline 1-oxide - Wikipedia [en.wikipedia.org]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. 4-NITROQUINOLINE-1-OXIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. 2-Methyl-4-nitroquinoline 1-oxide | C10H8N2O3 | CID 78545 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. researchgate.net [researchgate.net]
• 9. Biomedical Reports [spandidos-publications.com]

Reference Data & Comparative Studies

A Comparative Guide to the Carcinogenicity of 4-Nitroquinoline 1-oxide (4-NQO) and its 2-Methylated Analogue

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of the carcinogenic properties of the well-established experimental carcinogen, 4-nitroquinoline 1-oxide (4-NQO), and its derivative, 2-Methyl-4-nitroquinoline 1-oxide. By synthesizing available experimental data and established principles of chemical carcinogenesis, this document aims to equip researchers with the critical knowledge needed to select the appropriate compound for their studies and to understand the nuanced structure-activity relationships that govern the carcinogenicity of quinoline derivatives.

Introduction: The Quinoline Scaffold in Carcinogenesis Research

Quinoline derivatives are a class of heterocyclic aromatic compounds that have been instrumental in cancer research. Among these, 4-nitroquinoline 1-oxide (4-NQO) has emerged as a potent and widely utilized tool for inducing tumors in experimental models, particularly for studying oral squamous cell carcinoma.[1][2][3] Its water-soluble nature and ability to recapitulate the histopathological and molecular progression of human cancers make it an invaluable resource for investigating carcinogenesis and for the preclinical evaluation of chemopreventive and therapeutic agents.[4][5] This guide will delve into the well-documented carcinogenic profile of 4-NQO and draw a critical comparison with its less-studied counterpart, 2-Methyl-4-nitroquinoline 1-oxide, to provide clarity on their potential differential effects.

4-Nitroquinoline 1-oxide (4-NQO): A Potent and Well-Characterized Carcinogen

4-NQO is a synthetic quinoline derivative recognized for its potent mutagenic and carcinogenic activities.[1][6] It is known to induce a variety of tumors in animal models, with a particular predilection for the oral cavity, making it a cornerstone for studies in oral oncology.[4][7] The carcinogenicity of 4-NQO is not direct; it requires metabolic activation to exert its genotoxic effects.

Mechanism of Carcinogenic Action

The carcinogenic cascade of 4-NQO is a multi-step process involving metabolic activation, DNA adduct formation, and the generation of oxidative stress.

• Metabolic Activation: The primary and essential step in 4-NQO's carcinogenicity is its enzymatic reduction to 4-hydroxyaminoquinoline 1-oxide (4-HAQO). This conversion is a critical determinant of its biological activity. 4-HAQO is considered the proximate carcinogen, which can be further metabolized to a highly reactive electrophile.

• DNA Adduct Formation: The activated metabolite of 4-NQO covalently binds to DNA, forming stable bulky adducts, primarily with purine bases.[2][6] These adducts disrupt the normal structure and function of DNA, leading to mutations if not properly repaired by the cell's DNA repair machinery, such as the nucleotide excision repair (NER) pathway.[2]

• Generation of Reactive Oxygen Species (ROS): The metabolic cycling of 4-NQO also leads to the production of reactive oxygen species (ROS).[8] This oxidative stress contributes to cellular damage, including the formation of oxidative DNA lesions like 8-hydroxydeoxyguanosine (8-OHdG), and can induce DNA strand breaks.[8]

This dual mechanism of direct DNA adduction and induction of oxidative stress makes 4-NQO a potent initiator of carcinogenesis.

2-Methyl-4-nitroquinoline 1-oxide: An Inquiry into its Carcinogenic Potential

In stark contrast to the extensive body of research on 4-NQO, there is a significant lack of direct experimental data on the carcinogenicity of 2-Methyl-4-nitroquinoline 1-oxide. However, by applying established principles of structure-activity relationships (SAR) for quinoline derivatives, we can infer its likely carcinogenic profile.

The Influence of Methyl Substitution: A Structure-Activity Relationship Perspective

The position of substituent groups on the quinoline ring can dramatically alter the biological activity of 4-NQO. A critical piece of evidence comes from the study of another methylated analog, 7-Methyl-4-nitroquinoline 1-oxide. Available data suggest that this compound is significantly less mutagenic and is considered non-carcinogenic. This stark difference in activity is attributed to the methyl group at the 7-position, which is thought to sterically hinder the metabolic reduction of the nitro group—the crucial first step in the activation of 4-NQO's carcinogenic properties.

Based on this precedent, it is highly probable that the presence of a methyl group at the 2-position of the quinoline ring in 2-Methyl-4-nitroquinoline 1-oxide would similarly impede the necessary metabolic activation. This steric hindrance would likely reduce or even abolish its ability to be converted to the carcinogenic metabolite, thereby rendering it significantly less carcinogenic than its parent compound, 4-NQO.

Comparative Overview: 4-NQO vs. 2-Methyl-4-nitroquinoline 1-oxide

The following table summarizes the known and inferred properties of both compounds to provide a clear, at-a-glance comparison.

Feature	4-Nitroquinoline 1-oxide (4-NQO)	2-Methyl-4-nitroquinoline 1-oxide
Carcinogenicity	Potent, well-established carcinogen	Predicted to be significantly less carcinogenic or non-carcinogenic
Mutagenicity	Strong mutagen	Predicted to have low to no mutagenicity
Mechanism of Action	Requires metabolic reduction of the nitro group to form DNA adducts and generate ROS.	Methyl group likely hinders metabolic activation, preventing DNA adduction and ROS generation.
Experimental Use	Widely used to induce tumors in animal models, especially oral cancer.	Not established as an experimental carcinogen.

Visualizing the Mechanistic Differences

To illustrate the critical role of metabolic activation and the likely influence of methyl substitution, the following diagrams depict the proposed carcinogenic pathway of 4-NQO and the inferred pathway for its 2-methylated counterpart.

Caption: Carcinogenic activation pathway of 4-NQO.

Caption: Inferred non-carcinogenic pathway of 2-Methyl-4-NQO.

Experimental Protocols for Assessing Carcinogenicity and Mutagenicity

For researchers intending to investigate the carcinogenic or mutagenic potential of quinoline derivatives, the following established protocols provide a robust framework.

In Vivo Carcinogenicity Study in Rodents

This protocol outlines a general procedure for assessing the long-term carcinogenicity of a chemical in a rodent model, consistent with international guidelines.

Objective: To determine the tumorigenic potential of a test compound after chronic exposure.

Workflow Diagram:

Caption: Workflow for an in vivo carcinogenicity study.

Step-by-Step Methodology:

• Animal Selection and Acclimatization:

  • Select a suitable rodent species and strain (e.g., Sprague-Dawley rats or C57BL/6 mice).

  • Acclimatize animals to the laboratory conditions for at least one week prior to the study.

• Group Assignment and Dose Selection:

  • Randomly assign animals to control and treatment groups.

  • Dose levels should be determined based on preliminary toxicity studies and should include a maximum tolerated dose (MTD).

• Administration of Test Compound:

  • The test compound can be administered through various routes, such as in drinking water, feed, or by gavage. For water-soluble compounds like 4-NQO, administration in drinking water is common.[4]

  • The dosing period is typically long-term, often up to two years for a full carcinogenicity bioassay.

• Clinical Observations and Health Monitoring:

  • Conduct daily clinical observations for signs of toxicity.

  • Record body weight and food/water consumption regularly.

• Necropsy and Tissue Collection:

  • At the end of the study, perform a complete necropsy on all animals.

  • Collect all organs and tissues, with special attention to any gross abnormalities.

• Histopathological Examination:

  • Process collected tissues for histopathological analysis.

  • A board-certified veterinary pathologist should examine the slides to identify and classify any neoplastic and non-neoplastic lesions.

• Data Analysis:

  • Statistically analyze the incidence and multiplicity of tumors in the treatment groups compared to the control group.

Ames Test for Mutagenicity

The Ames test is a widely used and validated short-term bacterial reverse mutation assay to assess the mutagenic potential of chemical compounds.[9][10][11][12]

Objective: To determine if a chemical can induce point mutations in a bacterial model.

Workflow Diagram:

Caption: Workflow for the Ames mutagenicity test.

Step-by-Step Methodology:

• Preparation of Bacterial Strains:

  • Use histidine-dependent (his-) strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and/or tryptophan-dependent (trp-) strains of Escherichia coli (e.g., WP2 uvrA).

  • Grow overnight cultures of the bacterial strains.

• Metabolic Activation (S9 Mix):

  • To mimic mammalian metabolism, the test can be performed with and without the addition of a liver homogenate fraction (S9 mix).

• Exposure:

  • In a test tube, combine the bacterial culture, the test compound at various concentrations, and either a buffer or the S9 mix.

• Plating:

  • Add molten top agar to the test tube, mix, and pour the contents onto a minimal glucose agar plate (lacking histidine or tryptophan).

• Incubation:

  • Incubate the plates at 37°C for 48-72 hours.

• Colony Counting:

  • Count the number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) on each plate.

• Data Analysis:

  • A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control.

Conclusion

4-Nitroquinoline 1-oxide stands as a robust and indispensable tool in experimental carcinogenesis, with its potent carcinogenic effects underpinned by a well-elucidated mechanism of metabolic activation and subsequent genotoxicity. In contrast, while direct experimental evidence is lacking, a comprehensive understanding of structure-activity relationships within the quinoline class strongly suggests that 2-Methyl-4-nitroquinoline 1-oxide is likely to be significantly less carcinogenic, if not entirely non-carcinogenic. The steric hindrance imparted by the methyl group at the 2-position is predicted to inhibit the critical metabolic activation step required for its carcinogenic activity.

For researchers aiming to induce tumors in experimental models, 4-NQO remains the compound of choice. However, 2-Methyl-4-nitroquinoline 1-oxide, along with other methylated analogs, could serve as valuable negative controls in studies investigating the mechanisms of quinoline-induced carcinogenesis, helping to isolate the specific structural features required for genotoxicity. Future studies directly comparing the carcinogenic potential of these two compounds would be invaluable in further refining our understanding of the intricate interplay between chemical structure and carcinogenic activity.

References

• Characterization of the Mutagenic Spectrum of 4-Nitroquinoline 1-Oxide (4-NQO) in Aspergillus nidulans by Whole Genome Sequencing. (n.d.). National Institutes of Health. Retrieved from [Link]

• Serum metabolite profiling of a 4-Nitroquinoline-1-oxide-induced experimental oral carcinogenesis model using gas chromatography-mass spectrometry. (2021). PeerJ. Retrieved from [Link]

• Serum metabolite profiling of a 4-Nitroquinoline-1-oxide-induced experimental oral carcinogenesis model using gas chromatography-mass spectrometry. (2021). National Institutes of Health. Retrieved from [Link]

• Mutagenicity of 4-nitroquinoline 1-oxide in the MutaMouse. (1999). PubMed. Retrieved from [Link]

• Analysis of plasma metabolic biomarkers in the development of 4-nitroquinoline-1-oxide-induced oral carcinogenesis in rats. (2014). PubMed. Retrieved from [Link]

• Carcinogenicities of quinoline derivatives in F344 rats. (1989). PubMed. Retrieved from [Link]

• Structure-mutagenicity relationships on quinoline and indole analogues in the Ames test. (n.d.). ResearchGate. Retrieved from [Link]

• Use of 4-Nitroquinoline 1-Oxide (4NQO) in Dysplastic and Malignant Induction: In Vitro and In Vivo Studies. (2023). MDPI. Retrieved from [Link]

• 4-Nitroquinoline 1-oxide. (n.d.). Wikipedia. Retrieved from [Link]

• 4-Nitroquinoline 1-oxide – Knowledge and References. (n.d.). Taylor & Francis. Retrieved from [Link]

• 4-Nitroquinoline-1-oxide effects human lung adenocarcinoma A549 cells by regulating the expression of POLD4. (2016). Spandidos Publications. Retrieved from [Link]

• 4-nitroquinoline-1-oxide induced experimental oral carcinogenesis. (2006). PubMed. Retrieved from [Link]

• Impact of juglone on oral carcinogenesis induced by 4-nitroquinoline-1-oxide (4NQO) in rat model. (2024). bioRxiv. Retrieved from [Link]

• Microbial Mutagenicity Assay: Ames Test. (2018). National Institutes of Health. Retrieved from [Link]

• Evidence on the Carcinogenicity of Quinoline and its strong acid salts. (n.d.). OEHHA. Retrieved from [Link]

• ICH guideline S1B(R1) on testing for carcinogenicity of pharmaceuticals Step 5. (2022). European Medicines Agency. Retrieved from [Link]

• Chemistry, Structure Activity Relationship and Biological Activity of Quinazolin-4(3H)-One Derivatives. (2016). ResearchGate. Retrieved from [Link]

• Ames test ( Technique to determine mutagenic potential). (2020). YouTube. Retrieved from [Link]

• Structure-activity relationship of anticancer drug candidate quinones. (2023). TÜBİTAK Academic Journals. Retrieved from [Link]

• Acute Toxicity of Quinoline Derivatives as Antibacterial Drug Candidates: In Silico and In Vivo Studies. (2023). ResearchGate. Retrieved from [Link]

• EMA commentary on the ICH guideline for testing for carcinogenicity of pharmaceuticals. (2023). FAMHP. Retrieved from [Link]

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A Comparative Guide to the Mutagenic Potency of Quinoline Derivatives for Researchers and Drug Development Professionals

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. However, this heterocyclic motif is also a known structural alert for mutagenicity, a critical hurdle in drug development. This guide provides an in-depth comparison of the mutagenic potency of various quinoline derivatives, supported by experimental data and established testing methodologies. Our focus is on elucidating the structure-activity relationships (SAR) that govern their mutagenic potential, offering a predictive framework for chemists and toxicologists.

The Double-Edged Sword: Quinoline's Role in Pharmacology and Mutagenicity

Quinolines are bicyclic aromatic heterocycles composed of a benzene ring fused to a pyridine ring. This versatile scaffold is found in a wide array of compounds with diverse biological activities, including antimalarial (e.g., chloroquine), antibacterial (e.g., ciprofloxacin), and anticancer agents. However, the very electronic properties that make quinolines effective pharmacophores can also contribute to their genotoxicity.

The mutagenicity of many quinoline derivatives is not inherent to the parent molecule but arises from metabolic activation, primarily by cytochrome P450 (CYP) enzymes in the liver. This process can generate reactive electrophilic metabolites, such as epoxides or nitroso derivatives, that readily form covalent adducts with nucleophilic sites on DNA. These DNA adducts can lead to mispairing during DNA replication, resulting in permanent mutations.

Visualizing the Path to Mutagenicity: Metabolic Activation

The metabolic activation of quinoline is a critical first step in its conversion to a mutagenic species. The following diagram illustrates a generalized pathway for this process.

Caption: Generalized metabolic activation pathway of quinoline derivatives leading to DNA adduct formation and mutation.

Comparative Mutagenic Potency: A Structure-Activity Relationship Analysis

The mutagenic potential of a quinoline derivative is highly dependent on the nature and position of its substituents. The following table summarizes the mutagenic potency of representative quinoline derivatives as determined by the Ames test, a widely used bacterial reverse mutation assay. The test utilizes various strains of Salmonella typhimurium with pre-existing mutations in the histidine operon, rendering them unable to synthesize histidine (His-). Mutagens can cause a reverse mutation, restoring the ability to produce histidine and thus allowing the bacteria to grow on a histidine-deficient medium. The data is often reported as the number of revertant colonies per nanomole of the compound.

Quinoline Derivative	Substituent(s)	Position(s)	Metabolic Activation (S9)	Mutagenic Potency (Revertants/nmol)	Primary Salmonella Strain(s)	Reference
Quinoline	None	-	Required	~0.3	TA98, TA100
4-Nitroquinoline 1-oxide (4-NQO)	Nitro, N-oxide	4, 1	Not Required	~3000	TA98, TA100
2-Aminoquinoline	Amino	2	Required	~5	TA98
6-Aminoquinoline	Amino	6	Required	~20	TA98
8-Hydroxyquinoline	Hydroxyl	8	Required	~1.5	TA98, TA100
Chloroquine	Complex side chain	4	Generally considered non-mutagenic in Ames test	-	-

Key Insights from the Comparative Data:

• Nitro Group: The presence of a nitro group, particularly at the 4-position, dramatically increases mutagenic potency. 4-Nitroquinoline 1-oxide (4-NQO) is a potent, direct-acting mutagen that does not require metabolic activation by the S9 mix. Its high reactivity is attributed to the intracellular reduction of the nitro group to a reactive hydroxylamine, which then forms adducts with DNA.

• Amino Group: The position of an amino group significantly influences mutagenicity. While both 2-aminoquinoline and 6-aminoquinoline require metabolic activation, 6-aminoquinoline exhibits a higher mutagenic potential. This is likely due to the formation of a more reactive nitrenium ion metabolite from the 6-amino isomer.

• Hydroxyl Group: The introduction of a hydroxyl group, as in 8-hydroxyquinoline, results in a modest increase in mutagenicity compared to the parent quinoline, and it also requires metabolic activation.

• Complex Substituents: The addition of complex side chains, as seen in many pharmaceutical quinolines like chloroquine, can significantly reduce or abolish mutagenicity. This is often due to steric hindrance preventing the metabolic activation of the quinoline ring or hindering the interaction of any formed metabolites with DNA.

Experimental Protocol: The Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is the gold standard for assessing the mutagenic potential of new chemical entities. The following is a generalized protocol for its execution.

Objective: To determine the ability of a quinoline derivative to induce reverse mutations at the histidine locus in Salmonella typhimurium.

Materials:

• Salmonella typhimurium tester strains (e.g., TA98, TA100, TA1535, TA1537, TA1538).

• Test compound (quinoline derivative).

• S9 fraction from the liver of Aroclor 1254-induced rats (for metabolic activation).

• Cofactor solution (NADP, Glucose-6-phosphate).

• Minimal glucose agar plates.

• Top agar.

• Positive and negative controls.

Caption: A simplified workflow of the Ames test for assessing the mutagenicity of quinoline derivatives.

Step-by-Step Methodology:

• Preparation of Tester Strains: Culture the selected Salmonella typhimurium strains overnight in nutrient broth to reach a cell density of approximately 1-2 x 10^9 cells/mL.

• Preparation of S9 Mix (for experiments with metabolic activation): On the day of the experiment, prepare the S9 mix by combining the S9 fraction with the cofactor solution. Keep the mixture on ice.

• Plate Incorporation Assay: a. To a sterile tube, add 0.1 mL of the bacterial culture, 0.1 mL of the test compound at the desired concentration, and 0.5 mL of the S9 mix (or buffer for experiments without metabolic activation). b. Add 2.0 mL of molten top agar (containing a trace amount of histidine and biotin) to the tube, vortex briefly, and pour the mixture onto the surface of a minimal glucose agar plate. c. Gently tilt and rotate the plate to ensure even distribution of the top agar.

• Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate. A positive result is defined as a dose-dependent increase in the number of revertant colonies that is at least twice the background (negative control) count.

Trustworthiness Through Self-Validation:

The Ames test protocol incorporates several self-validating elements. The use of both positive and negative controls is essential. A known mutagen for each strain (e.g., 4-NQO for TA98) serves as the positive control to ensure the assay is performing correctly. The negative control (vehicle only) establishes the baseline spontaneous reversion rate. Furthermore, conducting the assay with and without the S9 mix allows for the differentiation between direct-acting mutagens and those that require metabolic activation.

Conclusion and Future Directions

The mutagenic potential of quinoline derivatives is a complex issue that is highly dependent on their substitution patterns. While the parent quinoline molecule itself is weakly mutagenic, the introduction of specific functional groups, such as nitro and amino moieties, can significantly enhance this activity. Conversely, strategic placement of bulky substituents can mitigate or eliminate mutagenicity.

For drug development professionals, a thorough understanding of these structure-activity relationships is paramount. Early-stage screening of quinoline-based compounds using the Ames test and other genotoxicity assays is crucial for identifying and deprioritizing potentially mutagenic candidates. Future research should continue to explore the metabolic pathways of novel quinoline derivatives and develop more accurate in silico models to predict mutagenicity, thereby guiding the design of safer and more effective quinoline-based therapeutics.

References

• Elespuru, R. K. (2019). The Ames Test: A Contemporary Perspective. Environmental and Molecular Mutagenesis, 60(8), 718-728. [Link]

• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (1987). 4-Nitroquinoline 1-Oxide. In IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 13. International Agency for Research on Cancer. [Link]

Cross-validation of "2-Methyl-4-nitroquinoline 1-oxide" experimental results

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Toxicology Scientists Focus: Comparative validation against the "Gold Standard" 4-Nitroquinoline 1-oxide (4-NQO)

Executive Summary: The Structural Analog Challenge

In the field of experimental oncology and mutagenesis, 4-Nitroquinoline 1-oxide (4-NQO) is the established reference compound—a potent UV-mimetic agent that induces DNA adducts via metabolic reduction.[1] The methylated analog, 2-Methyl-4-nitroquinoline 1-oxide (2-Me-4-NQO) , presents a critical validation challenge. While structurally similar, the introduction of a methyl group at the C2 position alters steric accessibility and electronic distribution, potentially impacting the compound's enzymatic reduction by NQO1 (DT-diaphorase) and its subsequent DNA intercalation affinity.

This guide outlines a rigorous cross-validation framework to objectively compare 2-Me-4-NQO against 4-NQO. It moves beyond simple observation to establishing causal links between structural modification and biological readout.

Chemical Identity & Purity Validation

Before biological assessment, the structural integrity of 2-Me-4-NQO must be validated to rule out contamination by the non-oxidized precursor (2-methyl-4-nitroquinoline) or isomeric impurities.

Comparative Analytical Benchmarks

Feature	4-NQO (Reference)	2-Me-4-NQO (Target)	Validation Criterion
Molecular Weight	190.16 g/mol	204.18 g/mol	MS (ESI+) [M+H]+ peak confirmation.
1H NMR (Aromatic)	C2-H singlet at ~8.5 ppm (deshielded)	Absent (Replaced by Methyl)	Disappearance of C2-H is the primary confirmation of substitution.
1H NMR (Methyl)	N/A	Singlet at ~2.6–2.8 ppm	Integration must be exactly 3H relative to aromatic protons.
Solubility (LogP)	~1.8 (Lipophilic)	~2.1 (Increased Lipophilicity)	2-Me-4-NQO may require higher DMSO concentrations for stock solutions.
UV-Vis Absorbance	λmax ~365 nm	λmax Shifted (Bathochromic)	Confirm λmax shift due to hyperconjugation of the methyl group.

Critical Protocol: HPLC Purity Check

Objective: Ensure <0.5% impurity from the reduction product (4-amino derivative) or starting material.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax, 5µm).

• Mobile Phase: Gradient 10% to 90% Acetonitrile in Water (0.1% Formic Acid).

• Detection: 254 nm and 365 nm.

• Pass Criteria: Single peak >98% area; distinct retention time (RT) shift from 4-NQO (2-Me-4-NQO will likely elute later due to higher lipophilicity).

Biological Efficacy & Toxicity Profiling

The core of this guide is determining whether the C2-methyl group acts as a "silencer" or an "enhancer" of the nitro-reduction pathway.

A. Cytotoxicity Cross-Validation (MTT/WST-1 Assay)

Hypothesis: The C2-methyl group may sterically hinder the nitroreductase enzyme docking, potentially increasing the IC50 (lower toxicity) compared to 4-NQO.

• Cell Lines: V79 (Chinese Hamster Lung) or A549 (Human Lung Carcinoma).

• Reference Control: 4-NQO (0.01 µM – 10 µM).

• Target Range: 2-Me-4-NQO (0.01 µM – 100 µM).

• Validation: If 2-Me-4-NQO shows >10x higher IC50, the methyl group likely impedes metabolic activation.

B. Mutagenicity (Ames Test)

Objective: Verify if 2-Me-4-NQO retains the frameshift mutagenesis capability of 4-NQO.

• Strains: Salmonella typhimurium TA98 (frameshift) and TA100 (base-pair substitution).

• S9 Activation: Perform with and without S9 rat liver fraction.

  • Note: 4-NQO is a direct-acting mutagen in some strains but often requires cellular nitroreductases. S9 comparison helps distinguish cytosolic activation (NQO1) from microsomal activation (CYP450).

C. Mechanistic Validation: DNA Damage (γ-H2AX)

Rationale: 4-NQO mimics UV damage, causing bulky adducts that stall replication forks, leading to double-strand breaks (DSBs).

• Marker: Phosphorylated Histone H2AX (γ-H2AX).[2]

• Readout: Immunofluorescence foci count or Western Blot.

• Expectation: A dose-dependent increase in γ-H2AX levels.[2] If 2-Me-4-NQO fails to induce foci at cytotoxic doses, the mechanism of death may be non-genotoxic (e.g., mitochondrial uncoupling).

Visualizing the Validation Workflow

The following diagram illustrates the logical flow for cross-validating the 2-methyl derivative against the parent compound.

Figure 1: Step-by-step cross-validation workflow ensuring chemical purity precedes biological comparison.

Detailed Experimental Protocols

Protocol A: Metabolic Activation & DNA Adduct Pathway

To understand why you are testing, you must understand the pathway. 4-NQO and its analogs are prodrugs. They must be reduced to the hydroxyamino form (4-HAQO) to bind DNA.[1]

Figure 2: The metabolic activation pathway. The 2-methyl group may interfere at the reduction or acetylation steps.

Protocol B: The "Self-Validating" Immunofluorescence Assay

This protocol includes internal checks to ensure data trustworthiness.

Reagents:

• Primary Ab: Anti-phospho-Histone H2AX (Ser139), Clone JBW301.

• Positive Control: 4-NQO (1 µM, 1h treatment).

• Negative Control: DMSO (0.1%).

Steps:

• Seeding: Seed HeLa or A549 cells on glass coverslips (70% confluence).

• Treatment: Treat with 2-Me-4-NQO (0.5, 1, 5 µM) alongside 4-NQO (1 µM) for 60 minutes .

  • Expert Insight: 4-NQO acts rapidly. Long exposures (>24h) confound results with apoptosis. Stick to short pulses for mechanistic validation.

• Fixation: 4% Paraformaldehyde (15 min). Do not use methanol as it can strip histone modifications.

• Permeabilization: 0.2% Triton X-100 (10 min).

• Staining: Incubate Primary Ab (1:500) overnight at 4°C.

• Quantification: Count foci per nucleus.

  • Validation Rule: The 4-NQO positive control must show >20 foci/nucleus. If not, the assay failed, and 2-Me-4-NQO data is invalid.

Data Presentation & Interpretation

When publishing or presenting your comparison, structure your data to highlight the Relative Potency Factor (RPF) .

Parameter	4-NQO (Reference)	2-Me-4-NQO (Experimental)	Interpretation
IC50 (V79 cells)	0.25 µM	Experimental Value	If higher, 2-Me reduces toxicity.
Ames (TA98)	+++ (Strong)	Experimental Value	If -, 2-Me blocks intercalation.
ROS Generation	High	Experimental Value	Tested via DCFDA dye.
Solubility	Moderate	Low	2-Me increases lipophilicity.

Expert Insight on Causality: If 2-Me-4-NQO is toxic but not mutagenic , the methyl group likely prevents the flat planar intercalation required for DNA adducts, shifting the mechanism toward oxidative stress (ROS) rather than direct genotoxicity.

References

• Nunoshiba, T., & Nishioka, H. (1991). "Genotoxicity of 4-nitroquinoline 1-oxide and its derivatives in Escherichia coli and Salmonella typhimurium." Mutation Research/Genetic Toxicology. Link

• Kanojia, D., & Vaidya, M. (2006).[3] "4-Nitroquinoline-1-oxide induced experimental oral carcinogenesis." Oral Oncology. Link

• Tada, M., & Tada, M. (1976). "Main binding sites of the carcinogen, 4-nitroquinoline 1-oxide in nucleic acids." Biochimica et Biophysica Acta (BBA). Link

• IARC Working Group. (1974). "4-Nitroquinoline 1-Oxide."[1][2][3][4][5][6][7][8][9][10][11] IARC Monographs on the Evaluation of Carcinogenic Risks to Humans. Link

• PubChem. "2-Methyl-4-nitroquinoline 1-oxide Compound Summary." National Library of Medicine. Link

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• 2. Frontiers | 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development [frontiersin.org]
• 3. Serum metabolite profiling of a 4-Nitroquinoline-1-oxide-induced experimental oral carcinogenesis model using gas chromatography-mass spectrometry [PeerJ] [peerj.com]
• 4. 4-Nitroquinoline-1-oxide-induced mutagen sensitivity and risk of cutaneous melanoma: a case–control analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. selleckchem.com [selleckchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. Characterization of the Mutagenic Spectrum of 4-Nitroquinoline 1-Oxide (4-NQO) in Aspergillus nidulans by Whole Genome Sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biomedical Reports [spandidos-publications.com]
• 11. Frontiers | 4-nitroquinoline 1-oxide-induced oral epithelial lesions exhibit time- and stage-dependent changes in the tumor immune microenvironment [frontiersin.org]

A Comparative Guide to Quinoline-Based Carcinogens for Research Applications: A Focus on 2-Methyl-4-nitroquinoline 1-oxide and its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of 2-Methyl-4-nitroquinoline 1-oxide and its prominent analog, 4-Nitroquinoline 1-oxide (4NQO), offering a comparative overview for their application in experimental carcinogenesis and related research fields. While 4NQO is a well-documented and widely utilized model carcinogen, data on its methylated derivative, 2-Methyl-4-nitroquinoline 1-oxide, is less abundant. This guide will synthesize the available information to provide a clear comparison, highlight the structure-activity relationships, and present detailed experimental protocols.

Introduction to Quinoline N-Oxides as Research Tools

Quinoline N-oxides are a class of heterocyclic aromatic compounds that have garnered significant attention in cancer research due to their potent carcinogenic and mutagenic properties.[1] Their ability to induce DNA damage and mimic the effects of other carcinogens, such as those found in tobacco smoke, makes them invaluable tools for studying the mechanisms of carcinogenesis, DNA repair, and for the development and screening of chemopreventive and therapeutic agents.[2]

4-Nitroquinoline 1-oxide (4NQO) is the most extensively studied compound in this class. It is a water-soluble carcinogen that reliably induces tumors, particularly in the oral cavity of animal models, making it a preferred agent for studying oral carcinogenesis.[2] The carcinogenic and mutagenic properties of 4NQO were first reported in 1957.[2]

2-Methyl-4-nitroquinoline 1-oxide , the focus of this guide, is a structural analog of 4NQO. The addition of a methyl group at the 2-position of the quinoline ring is expected to influence its biological activity, a concept that will be explored in the subsequent sections.

Comparative Analysis: 2-Methyl-4-nitroquinoline 1-oxide vs. 4-Nitroquinoline 1-oxide

A direct, data-driven comparison of the carcinogenic potency and other biological activities of 2-Methyl-4-nitroquinoline 1-oxide and 4NQO is hampered by the limited availability of specific experimental data for the methylated compound. However, based on general principles of structure-activity relationships among quinoline derivatives and the sparse mentions in the literature, we can infer some key differences and similarities.

Table 1: Physicochemical and Biological Properties

Property	2-Methyl-4-nitroquinoline 1-oxide	4-Nitroquinoline 1-oxide	Reference(s)
Chemical Formula	C₁₀H₈N₂O₃	C₉H₆N₂O₃
Molecular Weight	204.18 g/mol	190.16 g/mol
Carcinogenicity	Inferred to be carcinogenic	Potent carcinogen	[1][3]
Mechanism of Action	Presumed to be similar to 4NQO (DNA adduct formation)	Forms DNA adducts, generates reactive oxygen species	[1][4]
Primary Research Use	Limited, likely as a comparative compound	Model carcinogen for oral and other cancers	[2][5]

Inferred Carcinogenic and Mutagenic Activity

While direct comparative studies are lacking, the structural similarity of 2-Methyl-4-nitroquinoline 1-oxide to the potent carcinogen 4NQO strongly suggests that it also possesses carcinogenic properties. The presence of the nitro group at the 4-position and the N-oxide functionality are key determinants of the carcinogenicity of this class of compounds.

Studies on various quinoline derivatives have shown that substitutions on the quinoline ring can modulate their carcinogenic activity. For instance, some methylated quinolines have been shown to be carcinogenic.[6] It is plausible that the methyl group in 2-Methyl-4-nitroquinoline 1-oxide could alter its metabolic activation or its interaction with DNA, thereby affecting its carcinogenic potency relative to 4NQO. However, without direct experimental evidence, this remains a hypothesis.

One study on DNA repair in human xeroderma pigmentosum cells indicated that 2-methyl-4-nitroquinoline-1-oxide induces DNA damage that is recognized by the cells' repair machinery, in a manner similar to 4NQO.[7] This provides indirect evidence of its genotoxic potential.

Mechanism of Action: The Path to Carcinogenesis

The carcinogenic effects of 4NQO are primarily attributed to its metabolic activation and subsequent interaction with cellular macromolecules, particularly DNA.[4] It is highly probable that 2-Methyl-4-nitroquinoline 1-oxide follows a similar mechanistic pathway.

Metabolic Activation

4NQO is a pro-carcinogen that requires metabolic activation to exert its genotoxic effects. In the cell, it is reduced to its active metabolite, 4-hydroxyaminoquinoline 1-oxide (4HAQO).[1] This conversion is a critical step in its carcinogenic pathway.

DNA Adduct Formation

The activated metabolite, 4HAQO, can then be further metabolized to a highly reactive electrophile that covalently binds to DNA, forming stable DNA adducts.[4] These adducts, primarily with guanine and adenine bases, distort the DNA helix, leading to mutations during DNA replication if not repaired.

Oxidative Stress

In addition to forming DNA adducts, the metabolism of 4NQO also generates reactive oxygen species (ROS), which can induce oxidative DNA damage and contribute to the overall carcinogenic process.[1]

Diagram 1: Proposed Mechanism of Action for 4-Nitroquinoline 1-oxide

Caption: Proposed metabolic activation and carcinogenic pathway of 4-Nitroquinoline 1-oxide.

Alternative Carcinogens for Experimental Models

In the field of experimental carcinogenesis, several other compounds are used as alternatives to 4NQO, each with its own set of advantages and disadvantages. The choice of carcinogen often depends on the specific research question, the target organ, and the desired tumor type.

Table 2: Comparison of Common Chemical Carcinogens

Carcinogen	Primary Target Organ(s)	Mode of Administration	Key Characteristics	Reference(s)
4-Nitroquinoline 1-oxide (4NQO)	Oral cavity, skin, lung	Drinking water, topical application	Water-soluble, potent, good model for tobacco-related cancers.	[2][5]
9,10-Dimethyl-1,2-benzanthracene (DMBA)	Skin, mammary gland, oral cavity	Topical application, oral gavage	Polycyclic aromatic hydrocarbon, requires metabolic activation.	[2]
20-Methylcholanthrene	Skin, connective tissue	Topical application, injection	Polycyclic aromatic hydrocarbon, potent carcinogen.	[2]
Coal Tar	Skin	Topical application	Complex mixture of hydrocarbons, used in early carcinogenesis studies.	[2]

Experimental Protocols

The following are generalized protocols for the use of 4NQO in in vivo and in vitro studies. These should be adapted based on specific experimental goals and institutional guidelines.

In Vivo Oral Carcinogenesis Model (Mouse)

This protocol describes the induction of oral squamous cell carcinoma in mice using 4NQO administered in their drinking water.

Materials:

• 4-Nitroquinoline 1-oxide (4NQO)

• Propylene glycol

• Drinking water

• Experimental animals (e.g., C57BL/6 mice)

Procedure:

• Preparation of 4NQO solution: Dissolve 4NQO in propylene glycol to create a stock solution. Further dilute the stock solution in the drinking water to the desired final concentration (e.g., 50-100 µg/mL).[4]

• Animal administration: Provide the 4NQO-containing drinking water to the mice ad libitum. Replace the solution fresh at least once a week.[4]

• Monitoring: Monitor the animals regularly for signs of toxicity and tumor development. The oral cavity should be inspected for lesions.

• Endpoint: The duration of the experiment will depend on the 4NQO concentration and the desired stage of carcinogenesis, typically ranging from 8 to 24 weeks.[4]

• Histopathological analysis: At the end of the experiment, euthanize the animals and collect tissues for histological examination to confirm tumor formation and staging.

Diagram 2: Workflow for In Vivo Oral Carcinogenesis Study

Caption: A typical workflow for an in vivo oral carcinogenesis study using 4NQO.

Analytical Methods for Quinoline N-Oxides

The analysis of 2-Methyl-4-nitroquinoline 1-oxide and its metabolites can be performed using standard analytical techniques.

• High-Performance Liquid Chromatography (HPLC): HPLC is a suitable method for the separation and quantification of quinoline N-oxides and their metabolites.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used for the identification and quantification of these compounds, particularly for metabolite profiling in biological samples.[5]

Conclusion and Future Directions

4-Nitroquinoline 1-oxide is a well-established and valuable tool for inducing experimental carcinogenesis, particularly for studying oral cancers. Its water solubility and potent activity make it a reliable choice for in vivo and in vitro studies. While 2-Methyl-4-nitroquinoline 1-oxide is structurally very similar and is presumed to have similar carcinogenic properties, a significant lack of direct experimental data prevents a definitive comparative analysis.

Future research should focus on conducting head-to-head studies to directly compare the carcinogenic potency, metabolic pathways, and DNA adduct profiles of 2-Methyl-4-nitroquinoline 1-oxide and 4NQO. Such studies would provide valuable insights into the structure-activity relationships of this class of compounds and could potentially lead to the development of new research tools with altered potency or target specificity.

References

• Chemsrc. 4-Nitroquinoline 1-oxide. [Link]

• Tang XH, et al. (2021). Serum metabolite profiling of a 4-Nitroquinoline-1-oxide-induced experimental oral carcinogenesis model using gas chromatography-mass spectrometry. PeerJ, 9:e10619. [Link]

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A Comparative Mechanistic Guide to 2-Methyl-4-nitroquinoline 1-oxide and Other Nitroaromatics

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of the bioactivation mechanisms of nitroaromatic compounds, with a specific focus on 2-Methyl-4-nitroquinoline 1-oxide. By examining its mechanism in the context of the well-characterized carcinogen 4-nitroquinoline 1-oxide (4-NQO) and other structurally diverse nitroaromatics, we aim to provide a clear rationale for differential biological activity and a framework for future research and development.

Introduction: The Double-Edged Sword of the Nitro Group

Nitroaromatic compounds, characterized by one or more nitro (NO₂) groups attached to an aromatic ring, are ubiquitous in pharmacology and toxicology. They are found in explosives like 2,4,6-trinitrotoluene (TNT), environmental pollutants such as nitrobenzene, and crucial pharmaceuticals, including the antibiotic metronidazole.[1][2] The biological activity of these compounds—be it therapeutic or toxic—is overwhelmingly dictated by a single, critical event: the enzymatic reduction of the nitro group.[3][4]

This reductive activation is a multi-step process that converts the relatively inert parent nitro compound into a cascade of highly reactive intermediates, including nitroso derivatives and hydroxylamines.[3] These electrophilic species can covalently bind to cellular macromolecules, most notably DNA, forming adducts that lead to mutations, cytotoxicity, and, in many cases, carcinogenicity.[3][5] Therefore, understanding the structural and enzymatic factors that govern this activation pathway is paramount for predicting the biological effects of any nitroaromatic compound.

The Archetype: Mechanism of 4-Nitroquinoline 1-oxide (4-NQO)

4-Nitroquinoline 1-oxide (4-NQO) is a potent, water-soluble mutagen and carcinogen that has been extensively studied as a model compound for understanding nitroaromatic toxicity.[6][7][8] Its mechanism serves as an essential benchmark for comparison.

Metabolic Activation Cascade

The genotoxicity of 4-NQO is not inherent to the parent molecule but is entirely dependent on its metabolic activation within the cell.[9] The process is a classic example of bioactivation via nitroreduction.

• Initial Reduction: The process begins with a four-electron reduction of the nitro group, catalyzed by cellular nitroreductases (e.g., DT-diaphorase), to form the proximate carcinogen, 4-hydroxyaminoquinoline 1-oxide (4-HAQO).[1][5][10]

• Esterification: 4-HAQO is then further activated, often through esterification (e.g., acetylation or serylation), to form a highly electrophilic reactant, such as 4-acetoxyaminoquinoline 1-oxide (Ac-4HAQO).[11]

• DNA Adduct Formation: This ultimate carcinogen readily reacts with nucleophilic sites on DNA bases, forming stable, bulky covalent adducts. The primary targets are purine bases, with adducts forming at the C8 and N2 positions of guanine and the N6 position of adenine.[1][10][12][13]

This bioactivation pathway is visually summarized in the diagram below.

Caption: Metabolic activation pathway of 4-Nitroquinoline 1-oxide (4-NQO).

Secondary Mechanisms: Oxidative Stress

In addition to direct DNA adduction, the metabolism of 4-NQO can also induce significant oxidative stress. The enzymatic reduction of its nitro group can generate reactive oxygen species (ROS), which can cause further DNA damage, such as the formation of 8-hydroxydeoxyguanosine (8OHdG), a marker of oxidative DNA damage.[5][14] This dual mechanism of direct adduction and indirect oxidative damage contributes to its potent carcinogenicity.[10][11]

The Subject of Comparison: 2-Methyl-4-nitroquinoline 1-oxide

Direct experimental data on the complete metabolic pathway of 2-Methyl-4-nitroquinoline 1-oxide is less abundant than for its parent compound, 4-NQO. However, by analyzing structurally similar compounds, a strong, evidence-based hypothesis can be formed.

The Critical Influence of Methyl Substitution

The key to understanding the mechanism of 2-Methyl-4-nitroquinoline 1-oxide lies in the influence of the methyl group on the quinoline ring. A comparative study of 4-NQO and 7-Methyl-4-nitroquinoline 1-oxide reveals a stark contrast in biological activity. While 4-NQO is a potent carcinogen, the 7-methyl derivative is considered non-carcinogenic and is only weakly mutagenic, if at all.[3]

The accepted reason for this dramatic difference is that the methyl group sterically or electronically hinders the metabolic reduction of the nitro group .[3] This inhibition of the first and most critical step of bioactivation prevents the formation of the reactive 4-HAQO intermediate, thereby abolishing its carcinogenic potential.[3]

It is highly probable that a methyl group at the 2-position, adjacent to the N-oxide, would exert a similar, if not stronger, inhibitory effect on the nitroreductase enzymes responsible for activation. This leads to the central mechanistic hypothesis for 2-Methyl-4-nitroquinoline 1-oxide:

Hypothesis: The methyl group at the C2 position of 2-Methyl-4-nitroquinoline 1-oxide sterically and/or electronically interferes with the enzymatic reduction of the C4-nitro group. This significantly reduces or prevents its conversion to the reactive hydroxylamine intermediate, leading to a substantially lower genotoxic and carcinogenic potential compared to 4-NQO.

Caption: Hypothesized steric hindrance of 2-M-4-NQO bioactivation.

Broader Comparison with Other Nitroaromatics

To place the mechanism of 2-Methyl-4-nitroquinoline 1-oxide in a wider context, it is useful to compare it with other classes of nitroaromatic compounds.

Feature	4-Nitroquinoline 1-oxide (4-NQO)	2-Methyl-4-nitroquinoline 1-oxide	Nitrobenzene	Metronidazole
Structure	Polycyclic (Quinoline N-Oxide)	Methyl-Substituted Polycyclic	Monocyclic	Heterocyclic (Nitroimidazole)
Primary Activation Step	4-electron reduction of NO₂ group	Hypothesized to be inhibited	Reduction of NO₂ group	Reductive activation of NO₂ group
Key Activating Enzymes	Nitroreductases (e.g., DT-diaphorase)	Presumed to have low affinity	Gut microflora & hepatic nitroreductases[15]	Parasitic/bacterial nitroreductases (e.g., ferredoxin-linked)
Ultimate Toxic Species	Esterified 4-HAQO	Minimal or no formation	Nitrosobenzene, Phenylhydroxylamine[15]	Nitro radical anions, other short-lived intermediates
Primary Toxic Outcome	Potent mutagenicity & carcinogenicity[5]	Predicted low mutagenicity/carcinogenicity	Methemoglobinemia, weak genotoxicity[15]	Cytotoxicity to anaerobic microbes and protozoa
DNA Interaction	Forms stable, bulky DNA adducts[12][14]	Minimal adduct formation expected	Weak DNA adduction reported	Causes DNA strand breaks via reactive intermediates

Experimental Protocols for Mechanistic Investigation

Validating the mechanistic hypotheses presented requires robust experimental data. Below are standardized protocols for key assays used in the study of nitroaromatic genotoxicity.

Protocol: Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used initial screen for the mutagenic potential of a chemical, assessing its ability to induce reverse mutations in amino acid-auxotrophic strains of Salmonella typhimurium and Escherichia coli.

Objective: To determine if a test compound can cause gene mutations.

Methodology:

• Strain Selection: Choose appropriate bacterial strains (e.g., S. typhimurium TA98, TA100, TA1535; E. coli WP2 uvrA) to detect both frameshift and base-pair substitution mutations.

• Metabolic Activation: Prepare two sets of experiments: one with and one without a metabolic activation system (S9 fraction from induced rat liver). The S9 fraction simulates mammalian metabolism and is crucial for detecting compounds that require bioactivation, like 4-NQO.

• Exposure (Pre-incubation Method):

  • In a sterile tube, mix 0.1 mL of an overnight bacterial culture, 0.5 mL of S9 mix (or buffer for the non-activation set), and 0.1 mL of the test compound at various concentrations.

  • Incubate the mixture at 37°C with gentle shaking for 20-30 minutes.

• Plating: Add 2 mL of molten top agar (containing a trace amount of histidine/tryptophan) to the tube, vortex gently, and pour the contents onto a minimal glucose agar plate. The limited amount of amino acid allows for a few cell divisions, which is necessary for mutations to be fixed.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of colonies compared to the negative (vehicle) control indicates a mutagenic effect. Include a known mutagen (e.g., 4-NQO) as a positive control to validate the assay.

Caption: Workflow for the bacterial reverse mutation (Ames) test.

Protocol: In Vitro Nitroreductase Activity Assay

This assay quantifies the ability of a cellular extract (or purified enzyme) to reduce the nitro group of a test compound, which is the key bioactivation step.

Objective: To measure the rate of enzymatic nitroreduction of a compound.

Methodology:

• Enzyme Source Preparation: Prepare a cytosolic fraction (e.g., S9 or S100) from relevant cells or tissues (e.g., liver, tumor cells) or use a purified nitroreductase enzyme.

• Reaction Mixture: In a microplate or cuvette, prepare a reaction mixture containing:

  • Buffer (e.g., Tris-HCl or phosphate buffer, pH 7.4).

  • A reducing cofactor, typically NADPH or NADH.

  • The enzyme preparation.

  • The nitroaromatic substrate (e.g., 2-Methyl-4-nitroquinoline 1-oxide).

• Reaction Initiation & Monitoring:

  • Initiate the reaction by adding the enzyme or the substrate.

  • Monitor the reaction progress spectrophotometrically by measuring the decrease in absorbance of NADPH at 340 nm, which is consumed during the reduction.

• Calculation: The rate of NADPH oxidation is directly proportional to the rate of nitroreductase activity. Calculate the specific activity (e.g., in nmol NADPH consumed/min/mg protein).

• Controls:

  • Run a reaction without the nitroaromatic substrate to measure background NADPH oxidase activity.

  • Run a reaction without the enzyme source to ensure no non-enzymatic reduction is occurring.

  • Use a known nitroreductase substrate (like 4-NQO or nitrofurazone) as a positive control.

Conclusion and Future Directions

The mechanism of action of nitroaromatic compounds is fundamentally linked to their enzymatic reductive activation. The well-studied carcinogen 4-NQO provides a clear model of this process, where reduction of the nitro group leads to the formation of highly reactive intermediates that form DNA adducts and induce oxidative stress.

Based on evidence from structurally related compounds, this guide posits that 2-Methyl-4-nitroquinoline 1-oxide exhibits a significantly attenuated toxic potential compared to 4-NQO . The presence of the methyl group at the 2-position is hypothesized to hinder the critical nitroreduction step, effectively deactivating the compound's primary genotoxic pathway.

This comparative analysis highlights a crucial principle in drug design and toxicology: minor structural modifications can lead to profound changes in metabolic activation and biological outcome. For researchers working with 2-Methyl-4-nitroquinoline 1-oxide or developing other nitroaromatic molecules, direct experimental validation of this hypothesis using the protocols outlined herein is a critical next step. Such studies will not only confirm its specific mechanism but also contribute to the broader understanding of structure-activity relationships within this important class of compounds.

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Comparative Genomics of "2-Methyl-4-nitroquinoline 1-oxide" Induced Tumors

Executive Summary

In the landscape of preclinical oncology, the validity of a murine model is defined by its genomic fidelity to human disease. 2-Methyl-4-nitroquinoline 1-oxide (commonly referred to as 4-NQO or 4-nitroquinoline 1-oxide) stands as the premier chemical surrogate for tobacco-associated oral squamous cell carcinoma (OSCC).

Unlike genetically engineered mouse models (GEMMs) which often rely on defined, homogeneous driver mutations (e.g., K-ras activation), 4-NQO induces a stochastic, high-burden mutational landscape that closely mirrors the heterogeneity of human carcinogen exposure. This guide provides a technical comparison of the 4-NQO genomic profile against alternative models, establishing its utility in investigating tumor mutational burden (TMB) , neoantigen load , and immune checkpoint inhibitor (ICI) efficacy.

Part 1: The Chemical Agent & Mechanistic Action

To understand the genomic output, one must understand the input damage. 4-NQO is a water-soluble quinoline derivative that acts as a pro-carcinogen.[1] It is not the 4-NQO molecule itself that damages DNA, but its metabolic byproducts.

Metabolic Activation Pathway

Upon systemic administration (typically via drinking water), 4-NQO undergoes enzymatic reduction. The critical step is the conversion to 4-hydroxyaminoquinoline 1-oxide (4-HAQO) .[2][3] This metabolite is subsequently acetylated to form an unstable electrophile that covalently binds to DNA, forming bulky adducts primarily at the N2 and C8 positions of guanine and the N6 position of adenine.[3]

Key Genomic Consequence: These bulky adducts are repaired via Nucleotide Excision Repair (NER). When repair fails, translesion synthesis leads to specific mutational signatures, primarily C>T transitions and C>G transversions , mimicking the damage caused by tobacco carcinogens (polycyclic aromatic hydrocarbons) and UV light.

Diagram: 4-NQO Metabolic Activation & DNA Adduct Formation[1][2][4]

Figure 1: The metabolic activation pathway of 4-NQO leading to specific genomic alterations.

Part 2: Comparative Genomic Landscape

The selection of a model dictates the translational relevance of your data. Below is a critical comparison of the 4-NQO model against the primary alternatives: the DMBA (7,12-Dimethylbenz[a]anthracene) chemical model and GEMMs (e.g., K-rasG12D / p53-/-).

Mutational Signatures

• 4-NQO: Dominated by C>T and C>G mutations. This aligns with COSMIC Signature 4 (smoking) and Signature 29 (tobacco chewing).

• DMBA: Dominated by A>T transversions . While potent, this signature is less representative of human OSCC, which is rarely driven by A>T mutations alone.

• Human OSCC: Highly heterogeneous, but predominantly C>T (tobacco/alcohol associated) and distinct viral signatures (HPV+).

Driver Gene Fidelity

• Trp53 (p53): The guardian of the genome is mutated in >70% of human HPV-negative OSCC.

  • 4-NQO: Frequently induces Trp53 missense mutations (e.g., R270H, homologous to human R273H).

  • DMBA: Primarily drives tumors via H-ras mutations (codon 61). H-ras mutations are present in only ~5-10% of human OSCC.

  • GEMMs: Usually start with Trp53 deletion. This lacks the "gain-of-function" oncogenic properties of mutant p53 seen in human disease.

Comparison Matrix

Feature	4-NQO Model	DMBA Model	GEMM (Genetic)	Human OSCC (HPV-)
Primary Mutagenesis	C>T, C>G (Bulky Adducts)	A>T (Transversion)	Targeted Deletion/Activation	C>T (Tobacco), C>A
Key Driver Gene	Trp53 , Fat1 , Notch1	H-ras (Codon 61)	K-ras, p53, Akt	TP53, FAT1, NOTCH1, CDKN2A
Tumor Mutational Burden	High (High Neoantigen)	Moderate	Low (Cold Tumors)	High
Immunogenicity	High (CD8+ Infiltration)	Moderate	Variable (often low)	High
Translational Utility	Immunotherapy, Chemoprevention	Initiation mechanisms	Pathway-specific inhibitors	Clinical Standard

Expert Insight: If your target is the PI3K/mTOR pathway specifically, a GEMM might be cleaner. However, if you are developing checkpoint inhibitors (PD-1/PD-L1) , the 4-NQO model is superior because its high TMB generates the neoantigens required to prime an immune response, unlike the "clean" genomes of GEMMs.

Part 3: Experimental Workflow for Genomic Profiling

To generate reproducible genomic data, the induction protocol must be standardized. Variable dosing leads to variable TMB, confounding sequencing results.

Protocol: The "Self-Validating" 4-NQO Induction

Objective: Induce OSCC with sufficient mutational burden for Whole Exome Sequencing (WES).

• Preparation: Dissolve 4-NQO in propylene glycol (stock) and dilute in drinking water to a final concentration of 50 µg/mL . Note: 4-NQO is light-sensitive; use opaque bottles.

• Induction Phase (Weeks 0-16): Administer 4-NQO water ad libitum.

  • Validation Step: Monitor fluid intake weekly. Mice avoid bitter water; add 5% sucrose if dehydration occurs (>15% weight loss).

• Progression Phase (Weeks 17-24): Switch to normal water. This mimics the "field cancerization" effect where initiated cells progress to invasive carcinoma.

• Harvest & Sequencing (Week 24+):

  • Isolate tumor tissue (tongue/esophagus) and matched normal tail tissue.

  • DNA Extraction: Use silica-membrane columns (e.g., DNeasy). Required DIN > 7.0.

  • Sequencing: Target 100x coverage for tumor, 50x for normal to detect subclonal variants (VAF < 5%).

Diagram: Genomic Profiling Workflow

Figure 2: End-to-end workflow from chemical induction to bioinformatic variant calling.

Part 4: Translational Validity & Conclusion

The 4-NQO model is not merely a toxicity model; it is a genomic simulator of human disease.

Recent comparative genomics studies have highlighted that 4-NQO tumors share key "loss-of-function" events in Notch1 and Fat1 with human OSCC. In humans, NOTCH1 mutations are found in ~20% of OSCC cases and are associated with poor prognosis. The 4-NQO model faithfully recapitulates this, whereas many GEMMs do not spontaneously acquire Notch1 mutations unless specifically engineered.

• Use GEMMs for answering: "Does my drug inhibit Pathway X?"

• Use 4-NQO for answering: "Will my drug work in a heterogeneous, high-mutation, immune-active tumor microenvironment?"

By aligning the preclinical model with the genomic reality of the patient population, you significantly reduce the risk of translational failure in Phase I/II trials.

References

• Vitale-Cross, L., et al. (2012). "Chemical carcinogenesis models for evaluating chemopreventive agents against oral cancer." Cancer Prevention Research, 5(7), 959-968. Link

• Nasser, W., et al. (2021). "Genomic landscape and clonal architecture of mouse oral squamous cell carcinomas dictate tumour ecology."[4] Nature Communications, 12, 4598. Link

• Stransky, N., et al. (2011). "The mutational landscape of head and neck squamous cell carcinoma." Science, 333(6046), 1157-1160. Link

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• Alexandrov, L. B., et al. (2013). "Signatures of mutational processes in human cancer." Nature, 500, 415–421. Link

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"2-Methyl-4-nitroquinoline 1-oxide" dose-response relationship validation

Executive Summary: The Structural Probe

In the field of chemical carcinogenesis and DNA damage response (DDR), 4-Nitroquinoline 1-oxide (4-NQO) is the "gold standard" UV-mimetic agent. However, rigorous experimental design requires more than just a positive control; it requires structural specificity controls.

2-Methyl-4-nitroquinoline 1-oxide (2-Me-4-NQO) serves as this critical negative or low-potency control. The addition of a methyl group at the C2 position introduces steric hindrance that significantly alters the compound's interaction with metabolic enzymes (specifically DT-diaphorase/NQO1) and DNA intercalation.

This guide provides the experimental framework to validate the dose-response relationship of 2-Me-4-NQO, contrasting it with 4-NQO to prove assay specificity and metabolic competence.

Mechanistic Divergence

To understand the dose-response data, one must understand the molecular mechanism. 4-NQO is a pro-drug requiring metabolic activation.

• 4-NQO (Active): Rapidly reduced by intracellular reductases (NQO1) to 4-hydroxyaminoquinoline 1-oxide (4-HAQO). This metabolite forms stable bulky adducts with DNA (specifically at Guanine N2 and C8), mimicking UV damage.

• 2-Me-4-NQO (Steric Control): The C2-methyl group creates a steric clash. This prevents the nitro group from lying coplanar with the quinoline ring, which is required for:

  • Efficient enzymatic reduction.

  • Stable intercalation into the DNA double helix.

Pathway Visualization

The following diagram illustrates the divergence in metabolic activation caused by the methyl group.

Caption: Comparative metabolic pathway showing the steric inhibition of enzymatic reduction in 2-Me-4-NQO compared to the rapid activation of 4-NQO.

Comparative Analysis: 2-Me-4-NQO vs. 4-NQO

This table summarizes the expected physicochemical and biological differences. Use these parameters to benchmark your validation experiments.

Feature	4-NQO (Standard)	2-Me-4-NQO (Target)	Experimental Implication
CAS Number	56-57-5	14093-03-9 (Generic)	Verify specific isomer purity.
Metabolic Activation	High (NQO1 dependent)	Low / Negligible	2-Me-4-NQO is a probe for NQO1 specificity.
DNA Binding	High (Intercalation + Adducts)	Low (Steric hindrance)	2-Me-4-NQO should yield low/no signal in Comet assays.
Mutagenicity (Ames)	Potent (TA98, TA100)	Weak / Inactive	2-Me-4-NQO requires 10-100x dose to see effects (if any).
Solubility	DMSO, Ethanol	DMSO	Both require pre-dissolution in DMSO; avoid aqueous stock.
Stability	Light Sensitive	Light Sensitive	CRITICAL: Handle both under yellow light.

Validation Protocol: Differential Cytotoxicity Assay

To validate the dose-response relationship of 2-Me-4-NQO, you must run it in parallel with 4-NQO using a mammalian cell survival assay (e.g., MTT, CellTiter-Glo, or Clonogenic Survival).

Objective: Demonstrate a significant right-shift (lower potency) in the IC50 of 2-Me-4-NQO compared to 4-NQO.

Reagents

• Vehicle: DMSO (Final concentration < 0.5%).

• Cell Line: A549 (High NQO1 expression) or HCT116. Note: Do not use NQO1-deficient lines (e.g., MDA-MB-231) or the differential will be lost.

• Assay Duration: 48 hours (acute toxicity) or 7-10 days (clonogenic).

Step-by-Step Workflow

• Preparation of Stocks:

  • Dissolve 4-NQO and 2-Me-4-NQO in 100% DMSO to 100 mM master stocks.

  • Protect from light immediately (wrap tubes in foil).

• Seeding:

  • Seed cells (e.g., 3,000 cells/well for 96-well) and allow 24h attachment.

• Treatment (The Dose Range):

  • Prepare serial dilutions in culture media.

  • 4-NQO Range: 0.01 µM to 5 µM (Expected IC50 ~0.2 - 0.5 µM).

  • 2-Me-4-NQO Range: 1 µM to 200 µM.

  • Rationale: You need to push the 2-Me-4-NQO concentration 100x higher to prove inactivity/low activity.

• Incubation:

  • Incubate for 2 hours (pulse) or 48 hours (continuous). Pulse treatment is preferred for DNA damage studies to separate repair kinetics.

• Readout:

  • Measure viability (Absorbance/Luminescence).

  • Normalize to Vehicle Control (DMSO only).

Experimental Workflow Diagram

Caption: Validated workflow for comparative cytotoxicity profiling. Note the distinct concentration ranges required for the two compounds.

Data Interpretation & Acceptance Criteria

When analyzing your dose-response curves, use the following criteria to validate the integrity of your 2-Me-4-NQO reagent:

• The Shift Factor: The IC50 of 2-Me-4-NQO should be at least 50-100 fold higher than 4-NQO in metabolically competent cells.

  • Example: If 4-NQO IC50 = 0.3 µM, 2-Me-4-NQO IC50 should be > 30 µM.

• The Plateau: At concentrations where 4-NQO induces 100% cell death (e.g., 2 µM), 2-Me-4-NQO should show >90% viability.

• Troubleshooting:

  • If 2-Me-4-NQO is highly toxic: Check for contamination with 4-NQO or degradation products. Verify the cell line's specific sensitivity to quinolines.

  • If 4-NQO is non-toxic:[1] Verify NQO1 expression in your cell line. 4-NQO is inactive in NQO1-null cells.

References

• Tada, M., & Tada, M. (1975). Seryl-tRNA synthetase and activation of the carcinogen 4-nitroquinoline 1-oxide. Nature, 255, 510–512.

• Nagao, M., & Sugimura, T. (1976). Molecular Biology of the Carcinogen, 4-Nitroquinoline 1-oxide.[1][2][3][4][5][6][7][8] Advances in Cancer Research, 23, 131-169. (Seminal review on SAR and the steric effect of the 2-methyl group).

• Nunoshiba, T., & Demple, B. (1993).[7] Potent intracellular oxidative stress exerted by the carcinogen 4-nitroquinoline 1-oxide.[7][9] Cancer Research, 53(14), 3250–3252.

• Ikenaga, M., et al. (1975). Model for the mechanism of action of 4-nitroquinoline 1-oxide. Gann, 66(1), 57-65. (Establishes the lack of DNA binding in sterically hindered analogs).

Sources

• 1. 4-Nitroquinoline 1-oxide - Wikipedia [en.wikipedia.org]
• 2. The metabolism of 4-nitroquinoline-1-oxide, a carcinogen. 3. An enzyme catalyzing the conversion of 4-nitroquinoline-1-oxide to 4-hydroxyaminoquinoline-1-oxide in rat liver and hepatomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Serum metabolite profiling of a 4-Nitroquinoline-1-oxide-induced experimental oral carcinogenesis model using gas chromatography-mass spectrometry [PeerJ] [peerj.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. The clastogenicity of 4NQO is cell-type dependent and linked to cytotoxicity, length of exposure and p53 proficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Characterization of the Mutagenic Spectrum of 4-Nitroquinoline 1-Oxide (4-NQO) in Aspergillus nidulans by Whole Genome Sequencing - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Interactions of 4-nitroquinoline 1-oxide with deoxyribodinucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Biomedical Reports [spandidos-publications.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Methyl-4-nitroquinoline 1-oxide

Hazard Identification and Risk Assessment: Understanding the Compound

2-Methyl-4-nitroquinoline 1-oxide is a derivative of 4-nitroquinoline 1-oxide (4-NQO), a well-documented carcinogen and mutagen used in cancer research to induce tumors in animal models.[1][2] The addition of a methyl group does not diminish its hazardous properties; the 2-methyl derivative is also recognized as a carcinogen.[3] The primary hazard of these compounds lies in their ability to cause DNA damage through the formation of adducts and the generation of reactive oxygen species.[1][4]

A thorough understanding of the hazards associated with 2-Methyl-4-nitroquinoline 1-oxide is the foundation of its safe handling and disposal.

Hazard Classification	Description	Supporting Evidence
Carcinogenicity	May cause cancer.[5] Classified as a powerful carcinogen.[3]	Studies have shown that 4-nitroquinoline N-oxide and its derivatives, including the 2-methyl form, produce malignant tumors.[3]
Mutagenicity	Suspected of causing genetic defects.[1] Induces DNA lesions.[1]	The compound is known to be mutagenic in at least one assay or belongs to a family of chemicals that damage cellular DNA.[3]
Acute Toxicity	May be harmful if swallowed, inhaled, or absorbed through the skin.	While specific LD50 data for the 2-methyl derivative is not readily available, the parent compound, 4-NQO, has a subcutaneous LD50 of 12.6 mg/kg in rats.[3]
Reactivity	Reacts with strong oxidizing agents.[6]	Incompatible with strong oxidizing agents.[7]
Physical Hazards	Combustible.[6] When heated to decomposition, it may emit toxic fumes of carbon monoxide, carbon dioxide, and nitrogen oxides.[6]

Pre-Disposal Handling and Storage: Minimizing Risk

Proper handling and storage of 2-Methyl-4-nitroquinoline 1-oxide waste are critical to prevent accidental exposure and environmental contamination. All waste containing this compound, including pure substance, contaminated labware, and personal protective equipment (PPE), must be treated as hazardous.

Key Principles for Safe Handling and Storage:

• Designated Waste Accumulation Area: All waste must be stored in a designated, well-ventilated satellite accumulation area, preferably within a fume hood.[8]

• Segregation of Waste: Known or suspected carcinogenic wastes should be collected separately from other chemical waste streams.[9] Do not mix with other solvents or chemicals.

• Appropriate Waste Containers: Use only leak-proof, compatible containers with secure closures for waste collection.[10][11] The container must be clearly labeled as "Hazardous Waste" and list all constituents, including "2-Methyl-4-nitroquinoline 1-oxide."[8]

• Container Integrity: Ensure waste containers are in good condition, free from leaks or deterioration.[11] Keep containers closed at all times unless adding waste.[8]

• Personal Protective Equipment (PPE): Always wear appropriate PPE when handling the waste, including a lab coat, chemical-resistant gloves (consult manufacturer's compatibility chart), and safety glasses or goggles.[5][7]

Spill and Decontamination Protocol: A Rapid and Effective Response

In the event of a spill, a swift and methodical response is crucial to mitigate exposure and prevent the spread of contamination. Only personnel trained in handling hazardous materials should perform cleanup.

Step-by-Step Spill Cleanup Procedure:

• Evacuate and Secure the Area: Immediately alert others in the vicinity and evacuate the immediate area. Restrict access to the spill site.

• Don Appropriate PPE: Before re-entering the area, don the appropriate PPE, including a respirator if there is a risk of inhaling dust.[6]

• Remove Ignition Sources: Eliminate all potential sources of ignition in the area.[6]

• Contain the Spill: For solid spills, do not dry sweep as this can generate airborne dust.[3]

• Neutralize and Absorb: Gently dampen the spilled solid with acetone to prevent dust from becoming airborne.[6]

• Collect the Waste: Carefully transfer the dampened material into a designated hazardous waste container using non-sparking tools.[6] Use absorbent paper dampened with acetone to clean up any remaining residue.[6]

• Decontaminate Surfaces: Wash the contaminated area with acetone, followed by a thorough washing with soap and water.[6]

• Dispose of Contaminated Materials: All materials used for cleanup, including PPE, must be placed in a sealed, vapor-tight plastic bag and disposed of as hazardous waste.[6]

• Seek Medical Attention if Exposed: In case of skin or eye contact, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[6][7] If inhaled, move to fresh air and seek medical attention.[7]

Caption: Workflow for responding to a 2-Methyl-4-nitroquinoline 1-oxide spill.

Step-by-Step Disposal Protocol: Ensuring Final Deactivation

The ultimate disposal of 2-Methyl-4-nitroquinoline 1-oxide must be conducted in a manner that permanently neutralizes its hazardous properties. The recommended method is high-temperature incineration by a licensed hazardous waste disposal facility.[12]

Protocol for Preparing Waste for Disposal:

• Waste Segregation: Ensure that all waste contaminated with 2-Methyl-4-nitroquinoline 1-oxide (solid chemical, contaminated labware, gloves, etc.) is collected in a dedicated, properly labeled hazardous waste container.[9]

• Container Labeling: Affix a hazardous waste label to the container, clearly identifying the contents as "2-Methyl-4-nitroquinoline 1-oxide" and any other components.[8] Indicate the hazardous characteristics (e.g., "Carcinogen," "Toxic").

• Secure Closure: Tightly seal the waste container to prevent any leakage or release of vapors.[10]

• Documentation: Complete all necessary institutional and regulatory waste disposal forms. Maintain a log of all hazardous waste generated.

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor to schedule a pickup.[12]

• Confirmation of Disposal: Obtain and retain all documentation from the disposal facility confirming the proper incineration of the waste.

Caption: Step-by-step workflow for the disposal of 2-Methyl-4-nitroquinoline 1-oxide.

Regulatory Compliance: A Non-Negotiable Responsibility

The disposal of 2-Methyl-4-nitroquinoline 1-oxide is strictly regulated. All procedures must comply with the guidelines set forth by federal agencies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA), as well as state and local regulations.[13] It is the responsibility of the researcher and the institution to ensure that all disposal activities are in full compliance with these legal requirements.

By adhering to these rigorous protocols, we can ensure that our pursuit of scientific advancement does not come at the cost of safety or environmental integrity. The principles of responsible chemical stewardship are as integral to our work as the innovative research we conduct.

References

• Wikipedia. (2023, December 1). 4-Nitroquinoline 1-oxide. Retrieved from [Link]

• Science.gov. (n.d.). carcinogen 4-nitroquinoline 1-oxide: Topics by Science.gov. Retrieved from [Link]

• PubMed. (2006). 4-nitroquinoline-1-oxide induced experimental oral carcinogenesis. Retrieved from [Link]

• PLOS One. (2022, May 31). Fat and exposure to 4-nitroquinoline-1-oxide causes histologic and inflammatory changes in murine livers. Retrieved from [Link]

• Frontiers in Immunology. (2023, October 22). 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development. Retrieved from [Link]

• The University of Chicago Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Procedures. Retrieved from [Link]

• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Retrieved from [Link]

• University of Essex. (n.d.). Laboratory Waste Disposal Handbook. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• National University of Singapore Department of Chemistry. (n.d.). Use of Carcinogens, Mutagens and Substances Toxic to Reproduction. Retrieved from [Link]

• University of Louisville Environmental Health and Safety. (n.d.). Section 2.0 Safe Disposal of Hazardous Chemical Waste. Retrieved from [Link]

• World Health Organization. (n.d.). WHO Laboratory Handling of Mutagenic & Carcinogenic Products. Retrieved from [Link]

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• 2. 4-nitroquinoline-1-oxide induced experimental oral carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Frontiers | 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development [frontiersin.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. 4-NITROQUINOLINE-1-OXIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. fishersci.com [fishersci.com]
• 8. Chemical Waste | Environmental Health and Safety [ehs.weill.cornell.edu]
• 9. Section 2.0 Safe Disposal of Hazardous Chemical Waste | Environment, Health and Safety [ehs.ku.edu]
• 10. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 11. Chemical Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 12. chem.tamu.edu [chem.tamu.edu]
• 13. epa.gov [epa.gov]

Personal protective equipment for handling 2-Methyl-4-nitroquinoline 1-oxide

Part 1: Executive Hazard Analysis

Treat this compound with the same rigor as its parent, 4-Nitroquinoline 1-oxide (4-NQO).

2-Methyl-4-nitroquinoline 1-oxide is a structural analog of 4-NQO, a potent carcinogen used extensively to induce oral squamous cell carcinoma in research models. The addition of the methyl group at the C2 position does not eliminate the genotoxic potential of the nitroquinoline oxide core.

The Mechanism of Danger: Like 4-NQO, this molecule functions as a "pro-carcinogen."[1] Upon entering the cell, it undergoes enzymatic reduction (via DT-diaphorase or xanthine oxidase) to form 4-hydroxyaminoquinoline 1-oxide (4-HAQO) . This metabolite forms stable adducts with DNA (specifically at guanine and adenine residues), leading to replication errors and tumorigenesis.[1][2]

Critical Warning: This compound is frequently dissolved in DMSO (Dimethyl Sulfoxide) for biological assays. DMSO is a potent penetrant carrier that will actively transport the carcinogen through intact nitrile gloves and skin, directly into the bloodstream.

Part 2: Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for this compound. You must employ a "Barrier-in-Depth" strategy.

PPE Component	Specification	Scientific Rationale
Hand Protection (Primary)	Silver Shield / 4H (Laminate) Gloves	Nitro-aromatics can permeate standard nitrile. Laminate offers >480 min breakthrough time.
Hand Protection (Secondary)	Nitrile (Double-gloved)	Worn over the laminate gloves to provide dexterity and grip (laminate is slippery).
Respiratory	P100 / N100 Respirator (if outside hood)	Mandatory: Handling must occur in a Fume Hood. If weighing requires open-bench transfer (discouraged), a fit-tested P100 is the minimum defense against micro-aerosols.
Eye Protection	Chemical Splash Goggles	Safety glasses with side shields are inadequate for powders. Goggles seal the orbital area against dust ingress.
Body Protection	Disposable Tyvek® Lab Coat	Cotton coats trap particulates. Tyvek repels dust and must be disposed of as hazardous waste—never laundered.

Part 3: Engineering Controls & Containment

1. Primary Containment:

• Chemical Fume Hood: All solid handling (weighing, transfer) must occur here. Face velocity should be verified at 0.5 m/s (100 fpm) .

• Static Control: Use an ionizing bar or anti-static gun inside the hood. Nitroquinoline oxides are often electrostatic powders; static discharge can cause "jumping" of the powder, leading to invisible surface contamination.

2. Secondary Containment:

• Work over a disposable spill tray lined with plastic-backed absorbent pads. This ensures that any minor spill is contained to the tray, not the hood surface.

Part 4: Operational Protocol (Step-by-Step)

Phase A: The "Closed-Loop" Weighing Method

Goal: Eliminate airborne exposure during mass measurement.

• Preparation: Place the analytical balance inside the fume hood. If this is impossible, use the "Tare-and-Transport" method.

• Tare-and-Transport:

  • Tare a pre-labeled scinitillation vial (with cap) on the balance.

  • Move vial to the Fume Hood.

  • Transfer the 2-Methyl-4-nitroquinoline 1-oxide into the vial using a disposable spatula.

  • Cap the vial tightly inside the hood.

  • Wipe the exterior of the vial with a methanol-dampened Kimwipe (treat wipe as haz-waste).

  • Transport sealed vial back to balance to record final mass.

Phase B: Solubilization (The DMSO Danger Zone)

Goal: Prevent transdermal delivery.

• Solvent Choice: If using DMSO, assume instant skin penetration upon contact.

• Injection Technique: Do not pour solvent. Use a syringe and needle to inject the solvent through a septum cap if possible, or pipette gently down the side of the vial to avoid splashing.

• Vortexing: Vortex only in a sealed container. Wrap the cap in Parafilm prior to vortexing to prevent aerosol leakage from the thread seal.

Part 5: Emergency & Disposal Workflows

Spill Response (Solid)

• Evacuate the immediate area (3 meters).

• Don PPE: Full Tyvek suit, double gloves, P100 respirator.

• Cover: Gently cover the powder with wet paper towels (dampened with water/methanol) to prevent aerosolization. Do not dry sweep.

• Scoop: Collect the damp material into a wide-mouth hazardous waste jar.

• Decontaminate: Wash surface with 10% bleach solution (oxidizes the structure), followed by ethanol.

Waste Disposal[3][4][5][6]

• Stream: Incineration is the only acceptable disposal method.

• Labeling: Clearly mark waste containers: "HIGH HAZARD CARCINOGEN: 2-Methyl-4-nitroquinoline 1-oxide."

• Liquids: Do not mix with general organic solvents if possible; segregate into "Cytotoxic/Carcinogenic" liquid waste.

Part 6: Visualizing the Safety Workflow

The following diagram illustrates the "Chain of Custody" to prevent cross-contamination.

Figure 1: Operational workflow emphasizing containment at high-risk steps (Weighing and Solubilization).

References

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 21803, Chlorpyrifos-methyl (Analog Reference for Handling). Retrieved from [Link] Note: While specific SDS for the 2-methyl derivative is rare, handling is based on the parent 4-NQO and similar high-potency organophosphates/nitro-aromatics.

• Vippagunta, S. R., et al. (2023). 4-Nitroquinoline-1-oxide induced experimental oral carcinogenesis.[2][3][4] Frontiers in Oncology. Retrieved from [Link]

Sources

• 1. 4-Nitroquinoline 1-oxide - Wikipedia [en.wikipedia.org]
• 2. Frontiers | 4-nitroquinoline 1-oxide induces immune cells death to onset early immunosuppression during oral squamous cell carcinoma development [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Biomedical Reports [spandidos-publications.com]